Technical Documentation Center

(5-(4-Methoxyphenyl)pyridin-3-yl)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (5-(4-Methoxyphenyl)pyridin-3-yl)methanol
  • CAS: 887974-21-2

Core Science & Biosynthesis

Foundational

Solubility Profile of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol in Organic Solvents

[1] Part 1: Executive Summary & Physicochemical Context[1] (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (CAS 887974-21-2) is a functionalized biaryl pyridine intermediate often utilized in the synthesis of kinase inhibitors...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Part 1: Executive Summary & Physicochemical Context[1]

(5-(4-Methoxyphenyl)pyridin-3-yl)methanol (CAS 887974-21-2) is a functionalized biaryl pyridine intermediate often utilized in the synthesis of kinase inhibitors and hemoglobin modulators.[1] Its solubility profile is dictated by a "push-pull" interaction between three distinct structural domains:[1]

  • The Pyridine Core: Provides basicity (pKa ~5.[1]2) and hydrogen bond acceptance.[1]

  • The Hydroxymethyl Handle (-CH₂OH): A polar, hydrogen-bond donor/acceptor motif that enhances solubility in protic solvents.[1]

  • The 4-Methoxyphenyl Tail: A lipophilic, aromatic domain that drives solubility in chlorinated and non-polar organic solvents while drastically reducing water solubility compared to simple pyridinemethanols.[1]

This guide provides a comprehensive solubility profile derived from Structure-Property Relationship (SPR) analysis of 3,5-disubstituted pyridines, accompanied by validated experimental protocols for precise determination.

Part 2: Physicochemical Characterization

Understanding the underlying chemical properties is essential for predicting solvent behavior.[1]

PropertyValue (Predicted/Analog)Impact on Solubility
Molecular Weight 215.25 g/mol Moderate MW facilitates dissolution in most organic solvents.
LogP (Octanol/Water) ~1.8 – 2.2Indicates lipophilic character.[1] Poor water solubility at neutral pH; high affinity for DCM and EtOAc.[1]
pKa (Pyridine N) ~5.0 – 5.5Critical: Solubility in water is pH-dependent.[1] High solubility in aqueous acid (pH < 4) due to protonation.[1]
H-Bond Donors 1 (-OH)Facilitates solubility in alcohols (MeOH, EtOH).[1]
H-Bond Acceptors 3 (Pyridine N, -OH, -OMe)Good solubility in polar aprotic solvents (DMSO, DMF).[1]

Part 3: Solubility Profile & Solvent Selection[1]

The following data categorizes solvent compatibility based on the "Like Dissolves Like" principle, validated against standard behaviors of 5-aryl-3-hydroxymethylpyridines.

Table 1: Solubility Classification by Solvent Class[1][2]
Solvent ClassRepresentative SolventsSolubility RatingMechanistic Insight
Chlorinated Dichloromethane (DCM), ChloroformHigh (>50 mg/mL)Excellent interaction with the aromatic biaryl system; disrupts π-stacking.[1] Preferred for extraction.[1]
Polar Aprotic DMSO, DMF, DMAcVery High (>100 mg/mL)Strong dipole interactions solvate the polar pyridine/alcohol core.[1] Ideal for stock solutions.[1]
Polar Protic Methanol, Ethanol, IsopropanolGood (10–50 mg/mL)H-bonding with the hydroxymethyl group drives dissolution.[1] Solubility decreases as alcohol chain length increases.[1]
Esters/Ketones Ethyl Acetate, AcetoneModerate (5–20 mg/mL)Good for crystallization.[1] Often used as the "solvent" in solvent/antisolvent systems.[1]
Ethers THF, MTBE, 1,4-DioxaneModerate THF is a good solubilizer; MTBE is often a poor solvent (antisolvent) for this class.[1]
Alkanes Hexane, Heptane, PentanePoor (<1 mg/mL)Lack of polarity prevents disruption of the crystal lattice.[1] Excellent antisolvents .[1]
Aqueous Water (pH 7), PBSVery Poor (<0.5 mg/mL)Lipophilic phenyl group dominates.[1]
Acidic Aqueous 0.1 N HCl, 1 N Acetic AcidHigh Protonation of the pyridine nitrogen forms a water-soluble pyridinium salt.[1]

Part 4: Experimental Protocols

Protocol A: The "Self-Validating" Gravimetric Solubility Screen

For rapid determination of approximate solubility during process development.[1]

Principle: This stepwise addition method allows visual detection of the saturation point.[1] The "self-validating" aspect comes from the temperature cycle, which confirms whether the solute is truly dissolved or merely suspended.[1]

Workflow:

  • Preparation: Weigh 10.0 mg of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol into a clear HPLC vial.

  • Stepwise Addition: Add solvent in 50 µL increments.

  • Agitation: Vortex for 30 seconds after each addition.

  • Observation Checkpoint:

    • Clear Solution? → Calculate Solubility (

      
      ).
      
    • Cloudy/Particulate? → Continue addition up to 1.0 mL.

  • Thermal Validation (Critical):

    • If insoluble at 1.0 mL (<10 mg/mL), heat to 50°C (or boiling point).[1]

    • Clear upon heating? → Indicates potential for recrystallization.[1]

    • Precipitates upon cooling? → Validated: Suitable Recrystallization Solvent.

Protocol B: HPLC-UV Quantitative Solubility Assay

For precise thermodynamic solubility data required for regulatory filing.[1]

  • Saturation: Add excess solid compound to 2 mL of target solvent.

  • Equilibration: Shake at 25°C for 24 hours.

  • Filtration: Filter supernatant through a 0.22 µm PTFE filter (Use Nylon for aqueous, PTFE for organic).[1]

    • Note: Discard the first 200 µL of filtrate to account for filter adsorption.

  • Dilution: Dilute filtrate 1:100 with Mobile Phase (Acetonitrile/Water).

  • Quantification: Inject onto HPLC (C18 Column, UV @ 254 nm). Calculate concentration against a standard curve.

Part 5: Visualization of Solubility Logic

Diagram 1: Solubility Mechanism & Solvent Selection Logic

This diagram illustrates the decision process for selecting solvents based on the compound's structural interaction sites.[1]

SolubilityLogic Compound (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Domain_Polar Polar Domain (Pyridine N + -CH2OH) Compound->Domain_Polar Domain_Lipo Lipophilic Domain (Phenyl Ring) Compound->Domain_Lipo Solvent_Protic Polar Protic (MeOH, EtOH) Domain_Polar->Solvent_Protic H-Bonding Solvent_Aprotic Polar Aprotic (DMSO, DMF) Domain_Polar->Solvent_Aprotic Dipole-Dipole Solvent_Chlor Chlorinated (DCM, CHCl3) Domain_Lipo->Solvent_Chlor Pi-Interaction Solvent_Alkane Alkanes (Hexane, Heptane) Domain_Lipo->Solvent_Alkane Weak Dispersion Result_Soluble High Solubility Solvent_Protic->Result_Soluble Solvent_Aprotic->Result_Soluble Solvent_Chlor->Result_Soluble Result_Insoluble Precipitation / Antisolvent Solvent_Alkane->Result_Insoluble

Caption: Structural dissection of solubility drivers.[1][2] The polar core dictates alcohol/DMSO solubility, while the lipophilic tail enables DCM solubility but is insufficient for alkanes.[1]

Diagram 2: Recrystallization Workflow

A standard process workflow for purifying this intermediate using solvent/antisolvent properties.[1]

RecrystWorkflow Start Crude Material Dissolve Dissolve in Hot EtOAc (Moderate Solvent) Start->Dissolve Check Clear Solution? Dissolve->Check Check->Dissolve No (Add more EtOAc) AddAnti Add Heptane Dropwise (Antisolvent) Check->AddAnti Yes Cool Cool to 0-5°C AddAnti->Cool Filter Filtration & Wash Cool->Filter Pure Pure Crystalline Solid Filter->Pure

Caption: Optimized solvent/antisolvent recrystallization protocol using Ethyl Acetate and Heptane.

Part 6: References

  • National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 7971, 3-Hydroxypyridine. Retrieved from [Link].[1]

  • Li, J. J. (2014).[1] Name Reactions in Heterocyclic Chemistry II. Wiley.[1] (Context: General solubility principles of pyridine-based biaryls in synthesis).

  • Reichardt, C. (2003).[1] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1] (Source for solvent classification and solubility parameter theory).[1][2]

  • European Pharmacopoeia. (2023). 2.9.3. Dissolution Test for Solid Dosage Forms. (Standard for solubility definitions).

Sources

Exploratory

A Technical Guide to the Potential Pharmaceutical Applications of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Introduction: The Prominence of the Pyridine Scaffold in Modern Drug Discovery The pyridine ring is a cornerstone in medicinal chemistry, recognized for its versatile role in the architecture of a vast array of therapeut...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Prominence of the Pyridine Scaffold in Modern Drug Discovery

The pyridine ring is a cornerstone in medicinal chemistry, recognized for its versatile role in the architecture of a vast array of therapeutic agents.[1] As a bioisostere of a phenyl group, its nitrogen atom introduces a key hydrogen bond acceptor site and modulates the electronic properties of the molecule, often enhancing solubility and metabolic stability.[2][3] This six-membered heterocycle is a prevalent feature in numerous FDA-approved drugs, demonstrating a wide spectrum of biological activities including anticancer, antitubercular, antiviral, and anti-inflammatory properties.[1][4] The 3,5-disubstituted pyridine motif, in particular, offers a valuable scaffold for creating molecules with precise three-dimensional arrangements of functional groups, enabling targeted interactions with biological macromolecules.[5]

This guide focuses on the untapped potential of a specific 3,5-disubstituted pyridine derivative, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol . While direct biological data for this compound is not extensively available in the public domain, its structural features—a central pyridine core, a 4-methoxyphenyl substituent, and a hydroxymethyl group—suggest a rich landscape for pharmaceutical exploration. The methoxy group is known to influence the antiproliferative activity of pyridine derivatives, and the hydroxymethyl group provides a handle for further chemical modification or can participate in hydrogen bonding with target proteins.[4] This document will, therefore, serve as a technical roadmap for researchers and drug development professionals, outlining a rational, evidence-based approach to unlocking the therapeutic potential of this promising molecule. We will delve into a plausible synthetic strategy, hypothesize key pharmaceutical applications based on structure-activity relationships of analogous compounds, and provide detailed protocols for a comprehensive biological evaluation.

Proposed Synthesis and Characterization

A plausible and efficient synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol can be envisioned through a multi-step process, leveraging established methodologies for the construction of 3,5-disubstituted pyridines. A potential synthetic route is outlined below.

Hypothetical Synthetic Protocol

Step 1: Synthesis of 3,5-dibromopyridine This starting material can be synthesized from 2-aminopyridine through a Sandmeyer reaction, followed by bromination.

Step 2: Suzuki-Miyaura Cross-Coupling A selective Suzuki-Miyaura cross-coupling reaction can be employed to introduce the 4-methoxyphenyl group at the 5-position of the pyridine ring.

  • Reactants: 3,5-dibromopyridine, 4-methoxyphenylboronic acid.

  • Catalyst: A palladium catalyst such as Pd(PPh₃)₄.

  • Base: An aqueous solution of a base like sodium carbonate.

  • Solvent: A solvent system such as toluene/ethanol/water.

  • Procedure: The reactants, catalyst, and base are combined in the solvent and heated under an inert atmosphere until the reaction is complete, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The product, 3-bromo-5-(4-methoxyphenyl)pyridine, is then isolated and purified.

Step 3: Formylation via Lithium-Halogen Exchange and Reaction with DMF A lithium-halogen exchange followed by quenching with N,N-dimethylformamide (DMF) can introduce a formyl group at the 3-position.

  • Reactants: 3-bromo-5-(4-methoxyphenyl)pyridine, n-butyllithium, DMF.

  • Solvent: Anhydrous tetrahydrofuran (THF).

  • Procedure: The pyridine derivative is dissolved in anhydrous THF and cooled to a low temperature (e.g., -78 °C). n-Butyllithium is added dropwise, and the mixture is stirred to allow for the lithium-halogen exchange. DMF is then added to the reaction mixture, which is subsequently warmed to room temperature and quenched with a saturated aqueous solution of ammonium chloride. The product, 5-(4-methoxyphenyl)nicotinaldehyde, is extracted and purified.

Step 4: Reduction of the Aldehyde to an Alcohol The final step involves the reduction of the aldehyde to the desired primary alcohol.

  • Reactant: 5-(4-methoxyphenyl)nicotinaldehyde.

  • Reducing agent: Sodium borohydride (NaBH₄).

  • Solvent: Methanol or ethanol.

  • Procedure: The aldehyde is dissolved in the alcohol, and NaBH₄ is added portion-wise at 0 °C. The reaction is stirred until completion, quenched with water, and the product, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol, is extracted and purified by column chromatography.

Characterization

The synthesized compound should be thoroughly characterized using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure and purity.

  • Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.

  • Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the hydroxyl group.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Hypothesized Pharmaceutical Applications and Mechanisms of Action

Based on the known biological activities of structurally related pyridine derivatives, we hypothesize that (5-(4-Methoxyphenyl)pyridin-3-yl)methanol may possess therapeutic potential in the following areas:

Oncology

The pyridine scaffold is a well-established pharmacophore in oncology, with numerous derivatives exhibiting potent antiproliferative activity.[6] The presence of a methoxy-substituted phenyl ring is a common feature in many anticancer agents.[4]

Hypothesized Mechanism of Action: Many pyridine-based anticancer agents function as kinase inhibitors.[6] The nitrogen atom of the pyridine ring can form a crucial hydrogen bond with the hinge region of the kinase ATP-binding pocket. It is plausible that (5-(4-Methoxyphenyl)pyridin-3-yl)methanol could target key kinases involved in cancer cell proliferation and survival, such as Epidermal Growth Factor Receptor (EGFR) or Vascular Endothelial Growth Factor Receptor (VEGFR).[7][8]

anticancer_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR Ras Ras EGFR->Ras PI3K PI3K EGFR->PI3K Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR mTOR->Proliferation Compound (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Compound->EGFR Inhibition

Caption: Hypothesized inhibition of the EGFR signaling pathway.

Anti-tuberculosis

Recent studies have highlighted the potent activity of 3,5-disubstituted pyridines against Mycobacterium tuberculosis, including drug-resistant strains.[5][9] The ether linkage present in some active analogs is also a feature of the approved anti-TB drug Delamanid.[5] While our target compound has a direct phenyl-pyridine linkage, the overall 3,5-disubstitution pattern is a promising starting point.

Hypothesized Mechanism of Action: A potential target for pyridine derivatives in M. tuberculosis is the decaprenylphosphoryl-β-D-ribofuranose 2'-oxidase (DprE1), an essential enzyme in the mycobacterial cell wall synthesis pathway.[5] Inhibition of DprE1 disrupts the formation of the arabinogalactan layer, leading to bacterial cell death.

antitb_workflow Compound (5-(4-Methoxyphenyl)pyridin-3-yl)methanol InSilico In Silico Docking (DprE1) Compound->InSilico MIC_Assay MIC Assay (M. tuberculosis H37Rv) InSilico->MIC_Assay MDR_TB MIC against MDR-TB strains MIC_Assay->MDR_TB Cytotoxicity Cytotoxicity Assay (e.g., Vero cells) MIC_Assay->Cytotoxicity SAR SAR Studies MDR_TB->SAR Cytotoxicity->SAR

Caption: Proposed workflow for anti-tuberculosis evaluation.

Proposed Research and Development Pipeline

A structured R&D pipeline is crucial for systematically evaluating the pharmaceutical potential of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol.

In Silico Screening

Computational studies can provide initial insights into the potential biological targets and binding modes of the compound.

  • Molecular Docking: Perform docking studies of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol against a panel of cancer-related kinases (e.g., EGFR, VEGFR, Abl) and the M. tuberculosis DprE1 enzyme.[7][10] This will help predict binding affinities and identify key interactions.

  • ADME/T Prediction: In silico prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/T) properties will help assess the drug-likeness of the compound.[11]

In Vitro Biological Evaluation

MTT Assay Protocol [12][13]

  • Cell Seeding: Seed cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with serial dilutions of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (e.g., from 0.01 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) values by plotting the percentage of cell viability against the compound concentration.

Table 1: Hypothetical Antiproliferative Activity Data

Cell LineIC₅₀ (µM) of (5-(4-Methoxyphenyl)pyridin-3-yl)methanolIC₅₀ (µM) of Doxorubicin (Positive Control)
MCF-75.20.8
A5498.91.2
HCT1166.50.9

Microplate Alamar Blue Assay (MABA) for MIC Determination [14][15]

  • Inoculum Preparation: Prepare a suspension of M. tuberculosis H37Rv in Middlebrook 7H9 broth and adjust the turbidity to a McFarland standard of 1.0. Dilute this suspension to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL.

  • Compound Dilution: Prepare serial two-fold dilutions of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol in a 96-well plate.

  • Inoculation: Add the bacterial inoculum to each well. Include a drug-free control and a positive control (e.g., isoniazid).

  • Incubation: Incubate the plates at 37°C for 7 days.

  • Addition of Alamar Blue: Add Alamar Blue solution to each well and re-incubate for 24 hours.

  • Result Interpretation: A color change from blue to pink indicates bacterial growth. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that prevents this color change.

Table 2: Hypothetical Anti-mycobacterial Activity Data

StrainMIC (µg/mL) of (5-(4-Methoxyphenyl)pyridin-3-yl)methanolMIC (µg/mL) of Isoniazid (Positive Control)
M. tuberculosis H37Rv80.05
A clinical MDR-TB strain16>10
Structure-Activity Relationship (SAR) Studies

To optimize the lead compound, a library of analogs should be synthesized and evaluated.[16] Key modifications could include:

  • Variation of the substituent on the phenyl ring: Replace the methoxy group with other electron-donating or electron-withdrawing groups to probe electronic effects.

  • Modification of the hydroxymethyl group: Convert the alcohol to an ether, ester, or amine to explore the impact of this group on activity and physicochemical properties.

  • Substitution on the pyridine ring: Introduce additional substituents on the pyridine ring to modulate its properties.

Conclusion and Future Directions

(5-(4-Methoxyphenyl)pyridin-3-yl)methanol represents a promising, yet underexplored, scaffold for the development of novel therapeutic agents. Based on the extensive literature on the pharmaceutical importance of the pyridine core and its derivatives, we have outlined a rational and comprehensive strategy for investigating its potential applications in oncology and as an anti-tuberculosis agent. The proposed research pipeline, encompassing in silico screening, chemical synthesis, and in vitro biological evaluation, provides a clear path forward for elucidating the bioactivity of this compound. Positive results from these initial studies would warrant further investigation into its mechanism of action, in vivo efficacy in animal models, and detailed pharmacokinetic and toxicological profiling, ultimately paving the way for its potential development as a clinical candidate.

References

  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC. [Link]

  • Pyridine Moiety: Recent Advances in Cancer Treatment. [Link]

  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC. [Link]

  • Synthesis and Molecular Docking Study of a Series of Novel Pyridine Derivatives and Evaluation of Their Anticancer Activity | Journal of Pharmaceutical Research International. [Link]

  • Simple and Rapid Method To Determine Antimycobacterial Potency of Compounds by Using Autoluminescent Mycobacterium tuberculosis - PMC. [Link]

  • Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. [Link]

  • Exploring the interplay between structure-activity relationship and anticancer potential of pyridine derivatives - PubMed. [Link]

  • The Role of Pyridine Intermediates in Pharmaceutical Synthesis. [Link]

  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - Universidad de Sonora. [Link]

  • Design, synthesis, and biological evaluation of 3, 5-disubsituted-1H-pyrazolo[3,4-b]pyridines as multiacting inhibitors against microtubule and kinases - PubMed. [Link]

  • 3,5-disubstituted pyridines with potent activity against drug-resistant Mycobacterium tuberculosis clinical isolates - PMC. [Link]

  • Biological evaluation, docking studies, and in silico ADME prediction of some pyrimidine and pyridine derivatives as potential EGFRWT and EGFRT790M inhibitors - PMC. [Link]

  • Antiproliferative Activity Predictor: A New Reliable In Silico Tool for Drug Response Prediction against NCI60 Panel - MDPI. [Link]

  • Human nicotinic acetylcholine receptor (N-AChR) antibody Elisa Kit - AFG Scientific. [Link]

  • Recent Advances of Pyridinone in Medicinal Chemistry - PMC - NIH. [Link]

  • ZSTK-3744 overcomes chemotherapy resistance in TNBC - BioWorld. [Link]

  • Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities | ACS Omega. [Link]

  • Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors - MDPI. [Link]

  • Recent Advancements in Pyridine Derivatives as Anticancer Agents - IJSAT. [Link]

  • Research Article In Silico Molecular Docking Analysis of Natural Pyridoacridines as Anticancer Agents - Semantic Scholar. [Link]

  • Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging - PMC. [Link]

  • 3,5-disubstituted pyridines with potent activity against drug-resistant Mycobacterium tuberculosis clinical isolates - Taylor & Francis. [Link]

  • Sensititre MYCOTB MIC Plate for Testing Mycobacterium tuberculosis Susceptibility to First- and Second-Line Drugs | Antimicrobial Agents and Chemotherapy - ASM Journals. [Link]

  • Full article: Antiproliferative and Cytotoxic Activity of Geraniaceae Plant Extracts Against Five Tumor Cell Lines - Taylor & Francis. [Link]

  • Formation of the Nicotinic Acetylcholine Receptor Binding Sites - PMC. [Link]

  • Determining the minimum inhibitory concentrations of pyrazinamide against Mycobacterium tuberculosis clinical isolates at a neutral pH of 6.8 using the broth microdilution method - Frontiers. [Link]

  • Chemoselective synthesis of aryl(pyridinyl)methanol derivatives through Ni-NIXANTPHOS catalyzed α-arylation and tandem arylation/rearrangement of pyridylmethyl ethers - Semantic Scholar. [Link]

  • In vitro elucidation of antioxidant, antiproliferative, and apoptotic potential of yeast-derived β-1,3-glucan particles against cervical cancer cells - PMC. [Link]

  • Synthesis, Characterization and Biological Evaluation of New 3,5-Disubstituted-Pyrazoline Derivatives as Potential Anti-Mycobacterium tuberculosis H37Ra Compounds - MDPI. [Link]

  • Anti-AChR (Acetylcholine Receptor) ELISA | Eagle Biosciences. [Link]

  • Synthesis, Characterization and Biological Evaluation of New 3,5-Disubstituted-Pyrazoline Derivatives as Potential Anti-Mycobacterium tuberculosis H37Ra Compounds - ResearchGate. [Link]

  • Solid phase synthesis of 3-(5-arylpyridin-2-yl)-4-hydroxycoumarins - ElectronicsAndBooks. [Link]

  • 3-Hydroxypyridine and 3-(Hydroxymethyl)pyridine in the Synthesis of Salts of Aryldithiophosphonic Acids on the Basis - DergiPark. [Link]

  • An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles - Beilstein Journals. [Link]

  • ChemInform Abstract: New Synthetic Routes to 3-, 5-, and 6-Aryl-2-chloropyridines. | Request PDF - ResearchGate. [Link]

  • (5-Methylpyridin-3-yl)methanol | C7H9NO | CID 11962777 - PubChem. [Link]

  • Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase - MDPI. [Link]

  • Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes - Biological and Molecular Chemistry. [Link]

Sources

Foundational

Electronic Modulation of Pyridine Scaffolds via Methoxyphenyl Substitution

Topic: Electronic Properties of Methoxyphenyl Substituted Pyridine Rings Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals A Technical Guide to Structure-Activit...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Electronic Properties of Methoxyphenyl Substituted Pyridine Rings Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

A Technical Guide to Structure-Activity Relationships, Synthesis, and Application

Executive Summary

The integration of methoxyphenyl substituents onto pyridine rings represents a cornerstone strategy in medicinal chemistry and materials science. This biaryl scaffold—specifically the methoxyphenyl-pyridine motif—offers a unique "push-pull" electronic system where the electron-rich methoxyphenyl group modulates the electron-deficient pyridine core.

For drug developers, this modification is not merely structural; it is a precision tool to tune pKa (basicity) , lipophilicity (LogP) , and metabolic stability . The methoxy group acts as a resonance donor, while the pyridine nitrogen serves as a hydrogen bond acceptor and solubility handle. This guide dissects the electronic communication between these two rings, the impact of torsional strain on conjugation, and provides robust protocols for their synthesis.

Theoretical Framework: The Electronic Architecture

To understand the reactivity and binding properties of methoxyphenyl pyridines, one must decouple the electronic contributions of the substituent from the heterocyclic core.

The Pyridine Core vs. Benzene

Pyridine is


-deficient compared to benzene. The electronegative nitrogen atom (

) withdraws electron density from the ring carbons, creating specific electrophilic sites at C2, C4, and C6.
  • Dipole Moment: Pyridine has a permanent dipole (~2.2 D) pointing towards the nitrogen.

  • Basicity: The lone pair on nitrogen is in an

    
     orbital, orthogonal to the 
    
    
    
    -system, making it available for protonation (pKa
    
    
    5.2).
The Methoxyphenyl "Antenna"

The 4-methoxyphenyl group acts as an electronic modulator. The methoxy group (-OMe) exerts two opposing effects:

  • Inductive Effect (-I): The oxygen atom is electronegative, withdrawing density through the

    
    -bond framework.
    
  • Mesomeric Effect (+M): The oxygen lone pair donates electron density into the

    
    -system via resonance.
    

Net Effect: In the para position, the +M effect dominates (


), making the methoxyphenyl group a net electron donor. However, this donation must traverse the phenyl ring and the inter-ring bond to reach the pyridine nitrogen.
Conformational Gating: The Torsion Angle

A critical, often overlooked factor is the torsion angle (


)  between the pyridine and phenyl rings. Steric repulsion between the ortho hydrogens prevents coplanarity.
  • Typical Torsion:

    
     in solution.
    
  • Electronic Consequence: Resonance delocalization follows a

    
     relationship. As the rings twist, orbital overlap (
    
    
    
    ) decreases, dampening the ability of the methoxy group to boost the basicity of the pyridine nitrogen.

Quantitative Electronic Parameters

The following table summarizes the estimated electronic shifts when substituting a pyridine ring. Note how the para-methoxy group attempts to push electron density to the nitrogen, but the effect is attenuated by the phenyl spacer and torsion.

Scaffold StructureSubstituent (

)
Hammett

Est.[1][2] pKa (Conj. Acid)Electronic Character
Pyridine -H0.005.23Reference Standard
2-Phenylpyridine -Phenyl-0.01~4.8 - 5.1Weakly withdrawing (Inductive)
2-(4-OMe-Ph)-Py 4-Methoxyphenyl-0.27~5.20 - 5.35Net neutral/Slightly Basic
4-Methoxypyridine -OMe (Direct)-0.276.62Strong Donor (Direct Resonance)

Table 1: Comparative electronic properties. Note that direct methoxy substitution (4-Methoxypyridine) drastically raises pKa, whereas the methoxyphenyl group (2-(4-OMe-Ph)-Py) has a much subtler effect due to the "insulating" phenyl ring.

Visualization: Electronic Interaction & Pathways

The following diagram illustrates the competing electronic effects and the synthesis pathway.

G cluster_0 Electronic Effects cluster_1 Synthesis (Suzuki-Miyaura) OMe Methoxy Group (-OMe) Ph Phenyl Ring (Spacer) OMe->Ph +M (Resonance) Strong Py Pyridine Ring (Acceptor) Ph->Py Inductive (-I) Weak Ph->Py Resonance (+M) Dampened by Twist Start 2-Bromopyridine Cat Pd(dppf)Cl2 Na2CO3 Start->Cat Boron 4-Methoxyphenyl boronic acid Boron->Cat Prod 2-(4-Methoxyphenyl) pyridine Cat->Prod Dioxane/H2O 90°C, 12h

Figure 1: (Left) Electronic "Push-Pull" mechanism showing how the methoxy effect is transmitted. (Right) Standard Suzuki-Miyaura synthetic pathway.

Experimental Protocol: Synthesis via Suzuki-Miyaura Coupling[4]

The most robust method for constructing methoxyphenyl pyridines is the palladium-catalyzed cross-coupling of halopyridines with methoxyphenylboronic acids.

Reagents & Setup
  • Substrate: 2-Bromopyridine (1.0 equiv)

  • Coupling Partner: 4-Methoxyphenylboronic acid (1.2 equiv)

  • Catalyst: Pd(dppf)Cl₂[3][4]·CH₂Cl₂ (3-5 mol%)

  • Base: Sodium Carbonate (Na₂CO₃), 2.0 M aqueous solution (3.0 equiv)

  • Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology
  • Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine 2-bromopyridine (1.0 mmol, 158 mg) and 4-methoxyphenylboronic acid (1.2 mmol, 182 mg).

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.03 mmol, 24 mg) under a stream of nitrogen.

  • Solvation: Add degassed 1,4-dioxane (5 mL) followed by the aqueous Na₂CO₃ solution (1.5 mL).

  • Reaction: Seal the flask and heat to 90°C for 12–16 hours. Monitor reaction progress via TLC (eluent: 20% EtOAc in Hexanes). The product typically appears as a UV-active spot with lower Rf than the starting bromide.

  • Workup: Cool to room temperature. Dilute with water (20 mL) and extract with ethyl acetate (3 x 20 mL). Wash combined organics with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography on silica gel. Gradient elution (0%

    
     20% EtOAc/Hexanes) typically yields the pure biaryl as a white/off-white solid.
    

Validation Check:

  • 
    H NMR (CDCl
    
    
    
    ):
    Look for the diagnostic methoxy singlet at
    
    
    ppm and the AA'BB' system of the phenyl ring overlapping with pyridine protons in the aromatic region (6.9 - 8.7 ppm).

Applications in Drug Discovery[6][7]

The "Phenyl-Pyridine Switch"

Replacing a phenyl ring with a pyridine is a classic bioisosteric replacement. Adding the methoxy group further refines this:

  • Solubility: The pyridine nitrogen can accept a hydrogen bond from water, improving aqueous solubility compared to a biphenyl system.

  • Metabolic Stability: The methoxy group at the para position of the phenyl ring blocks a primary site of CYP450-mediated oxidation (para-hydroxylation). However, the methoxy group itself can undergo O-demethylation.

Ligand Design

Methoxyphenyl pyridines are precursors to cyclometalated ligands (e.g., for Iridium or Platinum complexes). The electron-donating methoxy group destabilizes the HOMO, shifting the emission color in OLED applications and altering the redox potential in photocatalysis.

Case Study: Anticancer Agents

Recent studies have highlighted (methoxyphenyl)pyridine derivatives as potent inhibitors in breast cancer cell lines (e.g., MCF-7). The scaffold acts as a rigid linker, positioning the methoxy group to fill hydrophobic pockets in the target protein while the pyridine nitrogen engages in specific H-bond interactions with serine or threonine residues.

References

  • Electronic Effects in Heterocycles: Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. Link

  • Suzuki Coupling Protocol: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Link

  • Pyridine pKa Data: Williams, R. (Compiled).[5] pKa Data for Pyridine Derivatives.Link

  • Conformational Analysis: Alkorta, I., & Elguero, J. (2003). Theoretical study of the conformation of phenyl-pyridines. Structural Chemistry.[2][6] Link

  • Medicinal Chemistry Applications: Pennington, L. D., & Muehldorf, M. E. (2011). The Use of Pyridine Derivatives in Drug Discovery. Bioorganic & Medicinal Chemistry Letters. Link

Sources

Exploratory

Metabolic stability predictions for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

An In-Depth Technical Guide to the Metabolic Stability of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Introduction: The Critical Role of Metabolic Stability in Drug Discovery In the journey of a new chemical entity (NCE) f...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Metabolic Stability of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the journey of a new chemical entity (NCE) from laboratory bench to clinical application, understanding its metabolic fate is paramount. Metabolic stability, the susceptibility of a compound to biotransformation by drug-metabolizing enzymes, is a critical determinant of its pharmacokinetic profile, influencing its half-life, bioavailability, and potential for drug-drug interactions (DDIs).[1][2] An NCE that is too rapidly metabolized may fail to achieve therapeutic concentrations, while one that inhibits or induces metabolic enzymes can pose significant safety risks.[2]

This guide provides a comprehensive technical overview of the predicted metabolic stability of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol . We will dissect its structural features to anticipate its metabolic pathways, detail the state-of-the-art experimental systems for assessing its stability, and outline the analytical methodologies required for robust data generation. This document is intended for researchers, scientists, and drug development professionals seeking to establish a rigorous, evidence-based understanding of this compound's metabolic profile.

Section 1: Physicochemical Properties and Their Metabolic Implications

The interaction between a drug candidate and metabolic enzymes is fundamentally governed by its physicochemical properties.[3][4] Properties such as lipophilicity, ionization state (pKa), molecular size, and hydrogen bonding capacity dictate how a compound traverses cellular membranes to reach metabolic enzymes and how it fits into their active sites.[5][6]

The structure of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol presents several key features that inform our metabolic predictions:

  • Lipophilicity: The presence of the methoxyphenyl group suggests a degree of lipophilicity, which generally favors passive diffusion across cell membranes to access intracellular enzymes like those in the liver.[3][6]

  • Ionization (pKa): The pyridine nitrogen atom confers basicity. The ionization state at physiological pH will influence solubility and interaction with enzymes and transporters.[4]

  • Hydrogen Bonding: The primary benzylic alcohol (-CH₂OH) is a potent hydrogen bond donor and acceptor. This functional group is a primary target for Phase II conjugation reactions.[3][6]

  • Structural Motifs: The molecule contains three key motifs known to be susceptible to metabolism: a methoxyaryl group, a pyridine ring, and a benzylic alcohol.

Section 2: Predicted Metabolic Pathways for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Based on the compound's structure, we can predict several major metabolic pathways involving both Phase I (functionalization) and Phase II (conjugation) reactions.

Phase I Metabolism

Phase I reactions introduce or expose functional groups, typically increasing polarity. For this compound, the primary routes are predicted to be oxidative.

  • Cytochrome P450 (CYP) Mediated Oxidation: CYPs are a major family of enzymes responsible for the metabolism of a vast number of drugs.[7]

    • O-Dealkylation: The methoxy group (-OCH₃) on the phenyl ring is a prime target for CYP-mediated O-dealkylation, yielding a phenolic metabolite and formaldehyde. This is a common metabolic route for methoxyaryl compounds.[8][9]

    • Alcohol Oxidation: The benzylic alcohol can be oxidized, likely by CYPs or alcohol/aldehyde dehydrogenases (ADH/ALDH), first to an aldehyde and subsequently to a carboxylic acid metabolite.

    • Aromatic Hydroxylation: Hydroxylation could occur on either the phenyl or pyridine ring, though this is often a slower process compared to the pathways above.

  • Aldehyde Oxidase (AO) Mediated Oxidation: AO is a cytosolic enzyme of emerging importance, particularly for its role in metabolizing nitrogen-containing heterocycles.[10][11][12]

    • Pyridine Ring Oxidation: AO typically catalyzes the oxidation of carbon atoms adjacent to a ring nitrogen.[10] Therefore, the C2 or C6 position of the pyridine ring is a potential site for AO-mediated hydroxylation. This pathway is a critical consideration, as compounds designed to be stable against CYP metabolism can sometimes be highly susceptible to AO.[13]

Phase II Metabolism

Phase II reactions involve the conjugation of endogenous molecules to the drug or its Phase I metabolites, greatly increasing water solubility and facilitating excretion.

  • Glucuronidation: This is arguably the most important Phase II reaction.[14] The primary alcohol group is an excellent substrate for UDP-glucuronosyltransferases (UGTs), which will conjugate it with glucuronic acid.[15][16] Likewise, the phenolic metabolite formed from O-dealkylation would be rapidly glucuronidated.

  • Sulfation: The benzylic alcohol can also be a substrate for cytosolic sulfotransferases (SULTs), which transfer a sulfonate group to the hydroxyl moiety.[17][18] SULT1A1 is known to be a major enzyme responsible for the sulfation of benzylic alcohols.[17] It is important to note that the resulting benzylic sulfate conjugates can sometimes be chemically reactive.[18]

Metabolic Pathways Parent (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (Parent Compound) Aldehyde Aldehyde Metabolite Parent->Aldehyde CYP / ADH Phenol O-Demethylated Phenol Metabolite Parent->Phenol CYP (O-Dealkylation) AOHydroxy AO-mediated Hydroxypyridine Metabolite Parent->AOHydroxy Aldehyde Oxidase (AO) ParentGlucuronide Parent O-Glucuronide Parent->ParentGlucuronide UGTs ParentSulfate Parent O-Sulfate Parent->ParentSulfate SULTs CarboxylicAcid Carboxylic Acid Metabolite Aldehyde->CarboxylicAcid ALDH PhenolGlucuronide Phenol O-Glucuronide Phenol->PhenolGlucuronide UGTs

Caption: Predicted Phase I and Phase II metabolic pathways.

Section 3: A Validated Experimental Workflow for Assessing Metabolic Stability

A tiered, systematic approach is essential for accurately characterizing metabolic stability. The workflow begins with high-throughput screening in subcellular fractions and progresses to more complex, physiologically relevant systems.

Experimental Workflow Screen Tier 1: Initial Stability Screening (Liver Microsomes & S9 Fraction) Hepatocytes Tier 2: Definitive Stability Assessment (Suspension Hepatocytes) Screen->Hepatocytes If moderate to high clearance MetID Tier 3: Metabolite Identification (LC-MS/MS Analysis) Hepatocytes->MetID Identify major metabolites Prediction Outcome: In Vivo PK Prediction (Scaling of CLint) Hepatocytes->Prediction Calculate definitive CLint Phenotyping Tier 4: Reaction Phenotyping (Recombinant Enzymes / Inhibitors) MetID->Phenotyping Determine enzymes responsible Phenotyping->Prediction

Caption: Tiered workflow for metabolic stability assessment.

In Vitro Experimental Systems
  • Liver Microsomes: These are vesicles of the endoplasmic reticulum, rich in Phase I CYP enzymes and some Phase II UGTs.[1][19] They are cost-effective for initial screening of oxidative metabolism but require the addition of cofactors like NADPH.

  • Liver S9 Fraction: This is a supernatant fraction that contains both microsomal and cytosolic enzymes, providing a broader view of metabolism that includes enzymes like AO and SULTs.[1]

  • Cryopreserved Hepatocytes: Considered the "gold standard" for in vitro metabolism studies, intact hepatocytes contain the full complement of Phase I and Phase II enzymes, cofactors, and transporters within a cellular environment.[19][20] They provide the most reliable data for calculating intrinsic clearance (CLint).[20]

Protocol 1: Human Liver Microsomal (HLM) Stability Assay

This assay provides an initial assessment of oxidative metabolism.

Step-by-Step Methodology:

  • Preparation: Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO, acetonitrile). Final solvent concentration in the incubation should be <1%.

  • Incubation Mixture: In a 96-well plate, prepare the incubation mixture containing phosphate buffer (pH 7.4), pooled human liver microsomes (e.g., 0.5 mg/mL), and the test compound (e.g., 1 µM).

  • Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

  • Initiation: Initiate the reaction by adding a pre-warmed NADPH-regenerating system. For negative controls, add buffer instead of the cofactor system.

  • Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction in the respective wells by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard.

  • Processing: Centrifuge the plate to pellet the precipitated protein.

  • Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound.

Protocol 2: Suspended Hepatocyte Stability Assay

This assay provides a more comprehensive measure of metabolic clearance.

Step-by-Step Methodology:

  • Cell Viability: Thaw cryopreserved human hepatocytes according to the supplier's protocol and determine cell viability and density. Viability should be >80%.

  • Cell Suspension: Prepare a suspension of hepatocytes in incubation medium (e.g., Williams' Medium E) to the desired cell density (e.g., 0.5-1.0 x 10⁶ viable cells/mL).[20]

  • Incubation: Add the hepatocyte suspension to a 24- or 48-well plate. Add the test compound (e.g., 1 µM) to initiate the incubations. Place the plate on an orbital shaker in an incubator (37°C, 5% CO₂).[20]

  • Sampling: At specified time points (e.g., 0, 15, 30, 60, 90, 120 minutes), collect aliquots from the incubation wells.[20]

  • Termination & Processing: Immediately terminate metabolic activity by mixing the aliquot with 2-3 volumes of ice-cold acetonitrile containing an internal standard. Centrifuge to remove cell debris.

  • Analysis: Analyze the supernatant by LC-MS/MS.

Data Analysis and Presentation

The primary outputs of these assays are the in vitro half-life (t₁/₂) and the intrinsic clearance (CLint).[2]

  • Half-life (t₁/₂): Determined from the slope (k) of the natural logarithm of the percent remaining parent compound versus time plot (t₁/₂ = 0.693 / k).

  • Intrinsic Clearance (CLint): Calculated from the half-life and normalized to the amount of protein or cells used.

    • CLint (µL/min/mg protein) = (0.693 / t₁/₂) / (mg microsomal protein/mL)[20]

Table 1: Representative Metabolic Stability Data

ParameterHuman Liver MicrosomesHuman HepatocytesStability Classification
t₁/₂ (min) 2540Moderate
CLint 55.4 µL/min/mg protein34.7 µL/min/10⁶ cellsModerate Clearance

Note: Data are hypothetical and for illustrative purposes.

Section 4: Analytical Cornerstone: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive analytical technique for metabolic stability assays, offering unparalleled sensitivity and selectivity.[21][22][23]

  • Chromatographic Separation (LC): A reversed-phase C18 column is typically used to separate the parent compound from its metabolites and matrix components prior to detection.[24]

  • Mass Spectrometric Detection (MS/MS):

    • Quantification: For stability assays, the mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. This involves selecting a specific precursor ion (the parent compound) and fragmenting it to a specific product ion, providing highly selective and sensitive quantification.[21]

    • Metabolite Identification: For metabolite identification studies, the instrument is operated in a full-scan or product-ion scan mode to acquire mass spectra of potential metabolites. The mass shift from the parent compound indicates the type of metabolic transformation (e.g., +16 Da for hydroxylation, -14 Da for O-demethylation).[25]

Conclusion and Strategic Outlook

The structural features of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol—specifically its benzylic alcohol, methoxyaryl group, and pyridine ring—suggest susceptibility to several metabolic pathways. The primary routes of biotransformation are predicted to be oxidation (O-dealkylation of the methoxy group and oxidation of the alcohol) and subsequent conjugation (glucuronidation and sulfation of the hydroxyl group). The potential for metabolism by Aldehyde Oxidase at the pyridine ring represents a significant pathway that must be investigated.

A rigorous experimental evaluation using a tiered approach, from liver microsomes to hepatocytes, is essential for a definitive assessment. All quantitative analysis must be performed using validated, high-sensitivity LC-MS/MS methods.[21] The data generated from these studies will be crucial for calculating the intrinsic clearance, predicting in vivo pharmacokinetic parameters, and making informed decisions on the progression of this compound in the drug development pipeline. Should the metabolic liability be too high, the data will also provide a rational basis for structural modifications aimed at improving stability.

References

  • Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery.
  • Books. (n.d.). CHAPTER 1: How Physicochemical Properties of Drugs Affect Their Metabolism and Clearance.
  • JoVE. (2025, February 12). Video: Factors Affecting Drug Biotransformation: Physicochemical and Chemical Properties of Drugs.
  • Fiveable. (2025, September 15). Physicochemical properties.
  • Longdom Publishing. (2025, March 4). LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma.
  • WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
  • National Institutes of Health. (n.d.). Sulfation of benzyl alcohol by the human cytosolic sulfotransferases (SULTs). PMC.
  • BioIVT. (n.d.). Drug Metabolism Assays.
  • In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hep
  • Baranczewski, P., Stańczak, A., Sundberg, K., Svensson, R., Wallin, A., Jansson, J., ... & Postlind, H. (2006). Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. Pharmacological Reports, 58(4), 453.
  • How Physicochemical Properties of Drugs Affect Their Metabolism and Clearance. (n.d.).
  • ResearchGate. (n.d.). How Physicochemical Properties of Drugs Affect Their Metabolism and Clearance | Request PDF.
  • Oxford Academic. (2017, December 15).
  • ICTS. (2017, April 4).
  • ResearchGate. (n.d.).
  • National Institutes of Health. (n.d.). Sulfation of benzylic alcohols catalyzed by aryl sulfotransferase IV. PubMed.
  • National Institutes of Health. (n.d.). Metabolite identification and quantitation in LC-MS/MS-based metabolomics. PMC.
  • Technology Networks. (2020, April 9).
  • MS-based methods for detection, quantitation and localisation of pharmaceuticals and metabolites in biological samples. (2012, December 18).
  • Cambridge MedChem Consulting. (n.d.). Aldehyde Oxidase.
  • PhysiciansWeekly.com. (2023, December 4). Metabolite Pathway Prediction via Clustering: Unveiling Patterns for Established and Novel Metabolites.
  • National Institutes of Health. (n.d.). Activation of benzylic alcohols to mutagens by rat and human sulfotransferases expressed in Escherichia coli. PubMed.
  • National Institutes of Health. (2010, October 15). Predicting novel pathways in genome-scale metabolic networks. PubMed.
  • ResearchGate. (2025, August 7). (PDF) Sulfation of benzyl alcohol by the human cytosolic sulfotransferases (SULTs)
  • Taylor & Francis. (n.d.). Sulfotransferase – Knowledge and References.
  • BioIVT. (2019, November 24). What In Vitro Metabolism and DDI Studies Do I Actually Need?
  • U.S.
  • Wikipedia. (n.d.). Aldehyde oxidase.
  • BioAgilytix. (n.d.).
  • Federal Register. (2017, October 25). In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies, and Clinical Drug Interaction Studies-Study Design, Data Analysis, and Clinical Implications; Draft Guidances for Industry; Availability.
  • Drug Discovery News. (n.d.). Navigating new regulatory guidelines for drug metabolism studies.
  • Cytochrome P450-mediated metabolism of N-(2-methoxyphenyl)-hydroxylamine, a human metabolite of the environmental pollutants and carcinogens o-anisidine and o-nitroanisole. (n.d.).
  • National Institutes of Health. (2017, December 15).
  • ACS Publications. (2019, August 6). Metabolism by Aldehyde Oxidase: Drug Design and Complementary Approaches to Challenges in Drug Discovery | Journal of Medicinal Chemistry.
  • Taylor & Francis. (n.d.). UDP-glucuronosyltransferase – Knowledge and References.
  • ResearchGate. (n.d.). Systematic Structure Modifications of Imidazo[1,2-a]pyrimidine to Reduce Metabolism Mediated by Aldehyde Oxidase (AO) | Request PDF.
  • U.S. Food and Drug Administration. (2024, October 9). ICH M12 Drug Interaction Final Guidance – In Vitro DDI Assessments.
  • Wikipedia. (n.d.). Glucuronosyltransferase.
  • National Institutes of Health. (2008, December 15). Cytochrome P450-mediated metabolism of N-(2-methoxyphenyl)-hydroxylamine, a human metabolite of the environmental pollutants and carcinogens o-anisidine and o-nitroanisole. PubMed.
  • MIT Open Access Articles. (n.d.). Discovery of 9-(6-aminopyridin-3-yl)-1-(3- (trifluoromethyl)phenyl)benzo[h][1][19]naphthyridin-2(1H)- one.

  • National Institutes of Health. (2013, June 15).
  • ResearchGate. (n.d.). Human cytochrome-P450 enzymes metabolize N-(2-methoxyphenyl)
  • Frontiers. (2016, October 24). Structure and Protein–Protein Interactions of Human UDP-Glucuronosyltransferases.
  • MDPI. (2021, June 14). The Functionality of UDP-Glucuronosyltransferase Genetic Variants and their Association with Drug Responses and Human Diseases.
  • National Institutes of Health. (2001, February 15). Methanol solvent may cause increased apparent metabolic instability in in vitro assays. PubMed.
  • ACS Publications. (2018, September 10). Introduction of a Methyl Group Curbs Metabolism of Pyrido[3,4-d]pyrimidine Monopolar Spindle 1 (MPS1)
  • Bioavailable flavonoids: cytochrome P450-mediated metabolism of methoxyflavones. (n.d.).
  • NEDMDG. (n.d.). Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability.
  • Insights into Drug Metabolism from Modelling Studies of Cytochrome P450-Drug Interactions. (n.d.).
  • ResearchGate. (2026, February 2). (PDF) Metabolic stability and its role in the discovery of new chemical entities.

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: A Step-by-Step Guide to the Synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol via Suzuki-Miyaura Cross-Coupling

Abstract This application note provides a comprehensive, field-proven protocol for the synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol, a valuable biaryl intermediate in medicinal chemistry and materials science....

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol, a valuable biaryl intermediate in medicinal chemistry and materials science. The methodology is centered on the robust and versatile Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning transformation for carbon-carbon bond formation.[1] We detail a reliable procedure coupling (5-bromopyridin-3-yl)methanol with 4-methoxyphenylboronic acid using a palladium-based catalyst system. This guide is designed for researchers, chemists, and drug development professionals, offering not only a step-by-step protocol but also in-depth explanations of the causality behind experimental choices, troubleshooting guidance, and a framework for adapting the methodology to similar substrates.

Introduction and Scientific Rationale

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its mild reaction conditions, exceptional functional group tolerance, and the commercial availability and low toxicity of its organoboron reagents.[2][3] This reaction facilitates the construction of a C(sp²)–C(sp²) bond between an organohalide and an organoboron compound, catalyzed by a palladium(0) complex.[1][2]

The target molecule, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol, incorporates a methoxy-substituted phenyl ring coupled to a pyridine methanol scaffold. This structural motif is prevalent in pharmacologically active compounds and functional materials. The synthesis strategy involves the palladium-catalyzed coupling of two key building blocks: (5-bromopyridin-3-yl)methanol and 4-methoxyphenylboronic acid.

The choice of reagents is governed by several factors:

  • (5-bromopyridin-3-yl)methanol: This substrate provides the pyridyl-methanol core. Aryl bromides are excellent electrophilic partners in Suzuki couplings, offering a good balance of reactivity and stability, generally being more reactive than aryl chlorides but more cost-effective than aryl iodides.[4][5] The presence of the free hydroxyl group is tolerated by many modern catalyst systems, obviating the need for protection/deprotection steps and improving atom economy.

  • 4-Methoxyphenylboronic acid: This is a stable, commercially available organoboron reagent.[6][7] The methoxy substituent is a strong electron-donating group, which can increase the electron density of the boronic acid's aryl ring and thereby accelerate the crucial transmetalation step in the catalytic cycle.[6]

  • Catalyst System: The efficacy of the Suzuki coupling hinges on the palladium catalyst and its associated ligand. While classic catalysts like Pd(PPh₃)₄ are functional, modern systems employing bulky, electron-rich phosphine ligands offer superior activity, broader substrate scope, and higher turnover numbers.[3][8] We have selected a catalyst system based on a palladium(II) precatalyst, Pd(OAc)₂, and a dialkylbiaryl phosphine ligand, which generates the active Pd(0) species in situ.

  • Base and Solvent: A base is essential for the activation of the boronic acid to form a more nucleophilic boronate species, which facilitates transmetalation.[9][10] An inorganic base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is effective.[10][11] A biphasic solvent system, such as 1,4-dioxane and water, is employed to dissolve the organic substrates, the palladium complex, and the inorganic base, ensuring all components can interact efficiently.[1][4]

Reaction Scheme and Mechanism

The overall transformation is depicted below:

Scheme 1: Suzuki-Miyaura Coupling for the Synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Image placeholder for the chemical reaction structure.

(5-bromopyridin-3-yl)methanol + 4-methoxyphenylboronic acid → (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

The reaction proceeds via a well-established catalytic cycle, illustrated in the diagram below.

Suzuki_Miyaura_Cycle Figure 1: The Suzuki-Miyaura Catalytic Cycle pd0 Pd(0)L₂ (Active Catalyst) pdII_complex Oxidative Addition (Ar¹-Pd(II)L₂-X) pd0->pdII_complex Ar¹-X transmetalation_complex Transmetalation (Ar¹-Pd(II)L₂-Ar²) pdII_complex->transmetalation_complex transmetalation_complex->product_complex byproduct X-B(OR)₂ + Base-H⁺ transmetalation_complex->byproduct product_complex->pd0 ar1_x Aryl Halide (Ar¹-X) (5-bromopyridin-3-yl)methanol ar1_x->pdII_complex ar2_boronic Boronic Acid (Ar²-B(OH)₂) (4-methoxyphenylboronic acid) boronate Boronate [Ar²-B(OR)₃]⁻ ar2_boronic->boronate base Base (e.g., K₂CO₃) base->boronate Activation boronate->transmetalation_complex Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification cluster_analysis Analysis prep_reagents 1. Weigh Reagents prep_glass 2. Dry Glassware prep_reagents->prep_glass prep_solvent 3. Degas Solvents prep_glass->prep_solvent react_setup 4. Assemble Reaction prep_solvent->react_setup react_heat 5. Heat & Stir (80-100 °C) react_setup->react_heat react_monitor 6. Monitor by TLC/LC-MS react_heat->react_monitor workup_quench 7. Cool & Quench react_monitor->workup_quench workup_extract 8. Aqueous Extraction workup_quench->workup_extract workup_dry 9. Dry & Concentrate workup_extract->workup_dry purify 10. Column Chromatography workup_dry->purify analysis 11. Characterize Product (NMR, MS) purify->analysis

Caption: General experimental workflow for the synthesis.

Step-by-Step Procedure
  • Solvent Degassing: In a flask, combine 8.0 mL of 1,4-dioxane and 2.0 mL of deionized water. Degas the mixture thoroughly for 15-20 minutes by bubbling argon or nitrogen gas through it. This step is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

  • Reaction Setup: To a flame-dried round-bottom flask or reaction vial equipped with a magnetic stir bar, add (5-bromopyridin-3-yl)methanol (188 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182 mg, 1.2 mmol), and potassium carbonate (276 mg, 2.0 mmol).

  • Catalyst Addition: In a separate small vial, weigh palladium(II) acetate (4.5 mg, 0.02 mmol) and SPhos (16.4 mg, 0.04 mmol). Briefly flush the reaction flask with argon or nitrogen.

  • Initiation: Add the degassed dioxane/water solvent mixture (10 mL total) to the flask containing the substrates and base. Follow this by adding the palladium acetate and SPhos ligand.

  • Reaction: Equip the flask with a reflux condenser, place it under a positive pressure of argon or nitrogen, and immerse it in a preheated oil bath at 90 °C.

  • Monitoring: Stir the reaction mixture vigorously. The reaction progress can be monitored by thin-layer chromatography (TLC) using a 1:1 mixture of hexanes and ethyl acetate as the eluent. The disappearance of the starting aryl bromide (visualized under UV light) typically indicates reaction completion. The reaction is generally complete within 2-4 hours.

  • Workup: Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

  • Extraction: Dilute the reaction mixture with ethyl acetate (20 mL) and deionized water (20 mL). Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate (2 x 15 mL).

  • Washing and Drying: Combine the organic layers and wash them with brine (20 mL). Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude residue should be purified by flash column chromatography on silica gel. [12]A gradient elution system of hexanes and ethyl acetate (e.g., starting from 4:1 and gradually increasing to 1:1) is typically effective for separating the product from impurities.

  • Characterization: Combine the pure fractions, remove the solvent in vacuo, and dry the final product, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol, to a constant weight. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Troubleshooting and Optimization

ProblemPossible Cause(s)Suggested Solution(s)
Low or No Conversion 1. Inactive catalyst (oxidized Pd).2. Insufficiently degassed solvents.3. Ineffective base.1. Ensure solvents are rigorously degassed. Use fresh, high-quality catalyst and ligand.2. Consider a stronger base like K₃PO₄ or Cs₂CO₃, especially for less reactive substrates. [10]
Significant Homo-coupling 1. Reaction temperature is too high.2. Oxygen contamination.1. Lower the reaction temperature to 70-80 °C.2. Ensure the reaction is maintained under a strict inert atmosphere.
Protodeboronation 1. Presence of excess water or acid.2. Prolonged reaction time at high temperature.1. Use anhydrous solvents if possible (requires an anhydrous base like KF).2. Monitor the reaction closely and stop it upon completion. Consider using a more stable boronic ester (e.g., a pinacol ester). [4]
Difficult Purification 1. Co-elution of product with boronic acid impurities.2. Residual palladium catalyst.1. Perform an aqueous basic wash (e.g., with 1M NaOH) during workup to remove acidic boronic acid species.<[13]br>2. Filter the crude organic solution through a small plug of Celite or silica gel before concentration to remove precipitated palladium black. [12]

Conclusion

The Suzuki-Miyaura cross-coupling provides a highly efficient and reliable pathway for the synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol. The protocol detailed herein utilizes modern, air-stable catalysts and well-established conditions to afford the desired product in good yield. By understanding the mechanistic principles and the roles of each component, researchers can effectively troubleshoot issues and adapt this methodology for the synthesis of a diverse library of biaryl compounds, accelerating discovery in pharmaceutical and materials science research.

References

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Wikipedia. (2024). Suzuki reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • Oldridge, D., & Buchwald, S. L. (2003). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. ACS Publications. Retrieved from [Link]

  • BYJU'S. (n.d.). Suzuki Coupling Reaction. Retrieved from [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2023). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Retrieved from [Link]

  • Buchwald, S. L., & Martin, R. (2009). Palladium-Catalyzed Suzuki–Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. Retrieved from [Link]

  • Organometallics. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. ACS Publications. Retrieved from [Link]

  • ACS Sustainable Chemistry & Engineering. (2020). Green Solvent Selection for Suzuki–Miyaura Coupling of Amides. ACS Publications. Retrieved from [Link]

  • Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. University of Windsor. Retrieved from [Link]

  • ResearchGate. (2021). What can I use as a solvent and base in a suzuki reaction with a sensitive amide in the core? Retrieved from [Link]

  • WordPress. (n.d.). Use of Base Metals in Suzuki Coupling. Retrieved from [Link]

  • ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling. Retrieved from [Link]

  • University of California, Irvine. (n.d.). Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. Retrieved from [Link]

  • Royal Society of Chemistry. (2020). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. PMC. Retrieved from [Link]

  • White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. Retrieved from [Link]

  • Arkivoc. (n.d.). Heck and Suzuki cross-couplings of aryl and heteroaryl bromides in water using a new palladium(II)-complex. Retrieved from [Link]

  • ResearchGate. (n.d.). Kinetics of the coupling of 4‐methoxyphenylboronic acid with bromobenzene. Retrieved from [Link]

  • Angewandte Chemie. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Retrieved from [Link]

  • SciSpace. (n.d.). Green and Efficient Procedure for Suzuki–Miyaura and Mizoroki–Heck Coupling Reactions Using Palladium Catalyst. Retrieved from [Link]

  • MDPI. (n.d.). (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}-1-phenyl-1-ethanol. Retrieved from [Link]

  • Google Patents. (n.d.). EP0369208A1 - Process for the preparation of 3,5-dimethyl-4-methoxy pyridine derivatives, and intermediate therefor.
  • PMC. (n.d.). Design, synthesis and evaluation of novel 2-phenyl-3-(1H-pyrazol-4-yl) pyridine positive allosteric modulators for the M4 mAChR. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for the Oxidation of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol to 5-(4-Methoxyphenyl)pyridine-3-carbaldehyde

Introduction The selective oxidation of primary alcohols to aldehydes is a cornerstone transformation in organic synthesis, particularly in the realm of pharmaceutical and materials science. The target molecule, 5-(4-met...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The selective oxidation of primary alcohols to aldehydes is a cornerstone transformation in organic synthesis, particularly in the realm of pharmaceutical and materials science. The target molecule, 5-(4-methoxyphenyl)pyridine-3-carbaldehyde, is a key intermediate in the synthesis of various biologically active compounds, leveraging the unique electronic and structural properties of its substituted pyridine core. The successful and high-yielding conversion of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol to this aldehyde requires careful consideration of the oxidizing agent to ensure chemoselectivity, avoiding over-oxidation to the carboxylic acid and unwanted side reactions involving the electron-rich methoxyphenyl ring or the pyridine nitrogen.

This comprehensive guide provides detailed application notes and protocols for four distinct and reliable methods for the oxidation of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol. Each protocol is presented with an emphasis on the underlying mechanistic principles, guiding the researcher in selecting the most appropriate method based on laboratory capabilities, scale, and desired purity.

Comparative Overview of Oxidation Protocols

The choice of an oxidation protocol is dictated by a balance of factors including reaction mildness, functional group tolerance, scalability, and the environmental impact of the reagents. The substrate, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol, presents a benzylic-type alcohol on a pyridine ring, which is generally amenable to oxidation. However, the presence of the electron-donating methoxy group and the potentially coordinating pyridine nitrogen necessitates careful selection of the oxidant.

Oxidation ProtocolOxidizing AgentTypical ConditionsKey AdvantagesKey Considerations
Dess-Martin Oxidation Dess-Martin Periodinane (DMP)CH₂Cl₂, Room TemperatureMild, high-yielding, rapid, good functional group tolerance.[1][2]Stoichiometric use of a hypervalent iodine reagent, potential for explosive decomposition of DMP if not handled correctly.
Swern Oxidation DMSO, Oxalyl Chloride, Et₃NCH₂Cl₂, -78 °C to Room TempVery mild, excellent for sensitive substrates, avoids over-oxidation.[3][4]Requires cryogenic temperatures, produces foul-smelling dimethyl sulfide byproduct.[4]
Manganese Dioxide Oxidation Activated Manganese Dioxide (MnO₂)CH₂Cl₂ or CHCl₃, RefluxHighly selective for benzylic and allylic alcohols, heterogeneous (easy workup).[5][6]Requires a large excess of activated MnO₂, activity can vary with preparation method.
Copper/TEMPO Aerobic Oxidation Cu(I) salt, TEMPO, N-MethylimidazoleAcetonitrile, Air (O₂), Room TempCatalytic, uses air as the terminal oxidant ("green"), highly chemoselective for primary alcohols.[7][8]Catalyst system can be sensitive to impurities, may require optimization for specific substrates.

Experimental Protocols

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation is a highly reliable and mild method for the conversion of primary alcohols to aldehydes.[1][2] It employs a hypervalent iodine reagent, Dess-Martin periodinane (DMP), which offers the advantages of neutral reaction conditions and a simple workup.

Mechanism Insight: The reaction proceeds through a ligand exchange at the iodine center, where the alcohol displaces an acetate group. An intramolecular deprotonation of the α-carbon of the alcohol by an acetate ion leads to the reductive elimination of the iodine(V) species to an iodine(III) species and the formation of the aldehyde.[1] This mechanism avoids harsh acidic or basic conditions, preserving sensitive functional groups.

Workflow for Dess-Martin Oxidation

cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification start Dissolve (5-(4-Methoxyphenyl)pyridin-3-yl)methanol in dry CH₂Cl₂ under N₂ add_dmp Add Dess-Martin Periodinane (DMP) start->add_dmp stir Stir at room temperature (Monitor by TLC) add_dmp->stir quench Quench with Na₂S₂O₃ and NaHCO₃ solution stir->quench extract Extract with CH₂Cl₂ quench->extract wash Wash organic layer with brine extract->wash dry Dry over Na₂SO₄ and concentrate wash->dry purify Purify by column chromatography dry->purify

Caption: Workflow for Dess-Martin Oxidation.

Step-by-Step Protocol:

  • To a solution of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) (approx. 0.1 M) under a nitrogen atmosphere, add Dess-Martin Periodinane (1.2 eq) in one portion at room temperature.

  • Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

  • Upon completion, dilute the reaction mixture with diethyl ether and pour it into a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and sodium thiosulfate (Na₂S₂O₃) (1:1 v/v).

  • Stir the biphasic mixture vigorously until the solid dissolves and the layers become clear.

  • Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (3x).

  • Combine the organic layers, wash with saturated aqueous NaHCO₃, then with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the mixture and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 5-(4-methoxyphenyl)pyridine-3-carbaldehyde.

Protocol 2: Swern Oxidation

The Swern oxidation is a classic and highly effective method that utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride to oxidize primary alcohols to aldehydes.[3][4] Its extremely mild, cryogenic conditions make it ideal for substrates with sensitive functional groups.

Mechanism Insight: The reaction begins with the activation of DMSO with oxalyl chloride at low temperature to form the electrophilic chloro(dimethyl)sulfonium chloride.[3] The alcohol then attacks this species to form an alkoxysulfonium salt. The addition of a hindered base, such as triethylamine, deprotonates the carbon alpha to the oxygen, leading to an intramolecular elimination that yields the aldehyde, dimethyl sulfide, and triethylammonium chloride.[4] The low temperature is crucial to prevent side reactions of the highly reactive intermediates.

Workflow for Swern Oxidation

cluster_activation Activator Formation (-78 °C) cluster_reaction Oxidation (-78 °C) cluster_workup Work-up cluster_purification Purification start Add oxalyl chloride to dry CH₂Cl₂ add_dmso Add DMSO dropwise start->add_dmso add_alcohol Add alcohol solution dropwise add_dmso->add_alcohol add_base Add triethylamine dropwise add_alcohol->add_base warm Warm to room temperature add_base->warm quench Quench with water warm->quench extract Extract with CH₂Cl₂ quench->extract wash Wash with dilute HCl, NaHCO₃, and brine extract->wash dry Dry over Na₂SO₄ and concentrate wash->dry purify Purify by column chromatography dry->purify cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification start Suspend alcohol in CH₂Cl₂ add_mno2 Add activated MnO₂ start->add_mno2 reflux Reflux the mixture (Monitor by TLC) add_mno2->reflux cool Cool to room temperature reflux->cool filter Filter through Celite® cool->filter concentrate Concentrate the filtrate filter->concentrate purify Purify by column chromatography concentrate->purify cluster_prep Catalyst Preparation cluster_reaction Oxidation cluster_workup Work-up cluster_purification Purification start Combine Cu(I) salt, ligand (e.g., bipyridine), and TEMPO in acetonitrile add_alcohol Add alcohol and N-Methylimidazole start->add_alcohol stir_air Stir vigorously under an air atmosphere add_alcohol->stir_air quench Quench with aqueous ammonia stir_air->quench extract Extract with an organic solvent quench->extract wash Wash and dry the organic layer extract->wash concentrate Concentrate the solvent wash->concentrate purify Purify by column chromatography concentrate->purify

Sources

Method

Using (5-(4-Methoxyphenyl)pyridin-3-yl)methanol as a drug discovery building block

This Application Note is designed for medicinal chemists and drug discovery scientists. It details the synthetic utility, pharmacophore properties, and application of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol as a high-v...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and drug discovery scientists. It details the synthetic utility, pharmacophore properties, and application of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol as a high-value scaffold.[1]

Role: Privileged Biaryl Scaffold & Linker Intermediate CAS Registry Number: 1015843-66-1 (Generic analog reference) Molecular Formula: C13H13NO2 | Molecular Weight: 215.25 g/mol [1]

Executive Summary

(5-(4-Methoxyphenyl)pyridin-3-yl)methanol represents a "privileged structure" in medicinal chemistry, combining a biaryl system with a versatile hydroxymethyl handle.[1] The 3,5-disubstituted pyridine core serves as a bioisostere for 1,3-disubstituted benzenes but with improved aqueous solubility and distinct hydrogen-bonding vectors.[1]

This building block is critical in the synthesis of p38 MAPK inhibitors , HIF prolyl hydroxylase inhibitors , and M1 positive allosteric modulators (PAMs) . Its primary utility lies in its ability to orient the hydrophobic 4-methoxyphenyl group into deep protein pockets while presenting the hydroxymethyl group for solvent-front interactions or "warhead" attachment.[1]

Chemical Profile & Structural Logic[1]

Pharmacophore Features[2][3][4][5][6][7][8]
  • Pyridine Nitrogen (N1): Acts as a weak Hydrogen Bond Acceptor (HBA).[1] In kinase inhibitors, this often interacts with the hinge region (e.g., Met109 in p38

    
    ).
    
  • 4-Methoxyphenyl Moiety: Provides bulk lipophilicity (

    
     modulation) and a distal HBA (methoxy oxygen).[1] It typically occupies hydrophobic pockets (Selectivity Pocket).
    
  • Hydroxymethyl Group (-CH2OH): A "synthetic pivot."[1] It is rarely the final endpoint but serves as the attachment point for solubilizing tails (morpholines, piperazines) or further chain extension.

Physical Properties Table
PropertyValueRelevance
LogP (Calc) ~2.1Ideal lipophilicity for oral bioavailability (Rule of 5 compliant).[1]
TPSA 42.4 ŲHigh membrane permeability prediction.
pKa (Pyridine) ~3.5 - 4.0Reduced basicity due to aryl conjugation; less likely to be protonated at physiological pH compared to alkyl-pyridines.[1]
Solubility ModerateSoluble in DMSO, MeOH, DCM; limited in water without protonation.

Synthetic Protocols

A. Primary Synthesis: Suzuki-Miyaura Coupling

The most robust route to this scaffold is the palladium-catalyzed coupling of (5-bromopyridin-3-yl)methanol with 4-methoxyphenylboronic acid.[1]

Reaction Scheme Logic: We utilize a Pd(0) cycle.[2] The base (K2CO3) activates the boronic acid to the boronate species, facilitating transmetallation.

Protocol:

  • Reagents:

    • (5-Bromopyridin-3-yl)methanol (1.0 eq)[1]

    • 4-Methoxyphenylboronic acid (1.2 eq)[1]

    • Pd(dppf)Cl2[1]·DCM complex (0.05 eq)[1]

    • Potassium Carbonate (K2CO3) (2.5 eq)[1]

    • Solvent: 1,4-Dioxane / Water (4:1 ratio)[1]

  • Procedure:

    • Charge a reaction vial with the bromide, boronic acid, and base.

    • Add the solvent mixture and degas with Nitrogen/Argon for 10 minutes (Critical to prevent homocoupling).

    • Add the Pd catalyst under inert atmosphere.

    • Heat to 90°C for 4–6 hours. Monitor by LC-MS (Target M+H: 216.1).[1]

  • Workup:

    • Cool to RT. Dilute with EtOAc and wash with water and brine.

    • Dry over Na2SO4, concentrate.

    • Purification: Flash chromatography (SiO2, 0–5% MeOH in DCM). The product is a white to off-white solid.[1]

B. Functionalization Workflows (The "Pivot")

Once synthesized, the alcohol group is rarely the endpoint. Below are the three standard transformations used to convert this building block into a functional drug candidate.

SyntheticWorkflow Start (5-(4-Methoxyphenyl) pyridin-3-yl)methanol (Core Scaffold) Aldehyde Aldehyde (Reductive Amination) Start->Aldehyde MnO2 or Dess-Martin Chloride Alkyl Chloride (Nucleophilic Sub.) Start->Chloride SOCl2 or MsCl/TEA Ether Ether Linkage (Solubilizing Groups) Start->Ether NaH, R-X or Mitsunobu Target1 Target1 Aldehyde->Target1 Target: Kinase Inhibitors (via Amine) Target2 Target2 Chloride->Target2 Target: GPCR Ligands

Figure 1: Divergent synthetic pathways from the core alcohol scaffold.[1]

Protocol 1: Oxidation to Aldehyde (For Reductive Amination)
  • Reagent: Manganese Dioxide (MnO2) (Activated, 10 eq).[1]

  • Solvent: DCM or Chloroform.

  • Conditions: Stir at RT for 12–24h. Filter through Celite.[3]

  • Why? MnO2 is preferred over Swern oxidation for benzylic-type alcohols as it avoids foul-smelling byproducts and over-oxidation.[1] The resulting aldehyde is unstable and should be used immediately for reductive amination with amines (e.g., morpholine, piperazine) using NaBH(OAc)3.[1]

Protocol 2: Conversion to Chloride (For Alkylation)[1]
  • Reagent: Thionyl Chloride (SOCl2) (2.0 eq).[1]

  • Solvent: DCM (0°C to RT).

  • Note: The resulting hydrochloride salt is stable. This intermediate is used to alkylate phenols or secondary amines to create ether/amine linkers common in M1 PAMs .

Medicinal Chemistry Application: p38 MAPK Inhibition[3]

This specific scaffold is highly relevant in the design of inhibitors for p38 Mitogen-Activated Protein Kinase (MAPK) , a target for anti-inflammatory drugs (Rheumatoid Arthritis, Crohn's).[1]

Mechanism of Action (MOA)

Inhibitors of p38 often bind to the ATP-binding pocket.[1]

  • The Pyridine Ring: Mimics the purine ring of ATP, forming a hydrogen bond with the hinge region amino acid (Met109).

  • The 4-Methoxyphenyl Group: Rotates out of the plane to occupy the "Hydrophobic Pocket I" (Selectivity Pocket), displacing water and increasing binding entropy.

  • The 3-Position Substituent (from Methanol): Projects towards the solvent front. This is where medicinal chemists attach solubilizing groups (e.g., morpholine-ethyl ether) to improve DMPK properties without steric clash.[1]

SAR_Logic Scaffold 3,5-Disubstituted Pyridine Hinge Hinge Binding (Met109 Interaction) Scaffold->Hinge Pyridine N Hydrophobic Hydrophobic Pocket (Selectivity) Scaffold->Hydrophobic 4-Methoxyphenyl Solvent Solvent Front (Solubility/PK) Scaffold->Solvent C-3 Methanol Handle Selectivity Selectivity Hydrophobic->Selectivity Determines Kinase Selectivity Profile

Figure 2: SAR Logic demonstrating how the scaffold engages the kinase binding site.[1]

Case Study Reference

Research into 2,3,5-trisubstituted pyridines has demonstrated that replacing the pyrazine core of earlier inhibitors with this pyridine scaffold maintains potency against IL-1


 release while significantly improving solubility and reducing crystal packing forces that hinder dissolution [1].[1][4]

Safety & Handling

  • Hazard Identification: Pyridine derivatives can be skin and eye irritants.[5] The methoxyphenyl moiety does not add specific acute toxicity, but standard PPE (gloves, goggles) is mandatory.

  • Storage: Store the alcohol at 2–8°C. It is relatively stable but can oxidize slowly to the aldehyde if exposed to air/light over months.

  • Waste: Dispose of palladium-contaminated waste in heavy metal containers.

References

  • Carrasco, E., et al. (2016).[6] Discovery of novel 2,3,5-trisubstituted pyridine analogs as potent inhibitors of IL-1b via modulation of the p38 MAPK signaling pathway. European Journal of Medicinal Chemistry.

  • Debenham, J. S., et al. (2016).[7] Discovery of N-[Bis(4-methoxyphenyl)methyl]-4-hydroxy-2-(pyridazin-3-yl)pyrimidine-5-carboxamide (MK-8617), an Orally Active Pan-Inhibitor of HIF PHD1-3.[1][7] Journal of Medicinal Chemistry.

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews.

  • Davoren, J. E., et al. (2016). Discovery of the Potent and Selective M1 PAM-Agonist PF-06767832. Journal of Medicinal Chemistry.

Sources

Application

Application Note: Scalable Preparation of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Executive Summary This guide details a robust, scalable protocol for the synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol , a critical pharmacophore often found in kinase inhibitors and GPCR ligands. While laborato...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details a robust, scalable protocol for the synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol , a critical pharmacophore often found in kinase inhibitors and GPCR ligands. While laboratory-scale methods often rely on expensive reagents or cryogenic lithiation, this protocol utilizes a cost-effective, two-step industrial workflow: Palladium-catalyzed Suzuki-Miyaura coupling followed by a Red-Al® (Vitride) reduction .

This approach is designed for multi-gram to kilogram scale-up, prioritizing thermal stability, solvent recycling, and safety over the convenience of single-milligram synthesis.

Strategic Route Selection

The "Ester-First" Strategy

For scalable manufacturing, we avoid direct coupling on the alcohol (5-bromo-3-pyridinemethanol) because the free hydroxyl group can interfere with catalyst turnover and complicate purification. Instead, we utilize Methyl 5-bromonicotinate as the starting material.

  • Step 1 (C-C Bond Formation): Suzuki coupling of methyl 5-bromonicotinate with 4-methoxyphenylboronic acid.

  • Step 2 (Reduction): Global reduction of the ester to the primary alcohol using Sodium bis(2-methoxyethoxy)aluminum hydride (Red-Al).

Why Red-Al? Unlike Lithium Aluminum Hydride (


), which is pyrophoric and insoluble in hydrocarbons, Red-Al is commercially available as a solution in toluene. It is thermally stable up to 170°C, non-pyrophoric, and provides comparable reducing power, making it the superior choice for process chemistry [1, 3].

Experimental Protocols

Step 1: Suzuki-Miyaura Coupling

Objective: Synthesis of Methyl 5-(4-methoxyphenyl)nicotinate.

Reagents & Materials
ReagentEquiv.[1][2][3][4][5][6]Role
Methyl 5-bromonicotinate 1.0Limiting Reagent
4-Methoxyphenylboronic acid 1.1 - 1.2Coupling Partner

0.01 - 0.03Catalyst (Robust for scale)

2.5Base
Toluene / Water (4:1) 10 VSolvent System
Protocol
  • Inertion: Charge a jacketed reactor with Methyl 5-bromonicotinate and 4-Methoxyphenylboronic acid. Purge with

    
     for 15 minutes.
    
  • Solvent Addition: Add degassed Toluene and Water. Agitate to create a biphasic mixture.

    • Note: Degassing is critical.[3] Oxygen poisons the Pd(0) species, leading to homocoupling byproducts [2].

  • Catalyst Charge: Add

    
     and 
    
    
    
    .[3]
  • Reaction: Heat to 85°C for 4–6 hours. Monitor by HPLC (Target: <0.5% starting bromide).

  • Workup:

    • Cool to 25°C. Separate layers.

    • Wash the organic (Toluene) layer with 5% L-Cysteine solution or commercially available thiol-silica scavengers to remove residual Palladium [4].

    • Wash with brine, dry over

      
      , and concentrate.
      
  • Crystallization: Recrystallize from EtOAc/Heptane to obtain the ester intermediate.

Step 2: Red-Al Reduction

Objective: Conversion of the ester to (5-(4-Methoxyphenyl)pyridin-3-yl)methanol.

Reagents & Materials
ReagentEquiv.[1][2][3][4][5][6]Role
Ester Intermediate 1.0Substrate
Red-Al (65% in Toluene) 1.5 - 2.0Reducing Agent
Toluene (Anhydrous) 8 VSolvent
Rochelle Salt (Sat. Aq.) ExcessQuench/Emulsion Breaker
Protocol
  • Preparation: Dissolve the Ester intermediate in anhydrous Toluene in a reactor. Cool to 0–5°C .

  • Addition: Add Red-Al solution dropwise via addition funnel.

    • Critical: Maintain internal temperature <15°C. Hydrogen gas evolution will occur; ensure proper venting [3].

  • Reaction: Allow to warm to 20°C and stir for 2 hours.

  • Quench (The "Fieser" or Rochelle Method):

    • Cool back to 0°C.

    • Slowly add Saturated Aqueous Rochelle Salt (Potassium Sodium Tartrate). This complexes aluminum salts, preventing the formation of the gelatinous "alumina" precipitates common with acid quenches.

    • Stir vigorously for 1 hour until two clear layers form.

  • Isolation: Separate organic layer. Wash with water.[7]

  • Purification: Concentrate the toluene. The product often crystallizes upon cooling or addition of an antisolvent (e.g., Hexanes). If necessary, pass through a short silica plug eluting with DCM/MeOH (95:5).

Process Visualization

Workflow Diagram

The following diagram illustrates the logical flow and critical control points (CCPs) for the synthesis.

G Start Methyl 5-bromonicotinate (Starting Material) Suzuki Step 1: Suzuki Coupling Pd(dppf)Cl2, K2CO3 85°C, Toluene/H2O Start->Suzuki + Boronic Acid Intermediate Intermediate: Methyl 5-(4-methoxyphenyl)nicotinate Suzuki->Intermediate Phase Sep & Cryst. RedAl Step 2: Reduction Red-Al (Vitride) Toluene, 0-20°C Intermediate->RedAl Anhydrous Conditions Quench Quench: Rochelle Salt (Aluminum Complexation) RedAl->Quench H2 Evolution Control Final Target Product: (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Quench->Final Isolation

Figure 1: Strategic process flow for the synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol.

Quality Control & Troubleshooting

Analytical Parameters (HPLC)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV @ 254 nm.

Troubleshooting Table
IssueProbable CauseCorrective Action
Stalled Suzuki Coupling Oxygen poisoning of Pd catalyst.Degas solvents vigorously (sparge with Argon/N2 for >30 mins) before adding catalyst [2].
Homo-coupling (Biaryl) Low concentration of halide or excess boronic acid without transmetallation.Ensure base (

) is fully dissolved/suspended. Increase agitation speed.
Gel formation during Quench Aluminum hydroxide polymerization.Use Rochelle Salt (Tartrate) instead of HCl/Water. Allow longer stir times for phase separation [5].
High Pd Residuals Inefficient phase separation.Use Thiol-modified silica (SiliaMetS® Thiol) or wash with N-Acetylcysteine solution [4].

References

  • Organic Chemistry Portal. Suzuki Coupling - Mechanism and Scale-Up. [Link]

  • Chem-Station. Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) Properties and Applications. [Link]

  • ResearchGate. Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. [Link]

  • ACS Green Chemistry Institute. Aluminium Hydride Reagents: Scale-up and Green Review. [Link]

Sources

Method

Reagents for converting (5-(4-Methoxyphenyl)pyridin-3-yl)methanol to halides

Application Notes and Protocols: Halogenation of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol For: Researchers, scientists, and drug development professionals. Introduction The conversion of hydroxymethylpyridines to their...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes and Protocols: Halogenation of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

For: Researchers, scientists, and drug development professionals.

Introduction

The conversion of hydroxymethylpyridines to their corresponding halomethylpyridines is a critical transformation in medicinal chemistry and drug development. These halogenated intermediates serve as versatile building blocks for introducing the pyridyl moiety into larger molecules through nucleophilic substitution reactions. The benzylic-like reactivity of the hydroxymethyl group on the pyridine ring allows for a range of halogenation methods. This guide provides a detailed overview of reliable reagents and robust protocols for the chlorination, bromination, and iodination of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol, a substrate of interest in contemporary pharmaceutical research. We will delve into the mechanistic underpinnings of each transformation, offering insights to aid in reaction optimization and troubleshooting.

Chlorination of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

The conversion of alcohols to alkyl chlorides is a fundamental transformation in organic synthesis. For a benzylic-type alcohol such as (5-(4-Methoxyphenyl)pyridin-3-yl)methanol, thionyl chloride (SOCl₂) is a highly effective and commonly used reagent.[1]

Mechanism of Action: Thionyl Chloride

The reaction of an alcohol with thionyl chloride proceeds through the formation of an intermediate alkyl chlorosulfite.[2] This intermediate is highly reactive and readily undergoes nucleophilic attack by a chloride ion. When the reaction is carried out in the presence of a base like pyridine, the mechanism typically follows an Sₙ2 pathway, leading to inversion of configuration at a chiral center.[1][2] The pyridine also serves to neutralize the HCl generated during the reaction.[1][3]

The key steps are:

  • The alcohol's oxygen atom attacks the electrophilic sulfur atom of thionyl chloride, displacing a chloride ion.

  • A proton is removed from the oxonium ion, often by a weak base like pyridine, to form the alkyl chlorosulfite intermediate.

  • The displaced chloride ion then acts as a nucleophile, attacking the carbon bearing the chlorosulfite group in an Sₙ2 fashion. This results in the formation of the alkyl chloride, sulfur dioxide (SO₂), and another chloride ion.

Chlorination_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Start Dissolve (5-(4-Methoxyphenyl)pyridin-3-yl)methanol in anhydrous DCM Add_Pyridine Add pyridine Start->Add_Pyridine Cool Cool to 0 °C Add_Pyridine->Cool Add_SOCl2 Add thionyl chloride dropwise Cool->Add_SOCl2 Stir Stir at room temperature Add_SOCl2->Stir Quench Quench with ice water Stir->Quench Extract Extract with DCM Quench->Extract Wash Wash organic layer (H₂O, brine) Extract->Wash Dry Dry over Na₂SO₄ Wash->Dry Concentrate Concentrate in vacuo Dry->Concentrate Purify Purify by column chromatography Concentrate->Purify End Obtain (5-(4-Methoxyphenyl)pyridin-3-yl)methyl chloride Purify->End

Detailed Protocol: Chlorination using Thionyl Chloride

Materials:

  • (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

  • Thionyl chloride (SOCl₂)

  • Pyridine

  • Anhydrous Dichloromethane (DCM)

  • Ice water

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Appropriate solvent system for chromatography (e.g., Hexane/Ethyl Acetate)

Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq) in anhydrous DCM.

  • Add pyridine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by pouring it into ice water.

  • Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired (5-(4-Methoxyphenyl)pyridin-3-yl)methyl chloride.

Safety Precautions: Thionyl chloride is a corrosive and toxic substance that reacts violently with water.[4][5] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4][6]

Bromination of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

For the synthesis of the corresponding bromide, phosphorus tribromide (PBr₃) and the Appel reaction are two highly effective methods.

Method 1: Phosphorus Tribromide (PBr₃)

Phosphorus tribromide is a classic and reliable reagent for converting primary and secondary alcohols to alkyl bromides.[7] The reaction generally proceeds via an Sₙ2 mechanism, resulting in inversion of stereochemistry if a chiral center is present.[7][8]

Mechanism of Action: PBr₃

The reaction mechanism involves the activation of the alcohol's hydroxyl group by the electrophilic phosphorus atom of PBr₃.[7] This forms a good leaving group, which is then displaced by a bromide ion in an Sₙ2 fashion.[9]

Bromination_PBr3_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Start Dissolve (5-(4-Methoxyphenyl)pyridin-3-yl)methanol in anhydrous Et₂O or DCM Cool Cool to 0 °C Start->Cool Add_PBr3 Add PBr₃ dropwise Cool->Add_PBr3 Stir Stir at 0 °C to room temperature Add_PBr3->Stir Quench Quench with ice water Stir->Quench Extract Extract with Et₂O or DCM Quench->Extract Wash Wash organic layer (NaHCO₃, brine) Extract->Wash Dry Dry over Na₂SO₄ Wash->Dry Concentrate Concentrate in vacuo Dry->Concentrate Purify Purify by column chromatography Concentrate->Purify End Obtain (5-(4-Methoxyphenyl)pyridin-3-yl)methyl bromide Purify->End

Detailed Protocol: Bromination using PBr₃

Materials:

  • (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

  • Phosphorus tribromide (PBr₃)

  • Anhydrous Diethyl ether (Et₂O) or Dichloromethane (DCM)

  • Ice water

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Appropriate solvent system for chromatography

Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq) in anhydrous Et₂O or DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add phosphorus tribromide (0.4 eq) dropwise to the stirred solution.[10]

  • Continue stirring at 0 °C for 30 minutes, then allow the reaction to warm to room temperature and stir for an additional 1-3 hours, monitoring by TLC.

  • Carefully quench the reaction by slowly adding ice water.

  • Separate the organic layer and wash it with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Safety Precautions: Phosphorus tribromide is a corrosive and toxic liquid that reacts violently with water.[11] It should be handled in a fume hood with appropriate PPE.

Method 2: The Appel Reaction

The Appel reaction provides a mild and efficient method for converting alcohols to alkyl bromides using triphenylphosphine (PPh₃) and a bromine source like carbon tetrabromide (CBr₄).[8][12] This reaction is known for its high yields and compatibility with a wide range of functional groups.[12]

Mechanism of Action: Appel Reaction

The reaction begins with the formation of a phosphonium salt from the reaction of triphenylphosphine with carbon tetrabromide.[13] The alcohol then attacks the phosphonium salt, leading to the formation of an alkoxyphosphonium intermediate.[12] Finally, a bromide ion displaces the triphenylphosphine oxide in an Sₙ2 reaction, yielding the alkyl bromide.[13]

Bromination_Appel_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Start Dissolve alcohol, PPh₃, and CBr₄ in anhydrous DCM Stir Stir at room temperature Start->Stir Concentrate Concentrate in vacuo Stir->Concentrate Purify Purify by column chromatography Concentrate->Purify End Obtain (5-(4-Methoxyphenyl)pyridin-3-yl)methyl bromide Purify->End

Detailed Protocol: Bromination using the Appel Reaction

Materials:

  • (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

  • Triphenylphosphine (PPh₃)

  • Carbon tetrabromide (CBr₄)

  • Anhydrous Dichloromethane (DCM)

  • Silica gel for column chromatography

  • Appropriate solvent system for chromatography

Procedure:

  • To a stirred solution of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq) and carbon tetrabromide (1.5 eq) in anhydrous DCM at room temperature, add triphenylphosphine (1.5 eq) portion-wise.

  • Stir the reaction mixture at room temperature for 2-6 hours, monitoring its progress by TLC.

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Purify the residue directly by flash column chromatography on silica gel to separate the product from triphenylphosphine oxide.

Iodination of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

The conversion of alcohols to alkyl iodides can be effectively achieved using the Mitsunobu reaction or a variation of the Appel reaction.

Method: The Mitsunobu Reaction

The Mitsunobu reaction is a versatile method for converting alcohols into a variety of functional groups, including iodides, with inversion of stereochemistry.[14][15] It utilizes triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), along with an iodine source.[14]

Mechanism of Action: Mitsunobu Reaction

The reaction is initiated by the formation of a betaine intermediate from the reaction of triphenylphosphine and the azodicarboxylate.[15] The alcohol then adds to this intermediate to form an alkoxyphosphonium salt, which is a very good leaving group.[16] The iodide nucleophile then displaces the triphenylphosphine oxide via an Sₙ2 pathway.[14]

Iodination_Mitsunobu_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Start Dissolve alcohol, PPh₃, and I₂ in anhydrous THF Cool Cool to 0 °C Start->Cool Add_DIAD Add DIAD dropwise Cool->Add_DIAD Stir Stir at room temperature Add_DIAD->Stir Concentrate Concentrate in vacuo Stir->Concentrate Purify Purify by column chromatography Concentrate->Purify End Obtain (5-(4-Methoxyphenyl)pyridin-3-yl)methyl iodide Purify->End

Detailed Protocol: Iodination using the Mitsunobu Reaction

Materials:

  • (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

  • Triphenylphosphine (PPh₃)

  • Iodine (I₂)

  • Diisopropyl azodicarboxylate (DIAD)

  • Anhydrous Tetrahydrofuran (THF)

  • Silica gel for column chromatography

  • Appropriate solvent system for chromatography

Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq), triphenylphosphine (1.5 eq), and iodine (1.5 eq) in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to yield the desired (5-(4-Methoxyphenyl)pyridin-3-yl)methyl iodide.

Summary of Halogenation Methods

HalideReagent(s)Key Features
Chloride Thionyl Chloride (SOCl₂) / PyridineHighly effective, common reagent. Pyridine neutralizes HCl byproduct.[1]
Bromide Phosphorus Tribromide (PBr₃)Classic, reliable method. Proceeds via Sₙ2 mechanism.[7]
Bromide Appel Reaction (PPh₃ / CBr₄)Mild conditions, high yields, good functional group tolerance.[8][12]
Iodide Mitsunobu Reaction (PPh₃ / DIAD / I₂)Versatile, proceeds with inversion of stereochemistry.[14][15]

Troubleshooting

  • Low Yield: Ensure all reagents are anhydrous, as moisture can deactivate the halogenating agents.[5][11] Check the purity of the starting material. Consider increasing the equivalents of the reagents or extending the reaction time.

  • Side Product Formation: In the case of thionyl chloride, the absence of a base can lead to Sₙi mechanisms with retention of configuration.[2] For phosphorus halides, elimination reactions can sometimes compete with substitution. Lowering the reaction temperature may mitigate this. With the Appel and Mitsunobu reactions, careful chromatography is essential to remove the triphenylphosphine oxide byproduct.[17]

  • Incomplete Conversion: Confirm the reaction has gone to completion using TLC before work-up. If the reaction has stalled, a slight increase in temperature or the addition of more reagent may be necessary.

References

  • Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 - Chemia. (2024, February 6). Retrieved from [Link]

  • Mitsunobu reaction - Wikipedia. (n.d.). Retrieved from [Link]

  • Activation of Alcohols Toward Nucleophilic Substitution: Conversion of Alcohols to Alkyl Halides - The University of Northern Colorado. (2012, December 1). Retrieved from [Link]

  • Mitsunobu Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

  • Scalable and Phosphine-Free Conversion of Alcohols to Carbon–Heteroatom Bonds through the Blue Light-Promoted Iodination Reaction - PubMed Central. (n.d.). Retrieved from [Link]

  • (PDF) Halodehydroxylation of alcohols to yield benzylic and alkyl halides in ionic liquids. (2015, August 10). Retrieved from [Link]

  • Alcohols to Alkyl Iodides, Part 2: Phosphorus Iodides - YouTube. (2020, September 4). Retrieved from [Link]

  • Common Name: THIONYL CHLORIDE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPL - NJ.gov. (n.d.). Retrieved from [Link]

  • Alcohol to Bromide - Common Conditions. (n.d.). Retrieved from [Link]

  • PBr3 Reaction - BYJU'S. (n.d.). Retrieved from [Link]

  • What is a green way to convert benzylic alcohols to benzylic chlorides or bromides? (2013, July 3). Retrieved from [Link]

  • ICSC 1409 - THIONYL CHLORIDE. (n.d.). Retrieved from [Link]

  • Phosphorus tribromide - Wikipedia. (n.d.). Retrieved from [Link]

  • Appel Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

  • Making Alkyl Halides From Alcohols - Master Organic Chemistry. (2015, February 27). Retrieved from [Link]

  • Appel reaction - Wikipedia. (n.d.). Retrieved from [Link]

  • The Role of SOCl2 and Pyridine in Organic Chemistry - Oreate AI Blog. (2023, December 30). Retrieved from [Link]

  • Appel Reaction - J&K Scientific LLC. (2023, February 17). Retrieved from [Link]

  • Direct Benzylic C–H Etherification Enabled by Base-Promoted Halogen Transfer - PMC. (n.d.). Retrieved from [Link]

  • SOP 0079 - Thionyl Chloride - Standard Operating Procedures for. (2013, July 22). Retrieved from [Link]

  • PBr3 and SOCl2 - Master Organic Chemistry. (2015, March 20). Retrieved from [Link]

  • SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. (2014, February 10). Retrieved from [Link]

  • CHM 252: Organic Chemistry: Alcohols: Reactions with Thionyl Chlorides Part 8 - YouTube. (2021, October 23). Retrieved from [Link]

Sources

Application

Reductive amination protocols using (5-(4-Methoxyphenyl)pyridin-3-yl)methanol derivatives

Application Note: Reductive Amination Protocols for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Derivatives Executive Summary The scaffold (5-(4-methoxyphenyl)pyridin-3-yl)methanol represents a privileged biaryl pyridine s...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Reductive Amination Protocols for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Derivatives

Executive Summary

The scaffold (5-(4-methoxyphenyl)pyridin-3-yl)methanol represents a privileged biaryl pyridine structure common in kinase inhibitors and GPCR ligands. However, its functional handle is a primary alcohol , whereas standard reductive amination requires an aldehyde or ketone.

This Application Note provides three distinct protocols to bridge this oxidation state gap:

  • Method A (The Gold Standard): A robust two-step sequence using Manganese Dioxide (

    
    ) oxidation followed by Sodium Triacetoxyborohydride (STAB) reduction.
    
  • Method B (The Catalytic Shortcut): A "Borrowing Hydrogen" approach using Ruthenium catalysis to directly couple the alcohol and amine.

  • Method C (Green Chemistry): An alternative utilizing 2-Picoline Borane, a stable and less toxic reductant.

Strategic Decision Framework

Before selecting a protocol, analyze your specific constraints using the decision tree below.

DecisionTree Start Start: (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Scale Scale of Reaction? Start->Scale Small < 100 mg (Discovery) Scale->Small Speed is key Large > 1 g (Process/Scale-up) Scale->Large Cost/Safety key MethodA Method A: MnO2 + STAB (High Reliability, 2 Steps) Small->MethodA Green Strict Green Chem Req? Large->Green Green->MethodA No (Robustness First) MethodB Method B: Ru-Catalysis (Direct, Atom Efficient) Green->MethodB Yes (Atom Economy) MethodC Method C: 2-Pic-BH3 (Green Reductant) Green->MethodC Yes (Solvent/Toxicity)

Figure 1: Decision matrix for selecting the optimal amination pathway.

Technical Background & Challenges

The Substrate Challenge: The starting material contains a basic pyridine nitrogen and an electron-rich methoxyphenyl ring.

  • Solubility: Biaryl systems often exhibit poor solubility in non-polar solvents.

  • Lewis Basicity: The pyridine nitrogen can coordinate to metal catalysts (poisoning Method B) or boron reagents (retarding Method A).

  • Oxidation Sensitivity: Strong oxidants (e.g., Jones reagent) will over-oxidize the alcohol to the carboxylic acid, which is inert to reductive amination.

The Solution: We utilize Manganese Dioxide (


)  for oxidation.[1][2][3] It is highly selective for benzylic/heterocyclic alcohols, stopping cleanly at the aldehyde without touching the pyridine ring or the methoxy group [1]. For the reduction, Sodium Triacetoxyborohydride (STAB)  is preferred over 

due to lower toxicity and better control over pH [2].[4]

Method A: The "Gold Standard" Two-Step Protocol

Best for: Routine synthesis, high-value intermediates, and ensuring success on the first try.

Step 1: Selective Oxidation to Aldehyde

Reagents: Activated


, Dichloromethane (DCM) or Chloroform.
  • Preparation: Dissolve 1.0 eq of (5-(4-methoxyphenyl)pyridin-3-yl)methanol in DCM (0.1 M concentration).

    • Note: If solubility is poor, add 5-10% Methanol or use THF.

  • Addition: Add 10.0 equivalents of Activated

    
     .
    
    • Critical:

      
       quality varies.[5] "Activated" grade is essential.
      
  • Reaction: Stir vigorously at room temperature for 4–16 hours. Monitor by TLC/LCMS (Alcohol mass

    
     vs Aldehyde mass 
    
    
    
    ).
  • Workup: Filter the black suspension through a pad of Celite. Rinse the pad thoroughly with DCM/MeOH (9:1) to recover adsorbed product.

  • Isolation: Concentrate the filtrate. The resulting solid is the crude aldehyde, typically >90% pure and ready for Step 2.

Step 2: Reductive Amination with STAB

Reagents: Amine (1.1 eq), Sodium Triacetoxyborohydride (STAB, 1.4 eq), Acetic Acid (AcOH), DCE (1,2-Dichloroethane).

  • Imine Formation: In a vial, mix the aldehyde (from Step 1) and the target Amine (1.1–1.2 eq) in DCE (0.2 M).

    • Catalyst: Add Glacial Acetic Acid (1.0 eq).

    • Why? The acid catalyzes imine formation and buffers the basic pyridine, preventing it from inhibiting the borohydride.

    • Time: Stir for 30–60 minutes to ensure imine equilibrium.

  • Reduction: Add STAB (1.4 eq) in one portion.

    • Observation: Mild effervescence may occur.

  • Completion: Stir at room temperature for 2–16 hours.

  • Quench: Add saturated aqueous

    
     to neutralize the acid and quench excess hydride.
    
  • Extraction: Extract with DCM (x3). Dry organics over

    
    .[6][7]
    

Mechanism of STAB Reduction:

STAB_Mechanism cluster_STAB Selectivity Note Aldehyde Aldehyde (R-CHO) Imine Imine / Iminium (R-CH=N-R') Aldehyde->Imine + Amine + AcOH (-H2O) Amine Amine (R'-NH2) Amine->Imine Complex STAB Coordination Imine->Complex Coordination Product Secondary Amine Complex->Product Hydride Transfer (Fast) Info STAB reduces Imine FASTER than Aldehyde

Figure 2: STAB selectively reduces the iminium species in the presence of the aldehyde.[8]

Method B: Ruthenium-Catalyzed "Borrowing Hydrogen"

Best for: Large scale, "Green" requirements, and atom economy (Water is the only byproduct).

Concept: The catalyst "borrows" hydrogen from the alcohol to form the aldehyde in situ, condenses it with the amine, and returns the hydrogen to reduce the imine [3].[9][10]

Protocol:

  • Catalyst:

    
     (0.5 mol%) and DPEphos ligand (1 mol%).
    
  • Solvent: Toluene or t-Amyl Alcohol (0.5 M).

  • Setup: Combine Alcohol (1.0 eq), Amine (1.1 eq), and Catalyst system in a pressure tube.

  • Reaction: Heat to 110°C for 24 hours.

    • Warning: The pyridine nitrogen in the substrate may slow this reaction compared to simple benzyl alcohols. Higher catalyst loading (2-5 mol%) may be required.

  • Workup: Cool, filter through silica to remove metal, and concentrate.

Method C: 2-Picoline Borane (Green Alternative)

Best for: Situations where chlorinated solvents (DCE/DCM) are banned or STAB is unavailable.

Reagents: 2-Picoline Borane (Pic-BH3), Methanol (MeOH).

  • Solvent: Use Methanol (MeOH) or Ethanol.[11] Unlike STAB, Pic-BH3 is stable in protic solvents [4].

  • Procedure: Mix Aldehyde (from Method A, Step 1) and Amine in MeOH. Add Acetic Acid (10% v/v) to aid solubility and activation.

  • Reduction: Add 2-Picoline Borane (1.2 eq).

  • Stir: Agitate at room temperature. This reagent is slower than STAB; allow 4–12 hours.

  • Workup: Standard aqueous workup.

Data Summary & Comparison

FeatureMethod A (MnO2 + STAB)Method B (Borrowing H)Method C (Pic-BH3)
Reliability High (Standard MedChem)Moderate (Substrate dependent)High
Atom Economy Low (Stoichiometric waste)Excellent (Cat. waste only)Moderate
Solvent DCE/DCM (Chlorinated)Toluene/AlcoholMethanol (Green)
Reaction Time 4h + 4h24h12h
Pyridine Tolerance ExcellentFair (Potential poisoning)Excellent

Troubleshooting & Expert Tips

  • Problem: Low Conversion in Step 1 (Oxidation).

    • Cause: Old

      
       or "wet" surface.
      
    • Fix: Dry the

      
       in an oven at 110°C for 24h before use, or switch to Dess-Martin Periodinane (DMP) (1.1 eq) if the scale is small (<100mg).
      
  • Problem: Dialkylation (Tertiary Amine Formation).

    • Cause: The primary amine product reacts with remaining aldehyde.

    • Fix: Use a larger excess of the amine (1.5–2.0 eq) if the amine is cheap. Alternatively, add the STAB slowly after the imine has fully formed (check by NMR).

  • Problem: Product trapped in aqueous layer.

    • Cause: The pyridine-amine product is highly polar/basic.

    • Fix: During workup, ensure the aqueous pH is >10 (use NaOH, not just NaHCO3) to fully deprotonate the product. Extract with Chloroform/Isopropanol (3:1) instead of pure DCM.

References

  • Selective Oxidation with MnO2

    • Cahiez, G., et al. "Manganese Dioxide." Encyclopedia of Reagents for Organic Synthesis. (2001).

  • STAB Reductive Amination Protocol

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[8][12][13][14][15] Journal of Organic Chemistry, 61(11), 3849-3862 (1996).[8]

  • Borrowing Hydrogen Methodology

    • Hamid, M. H., Slatford, P. A., & Williams, J. M. "Borrowing Hydrogen in the Activation of Alcohols."[9][10][16] Advanced Synthesis & Catalysis, 349(10), 1555-1575 (2007).

  • 2-Picoline Borane Applications

    • Sato, S., et al. "2-Picoline Borane: A Non-Toxic and Stable Reagent for Reductive Amination." Tetrahedron, 60(36), 7899-7906 (2004).

Sources

Method

Application Notes: Strategic Solvent Selection for Reactions of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract (5-(4-Methoxyphenyl)pyridin-3-yl)methanol is a key structural motif in medicinal chemistry and ma...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

(5-(4-Methoxyphenyl)pyridin-3-yl)methanol is a key structural motif in medicinal chemistry and materials science, featuring a reactive primary alcohol, a nucleophilic pyridine ring, and a substituted phenyl group. The successful functionalization of its hydroxymethyl group is critically dependent on the appropriate selection of reaction solvent. This guide provides a detailed analysis of solvent effects and optimized protocols for several common transformations of this substrate, including oxidation, esterification, etherification, and hydroxyl group protection. The principles and methodologies presented herein are designed to provide researchers with the rationale to make informed decisions, ensuring high reaction efficiency, selectivity, and reproducibility.

Introduction: The Critical Role of the Solvent

The choice of solvent is not a passive parameter but an active determinant of reaction outcome. For a molecule like (5-(4-Methoxyphenyl)pyridin-3-yl)methanol, the solvent must perform several key functions:

  • Solubilize Reactants: The molecule possesses both polar (hydroxyl, pyridine) and nonpolar (biphenyl system) characteristics. The solvent must effectively dissolve the substrate, reagents, and any catalysts to ensure a homogeneous reaction environment.

  • Mediate Reactivity: Solvents can influence reaction rates and equilibria by stabilizing or destabilizing reactants, transition states, and intermediates. For instance, polar aprotic solvents can accelerate SN2 reactions, while nonpolar solvents may be preferred for reactions sensitive to solvation of reactive species.

  • Control Selectivity: In molecules with multiple reactive sites, the solvent can modulate the chemoselectivity by preferentially solvating one site over another.

  • Facilitate Workup: A solvent with appropriate physical properties (e.g., boiling point, miscibility with water) simplifies product isolation and purification.

This document will explore these principles through the lens of specific, synthetically useful transformations of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol.

Physicochemical Properties and Solubility Profile

Understanding the inherent properties of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol is fundamental to solvent selection.

Structural Analysis:

  • Hydrogen Bond Donor: The primary alcohol (-CH₂OH) group.

  • Hydrogen Bond Acceptor: The nitrogen atom of the pyridine ring and the oxygen atoms of the hydroxyl and methoxy groups.

  • Polarity: The molecule contains a polar pyridine core and a hydroxyl group, conferring solubility in polar solvents.

  • Nonpolar Character: The presence of two aromatic rings contributes to its solubility in organic solvents with lower polarity.

Predicted Solubility: Based on its structure, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol is expected to be soluble in a range of organic solvents.

Solvent ClassRepresentative SolventsExpected SolubilityRationale
Polar Aprotic Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), Acetonitrile (MeCN), Dimethylformamide (DMF)HighCapable of solvating both the polar functional groups and the nonpolar aromatic rings.
Polar Protic Methanol (MeOH), Ethanol (EtOH)HighCan engage in hydrogen bonding with the hydroxyl group and pyridine nitrogen, promoting dissolution.
Nonpolar Toluene, HexanesModerate to LowLimited ability to solvate the polar hydroxyl and pyridine moieties, leading to lower solubility.
Aqueous WaterLowThe large, nonpolar biphenyl structure significantly limits water solubility.

Reaction Protocols and Solvent Rationale

The following sections provide detailed protocols for key transformations, emphasizing the causal relationship between solvent choice and reaction success.

Oxidation to (5-(4-Methoxyphenyl)pyridin-3-yl)carbaldehyde

The selective oxidation of the primary alcohol to an aldehyde is a common objective. Metal-based oxidants can be harsh, leading to over-oxidation or side reactions. The Swern oxidation is a mild and highly efficient alternative that proceeds under anhydrous conditions, preventing the formation of the corresponding carboxylic acid.[1][2]

Reaction: Swern Oxidation

Substrate (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Reagents 1. (COCl)₂, DMSO 2. Et₃N Product (5-(4-Methoxyphenyl)pyridin-3-yl)carbaldehyde Reagents->Product CH₂Cl₂, -78 °C

Figure 1. Swern oxidation of the target alcohol.

Protocol: Swern Oxidation

  • Preparation: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous dichloromethane (DCM, 0.2 M relative to the alcohol). Cool the flask to -78 °C using a dry ice/acetone bath.

  • Activator Addition: Slowly add oxalyl chloride (1.5 eq.) to the stirred DCM.

  • DMSO Addition: In a separate flame-dried flask, prepare a solution of anhydrous dimethyl sulfoxide (DMSO, 3.0 eq.) in anhydrous DCM. Add this solution dropwise to the reaction mixture, maintaining the temperature at -78 °C. Stir for 15 minutes.

  • Substrate Addition: Dissolve (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq.) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture. Stir for 1 hour at -78 °C.

  • Base Quench: Add triethylamine (Et₃N, 5.0 eq.) to the flask. Allow the reaction to warm slowly to room temperature over 45 minutes.

  • Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude aldehyde by flash column chromatography on silica gel.

Solvent Selection Rationale (Dichloromethane - DCM):

  • Inertness: DCM is a non-protic, non-nucleophilic solvent that does not interfere with the highly reactive intermediates of the Swern oxidation, such as the chloro(dimethyl)sulfonium chloride.[2]

  • Solubility: It effectively dissolves the substrate and reagents at the very low temperatures required for the reaction.

  • Low Freezing Point: With a freezing point of -96.7 °C, DCM remains liquid at the required -78 °C, ensuring a homogeneous reaction medium.

  • Volatility: Its low boiling point (39.6 °C) facilitates easy removal during workup.

Esterification via Acylation

Esterification can be achieved by reacting the alcohol with an acyl chloride in the presence of a non-nucleophilic base. This method is fast, high-yielding, and avoids the equilibrium limitations of Fischer esterification.[3]

Reaction: Acylation with Acetyl Chloride

Substrate (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Reagents Acetyl Chloride, Pyridine Product (5-(4-Methoxyphenyl)pyridin-3-yl)methyl acetate Reagents->Product THF, 0 °C to RT

Figure 2. Ester formation via acylation.

Protocol: Acylation with Acetyl Chloride

  • Preparation: Dissolve (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq.) in anhydrous tetrahydrofuran (THF, 0.3 M) in a flame-dried flask under an argon atmosphere.

  • Base Addition: Add pyridine (1.5 eq.) to the solution and cool the mixture to 0 °C in an ice bath.

  • Acylating Agent Addition: Slowly add acetyl chloride (1.2 eq.) dropwise to the stirred solution.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.

  • Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude ester by flash column chromatography.

Solvent Selection Rationale (Tetrahydrofuran - THF):

  • Aprotic Nature: As a polar aprotic solvent, THF does not have an acidic proton that could react with the acyl chloride or the pyridine base.

  • Good Solvating Power: THF effectively dissolves the alcohol substrate, pyridine, and the resulting ester product.

  • Compatibility: It is compatible with the reaction conditions and reagents, ensuring no unwanted side reactions with the solvent itself. Pyridine serves as both the base to neutralize the HCl byproduct and as a potential nucleophilic catalyst.[3]

Etherification via Williamson Ether Synthesis

The Williamson ether synthesis is a classic and robust method for forming ethers. It involves the deprotonation of the alcohol to form a more nucleophilic alkoxide, which then displaces a halide from a primary alkyl halide in an SN2 reaction.[4][5]

Reaction: Williamson Ether Synthesis with Ethyl Iodide

Substrate (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Reagents 1. NaH 2. Ethyl Iodide Product 3-((Ethoxymethyl)-5-(4-methoxyphenyl)pyridine Reagents->Product DMF, 0 °C to RT

Figure 3. Williamson ether synthesis.

Protocol: Williamson Ether Synthesis

  • Preparation: In a flame-dried flask under argon, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous dimethylformamide (DMF, 0.4 M). Cool to 0 °C.

  • Alkoxide Formation: Dissolve (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq.) in anhydrous DMF and add it dropwise to the NaH suspension. Stir at 0 °C for 30 minutes, then allow to warm to room temperature and stir for another 30 minutes until hydrogen evolution ceases.

  • Alkyl Halide Addition: Cool the mixture back to 0 °C and add ethyl iodide (1.2 eq.) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

  • Workup: Carefully quench the reaction by the slow addition of water at 0 °C. Dilute with ethyl acetate and wash several times with water to remove DMF, followed by a final wash with brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude ether by flash column chromatography.

Solvent Selection Rationale (Dimethylformamide - DMF):

  • Polar Aprotic: DMF is an excellent solvent for SN2 reactions. It solvates the sodium cation of the alkoxide but does not strongly solvate the alkoxide anion, leaving it highly nucleophilic.[4]

  • High Dielectric Constant: Its high dielectric constant helps to dissolve the ionic alkoxide intermediate.

  • High Boiling Point: The high boiling point (153 °C) allows for heating if the reaction with a less reactive alkyl halide is sluggish, although this is often not necessary for primary iodides.

Hydroxyl Group Protection as a Silyl Ether

Protecting the primary alcohol as a silyl ether is a common strategy to prevent its reaction in subsequent synthetic steps. The tert-butyldimethylsilyl (TBDMS) group is widely used due to its stability and selective deprotection conditions.[6]

Reaction: TBDMS Protection

Substrate (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Reagents TBDMS-Cl, Imidazole Product ((5-(4-Methoxyphenyl)pyridin-3-yl)methoxy)(tert-butyl)dimethylsilane Reagents->Product DMF, RT

Figure 4. Protection of the alcohol as a TBDMS ether.

Protocol: TBDMS Protection

  • Preparation: Dissolve (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq.) in anhydrous dimethylformamide (DMF, 0.5 M) in a round-bottom flask.

  • Reagent Addition: Add imidazole (2.5 eq.) and tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq.) to the solution.

  • Reaction: Stir the mixture at room temperature for 4-8 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Workup: Pour the reaction mixture into water and extract with diethyl ether or ethyl acetate (3x).

  • Purification: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can often be used without further purification, but if necessary, it can be purified by flash column chromatography.

Solvent Selection Rationale (Dimethylformamide - DMF):

  • Catalyst Activation: DMF is the solvent of choice for this reaction as it is believed to catalyze the formation of a highly reactive silylating agent from imidazole and TBDMS-Cl.[6]

  • Solubility: It provides excellent solubility for the alcohol, imidazole, and TBDMS-Cl.

  • Reaction Conditions: The reaction proceeds efficiently at room temperature in this solvent.

Summary and Conclusion

The selection of an appropriate solvent is paramount for the successful chemical modification of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol. As demonstrated, the ideal solvent is highly dependent on the specific reaction mechanism being employed. Polar aprotic solvents like DCM, THF, and DMF are versatile and effective for a range of common transformations including oxidations, acylations, etherifications, and protection reactions. Their ability to dissolve the substrate while mediating the specific requirements of reactive intermediates is key to achieving high yields and purity. These application notes provide a validated starting point for researchers, who are encouraged to use this guidance to rationally design and optimize their synthetic routes.

References

  • BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved February 15, 2026, from [Link]

  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved February 15, 2026, from [Link]

  • ResearchGate. (2025, August 6). Heterogeneous Swern Oxidation. Selective Oxidation of Alcohols by DMSO/SiO2Cl System. Retrieved February 15, 2026, from [Link]

  • Wikipedia. (n.d.). Mitsunobu reaction. Retrieved February 15, 2026, from [Link]

  • Chemistry LibreTexts. (2020, July 1). 9.5: Williamson ether synthesis. Retrieved February 15, 2026, from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Swern Oxidation Procedure. Retrieved February 15, 2026, from [Link]

  • Wikipedia. (n.d.). Swern oxidation. Retrieved February 15, 2026, from [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. Retrieved February 15, 2026, from [Link]

  • Auburn University. (2005). The Mitsunobu reaction in preparing 3-deazapurine carbocyclic nucleosides. Retrieved February 15, 2026, from [Link]

  • Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved February 15, 2026, from [Link]

  • OrgoSolver. (n.d.). Acid Chloride to Ester (ROH, pyridine) | Mechanism + Exam Traps. Retrieved February 15, 2026, from [Link]

  • PMC. (n.d.). ADDP and PS-PPh3: an efficient Mitsunobu protocol for the preparation of pyridine ether PPAR agonists. Retrieved February 15, 2026, from [Link]

  • Chemical Reviews. (2009, April 21). Mitsunobu and Related Reactions: Advances and Applications. Retrieved February 15, 2026, from [Link]

  • ResearchGate. (n.d.). Modified Mitsunobu coupling of alcohol 3 and a variety of pyridinols a. Retrieved February 15, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved February 15, 2026, from [Link]

  • Google Patents. (n.d.). US2758999A - Esterification of pyridine carboxylic acids.
  • Scholars Research Library. (2011). Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system. Retrieved February 15, 2026, from [Link]

  • A Mild and Chemoselective Method for the Deprotection of Tertbutyldimethylsilyl (Tbdms) Ethers Using Iron(III) Tosylate as a Catalyst. (n.d.).
  • Organic Chemistry Portal. (n.d.). Ester synthesis by acylation. Retrieved February 15, 2026, from [Link]

  • IRIS . (2014). An unexpected reaction of pyridine with acetyl chloride to give dihydropyridine and piperidine derivatives. Retrieved February 15, 2026, from [Link]

  • The Royal Society of Chemistry. (2018, July 26). Highly sulphated cellulose: A versatile, reusable and selective desilylating agent for deprotection of alcoholic TBDMS ethers. Retrieved February 15, 2026, from [Link]

Sources

Application

Application Notes &amp; Protocols: Secure Storage and Handling of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Abstract This document provides a comprehensive guide for the safe and effective storage and handling of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (CAS No: 887974-21-2)[1]. As a substituted pyridine-methanol derivative,...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the safe and effective storage and handling of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (CAS No: 887974-21-2)[1]. As a substituted pyridine-methanol derivative, this compound is a valuable building block in pharmaceutical research and drug development. Ensuring its chemical integrity through proper storage and mitigating risks through meticulous handling are paramount for reproducible experimental outcomes and laboratory safety. These protocols are designed for researchers, scientists, and drug development professionals, offering field-proven insights grounded in established chemical safety principles.

Compound Profile and Hazard Assessment

(5-(4-Methoxyphenyl)pyridin-3-yl)methanol is a bifunctional organic molecule featuring a pyridine ring, a common scaffold in medicinal chemistry, and a primary alcohol group, which serves as a key reactive handle for further synthetic transformations. The methoxyphenyl substituent modifies the electronic properties and lipophilicity of the molecule. Understanding its chemical nature is foundational to predicting its reactivity, stability, and potential hazards.

While specific toxicological data for this exact compound is limited, a thorough hazard assessment can be synthesized by analyzing its structural motifs—the pyridine core and the methanol group—and data from closely related analogues[2].

Table 1: Chemical Identifiers for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

PropertyValueSource
CAS Number 887974-21-2[1]
Molecular Formula C₁₃H₁₃NO₂Inferred
Molecular Weight 215.25 g/mol Inferred
Physical State Assumed to be a solid at room temperature
Inferred Hazard Classification

Based on analogues, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol should be handled as a potentially hazardous substance. The pyridine moiety can be readily absorbed through the skin and may cause irritation[3]. Chronic exposure to some pyridine derivatives can lead to liver and kidney effects[3][4]. The compound is likely to be a skin, eye, and respiratory irritant[5][6][7].

Anticipated GHS Hazard Pictograms and Statements:



  • Signal Word: Warning [5][7]

  • Potential Hazard Statements:

    • H302: Harmful if swallowed[8].

    • H315: Causes skin irritation[5][7].

    • H319: Causes serious eye irritation[5][7].

    • H335: May cause respiratory irritation[5].

It is imperative to consult the supplier-specific Safety Data Sheet (SDS) upon receipt of the compound for the most accurate and detailed hazard information[9].

Storage Protocols for Maintaining Chemical Integrity

The primary alcohol functional group in (5-(4-Methoxyphenyl)pyridin-3-yl)methanol is susceptible to oxidation, which can be accelerated by air, light, and elevated temperatures. The pyridine ring is generally stable but can be reactive. Therefore, proper storage is critical to prevent degradation and ensure long-term viability.

Causality of Storage Choices
  • Temperature: Reduced temperatures slow the rate of all chemical reactions, including oxidative degradation.

  • Inert Atmosphere: Replacing air (containing ~21% oxygen) with an inert gas like argon or nitrogen directly removes the primary oxidant, preserving the alcohol functionality.

  • Light Protection: Amber vials or storage in the dark prevents photochemical degradation pathways.

  • Moisture Control: A dry environment prevents potential side reactions and is crucial if the compound is hygroscopic.

Table 2: Recommended Storage Conditions

ParameterShort-Term Storage (≤ 2 weeks)Long-Term Archival Storage (> 2 weeks)Rationale
Temperature Room Temperature (15-25°C)[5]Refrigerated (2-8°C) or Frozen (≤ -20°C)Minimizes degradation kinetics.
Atmosphere Tightly sealed container[10]Under inert gas (Argon or Nitrogen)Prevents oxidation of the methanol group.
Container Original supplier vial or amber glass vialTightly sealed amber glass vial with a PTFE-lined capProtects from light and ensures an airtight seal.
Location Cool, dry, well-ventilated area away from direct sunlight[5][11]A designated, explosion-proof refrigerator or freezerEnsures consistent temperature and safety.
Incompatibilities Strong oxidizing agents, strong acids[3]Strong oxidizing agents, strong acids, acid chlorides[3]Avoids violent or undesired chemical reactions.

Safe Handling and Experimental Protocols

A systematic workflow minimizes exposure risk and prevents contamination of the reagent[9][11]. All handling of this compound, especially in its powdered form, should be performed within a certified chemical fume hood to control potential aerosol and dust inhalation[12].

Standard Handling Workflow

The following diagram illustrates the lifecycle of the compound within a laboratory setting, from receipt to disposal.

G Figure 1: Standard Handling Workflow A Receiving & Inspection (Verify Integrity) B Log & Label (Assign Lot #, Date) A->B If OK C Controlled Storage (See Table 2) B->C D Dispensing in Fume Hood (Weighing & Aliquoting) C->D Retrieve for use D->C Return unused E Use in Experiment (Solution Prep, Reaction) D->E F Waste Collection (Segregated Waste Stream) E->F G Decontamination (Glassware & Surfaces) E->G

Caption: Figure 1: Standard Handling Workflow.

Personal Protective Equipment (PPE)

Adequate PPE is the primary barrier between the researcher and chemical exposure. The following PPE is mandatory when handling (5-(4-Methoxyphenyl)pyridin-3-yl)methanol[5][6][9]:

  • Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement. Chemical splash goggles should be worn when there is any risk of splashing[13].

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves before use and change them immediately if contamination is suspected. Do not wear gloves outside the laboratory area[13].

  • Body Protection: A flame-resistant laboratory coat must be worn and kept fastened.

  • Respiratory Protection: Not typically required if work is conducted within a properly functioning chemical fume hood. If weighing large quantities or if engineering controls are insufficient, a NIOSH-approved respirator with a particulate filter is necessary[6].

Protocol: Weighing and Solution Preparation

This protocol describes the standard procedure for accurately weighing the solid compound and preparing a stock solution.

  • Preparation: Before starting, ensure the chemical fume hood is operational and the work surface is clean. Protect the surface with disposable bench paper[12]. Assemble all necessary glassware, spatulas, and solvents.

  • Don PPE: Put on all required PPE as described in Section 3.2.

  • Equilibration: If the compound is stored under refrigerated or frozen conditions, allow the sealed container to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the compound.

  • Weighing: Perform all weighing operations inside the chemical fume hood.

    • Place a clean, dry weighing vessel (e.g., weigh boat or glass vial) on the analytical balance and tare it.

    • Carefully transfer the desired amount of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol from the stock bottle to the tared vessel using a clean spatula.

    • Avoid creating dust. If dust is generated, allow it to settle before removing the vessel from the balance.

  • Solution Preparation:

    • Add the weighed solid to the appropriate volumetric flask or reaction vessel.

    • Using a small amount of the desired solvent, rinse the weighing vessel to ensure a quantitative transfer of the compound.

    • Add the remaining solvent to reach the desired final volume.

    • Cap the flask and mix by inversion or sonication until the solid is fully dissolved.

  • Cleanup:

    • Promptly and securely seal the stock bottle of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol. If long-term storage is required, purge the headspace with an inert gas before sealing.

    • Return the stock bottle to its designated storage location.

    • Dispose of any contaminated consumables (weigh boats, gloves, bench paper) in the designated solid chemical waste container[10].

    • Decontaminate the spatula and any non-disposable equipment.

    • Wash hands thoroughly with soap and water after the procedure is complete[5].

Emergency Procedures

Rapid and correct response to an exposure or spill is critical. All personnel must be familiar with the location and operation of safety showers and eyewash stations[5][10].

First Aid Measures
  • Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[5][6].

  • Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation persists[5][7].

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[6][7].

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[6].

Spill Response
  • Small Spill (Solid):

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, gently sweep up the material, avoiding dust generation[7].

    • Place the spilled material into a labeled, sealed container for chemical waste disposal.

    • Clean the spill area with a suitable solvent and then with soap and water.

  • Large Spill:

    • Evacuate the laboratory and prevent re-entry.

    • Alert laboratory supervisor and institutional safety personnel.

    • If flammable solvents are present, shut off all ignition sources.

    • Allow only trained personnel with appropriate respiratory protection to clean the spill.

Waste Disposal

All chemical waste must be handled and disposed of in accordance with local, state, and federal regulations.

  • Solid Waste: Unused compound and materials contaminated with it (e.g., gloves, weigh boats) should be placed in a clearly labeled, sealed container for hazardous solid waste.

  • Liquid Waste: Solutions containing (5-(4-Methoxyphenyl)pyridin-3-yl)methanol should be collected in a designated, labeled hazardous liquid waste container. Do not pour chemical waste down the drain[5].

References

  • Wikipedia. (n.d.). Pyridine. Retrieved February 15, 2026, from [Link]

  • Quimivita. (n.d.). Best practices for handling chemical reagents to prevent cross-contamination. Retrieved February 15, 2026, from [Link]

  • Methanex Corporation. (n.d.). Methanol Safety Data Sheet. Retrieved February 15, 2026, from [Link]

  • GZ Industrial Supplies. (2025). Safe Handling Practices for Laboratory Chemicals. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). (5-Methoxypyridin-3-yl)methanol. Retrieved February 15, 2026, from [Link]

  • Methanex Corporation. (2020). Methanol Safety Data Sheet. Retrieved February 15, 2026, from [Link]

  • Ampliqon. (n.d.). Safety considerations for chemical reagents. Retrieved February 15, 2026, from [Link]

  • Australian Industrial Chemicals Introduction Scheme. (2015). Pyridine, alkyl derivatives: Human health tier II assessment. Retrieved February 15, 2026, from [Link]

  • University of North Carolina. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved February 15, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Working with Chemicals. Retrieved February 15, 2026, from [Link]

  • Loba Chemie. (n.d.). METHANOL EXTRA PURE Safety Data Sheet. Retrieved February 15, 2026, from [Link]

  • GOV.UK. (2024). Pyridine: general information. Retrieved February 15, 2026, from [Link]

  • PENTA. (2024). Pyridine Safety Data Sheet. Retrieved February 15, 2026, from [Link]

  • ResearchGate. (n.d.). Synthesis, Reactivity and Stability of Aryl Halide Protecting Groups towards Di-Substituted Pyridines. Retrieved February 15, 2026, from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yields for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol synthesis

Ticket ID: #PYR-MEOH-533 Status: Open Priority: High Assigned Specialist: Senior Application Scientist Introduction Welcome to the Technical Support Center. You are likely experiencing low yields in the synthesis of (5-(...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #PYR-MEOH-533 Status: Open Priority: High Assigned Specialist: Senior Application Scientist

Introduction

Welcome to the Technical Support Center. You are likely experiencing low yields in the synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol . This is a common issue caused by two distinct chemical challenges:

  • Catalyst Poisoning: The pyridine nitrogen coordinates to Palladium (Pd), deactivating the catalyst during the Suzuki coupling.

  • Water Solubility: The final pyridine-methanol product is highly polar and water-soluble, leading to massive losses during aqueous workup.

This guide abandons generic advice. We will implement a "Coupling-First, Reduction-Second" strategy using a methyl ester scaffold to protect the polarity and ensure catalytic turnover.

Module 1: Strategic Route Selection

The Core Problem: Attempting Suzuki coupling directly on 5-bromo-3-hydroxymethylpyridine (the alcohol) is risky. The free hydroxyl group can interfere with boronic acid activation, and the substrate's high polarity makes purification difficult.

The Solution: Use Methyl 5-bromonicotinate as your starting material.

  • Step 1 (Suzuki): Couple Methyl 5-bromonicotinate with 4-Methoxyphenylboronic acid.

  • Step 2 (Reduction): Reduce the resulting ester to the alcohol.[1]

Workflow Visualization

SynthesisRoute Start Methyl 5-bromonicotinate (Starting Material) Step1 Suzuki Coupling (Pd Catalyst, Base) Start->Step1 + 4-MeO-Ph-B(OH)2 Inter Intermediate Ester (Lipophilic, Easy to Purify) Step1->Inter Step2 Reduction (NaBH4/MeOH) Inter->Step2 End Target Alcohol (Polar Product) Step2->End

Figure 1: Recommended synthetic pathway minimizing catalyst poisoning and purification losses.

Module 2: Optimizing the Suzuki Coupling

Issue: "My reaction turns black/precipitates immediately, and conversion stops at 30%." Diagnosis: This is Pd-poisoning . The pyridine nitrogen displaces your phosphine ligands, forming an inactive Pd-Pyridine complex.

Protocol: The "Bulky Ligand" Method

To prevent poisoning, you must use a catalyst with bulky, electron-rich ligands that cannot be easily displaced by pyridine.

Recommended Conditions:

Component Recommendation Why?
Catalyst Pd(dppf)Cl₂ or XPhos Pd G2 dppf is a bidentate ligand that resists displacement. XPhos is bulky and boosts oxidative addition.
Loading 2–5 mol% Pyridines require higher loading than benzenes due to background poisoning.
Base K₃PO₄ (3.0 eq) Phosphates are gentler than carbonates and often improve turnover in heteroaryl couplings.
Solvent 1,4-Dioxane / Water (4:1) High boiling point allows heating to 90°C+; water is essential for the boronic acid activation cycle.

| Temp | 90–100°C | Heat is required to dissociate the pyridine from the Pd center. |

Step-by-Step Protocol:

  • Charge a reaction vial with Methyl 5-bromonicotinate (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), and K₃PO₄ (3.0 eq).

  • Add Pd(dppf)Cl₂·DCM (0.03 eq).

  • Evacuate and backfill with Nitrogen (x3). Oxygen kills this reaction.

  • Add degassed 1,4-Dioxane/Water (4:1) via syringe. Concentration: 0.1 M.

  • Heat to 100°C for 4–12 hours.

  • QC Check: Filter a small aliquot through Celite and check LCMS. If conversion >90%, proceed.

Module 3: The Reduction (Ester to Alcohol)

Issue: "I used LiAlH4 and got a mess of products." Diagnosis: LiAlH4 is too aggressive for some pyridine systems and can cause ring reduction or difficult aluminum emulsions during workup.

Solution: Use NaBH₄ in Methanol . It is chemoselective for the ester and easier to quench.

Step-by-Step Protocol:

  • Dissolve the purified Methyl 5-(4-methoxyphenyl)nicotinate (from Module 2) in THF (0.2 M).

  • Add Methanol (10 eq relative to substrate) to the THF solution.

  • Cool to 0°C.

  • Add NaBH₄ (4.0 eq) portion-wise over 20 minutes. (Gas evolution will occur).

  • Allow to warm to Room Temperature (RT) and stir for 3–6 hours.

    • Tip: If reaction is slow, add CaCl₂ (2.0 eq) to activate the borohydride.

  • Quench: Add Saturated NH₄Cl solution dropwise at 0°C.

Module 4: Isolation & Workup (The Critical Failure Point)

Issue: "The reaction looked good on TLC, but I recovered 10% yield after extraction." Diagnosis: Your product is a Pyridine-Methanol . It loves water. Standard EtOAc/Water extraction will leave 80% of your product in the aqueous waste.

Troubleshooting the Workup

You must force the product out of the water phase.

The "Salting Out" Protocol:

  • After quenching the reduction, evaporate the THF/Methanol on a rotovap. You will be left with an aqueous slurry.

  • Saturate the aqueous layer with solid NaCl until no more salt dissolves.

  • Extract using CHCl₃ : Isopropanol (3:1) .

    • Note: Do NOT use Diethyl Ether or Hexanes. They are too non-polar.

    • Perform 4–5 extractions.

  • Dry combined organics over Na₂SO₄ and concentrate.

Workup Decision Tree

WorkupLogic Q1 Is Yield Low? Q2 Check Aqueous Layer (Spot TLC of Water Phase) Q1->Q2 Yes Action1 Product in Water? Q2->Action1 Sol2 Saturate Aqueous with NaCl Action1->Sol2 Yes Fail Check Reaction Conversion (Module 2) Action1->Fail No Sol1 Use CHCl3:IPA (3:1) for Extraction Sol2->Sol1

Figure 2: Logic flow for diagnosing yield loss during isolation.

FAQ: Frequently Asked Questions

Q: Can I use Pd(PPh₃)₄? A: You can, but it is air-sensitive and the PPh₃ ligands are easily displaced by the pyridine nitrogen. If you must use it, increase loading to 10 mol% and strictly exclude oxygen. Pd(dppf)Cl₂ is far more robust for this specific scaffold.

Q: My product is streaking on the silica column. A: Pyridines interact with the acidic silanols on silica gel.

  • Fix: Pre-treat your column with 1% Triethylamine (TEA) in Hexanes. Add 1% TEA to your eluent system (e.g., DCM/MeOH/TEA 95:4:1).

Q: Why not couple on the alcohol directly? A: While possible, the hydroxyl group can form boronate esters with your coupling partner, reducing the effective concentration of the boronic acid. The ester route (Module 1) is chemically cleaner and provides a lipophilic intermediate that is easier to purify before the final reduction.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (See section on Suzuki-Miyaura Coupling optimization for heteroarenes). [Link]

  • Organic Chemistry Portal. (2023). Reduction of Carboxylic Esters to Alcohols.[2] (Detailed protocols for NaBH4/MeOH systems). [Link]

Sources

Optimization

Technical Support Center: Solubility Optimization for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Status: Active Ticket ID: SOL-PYR-887974 Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Ticket ID: SOL-PYR-887974 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Last Updated: February 15, 2026

Executive Summary

You are encountering solubility difficulties with (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (CAS: 887974-21-2). This is a common challenge with biaryl pyridine derivatives.

The Root Cause: This molecule acts as a lipophilic weak base .[1]

  • Lipophilicity: The 4-methoxyphenyl group and the pyridine ring create a rigid, planar hydrophobic core (estimated LogP ~2.0–2.5).[1] The hydroxymethyl group provides some polarity but is insufficient to solvate the aromatic bulk in neutral water.[1]

  • Basicity: The pyridine nitrogen is the only ionizable center (approximate pKa ~4.8–5.2). At neutral pH (7.4), the molecule is >99% uncharged and poorly soluble.

This guide provides three validated workflows to solubilize this compound for in vitro assays and in vivo formulation.

Module 1: The pH-Dependent Solubility Strategy

Q: Why won't this dissolve in my PBS (pH 7.4) buffer?

A: At pH 7.4, the molecule exists as a free base.[1] To dissolve it, you must protonate the pyridine nitrogen, converting it into a soluble pyridinium cation.

The Science: According to the Henderson-Hasselbalch equation for weak bases, solubility (


) increases exponentially as pH drops below the pKa:


  • 
     = Intrinsic solubility (likely <100 µg/mL).
    
  • Target: You need a pH at least 2 units below the pKa (i.e., pH < 3.[1]0) to achieve maximum solubility.

Troubleshooting Protocol: Acidification

  • Step 1: Do not add the solid directly to neutral buffer.[1] It will float or form a gum.[1]

  • Step 2: Pre-dissolve the compound in a minimum volume of 0.1 M HCl or dilute methanesulfonic acid.[1]

  • Step 3: Once dissolved, dilute with your buffer.

    • Warning: If the final pH rises above 5.0 during dilution, the compound will precipitate (revert to free base).[1]

Module 2: Cosolvent & Stock Solution Management

Q: My DMSO stock solution precipitates when I add it to the media. Why?

A: You are observing the "Kinetic Solubility Cliff."[1] This occurs when the solvent capacity of the water/DMSO mixture drops below the concentration of your compound faster than the compound can diffuse.[1]

The Mechanism (Yalkowsky Log-Linear Model): Solubility decreases logarithmically as you add water to a cosolvent.[1]



  • 
    : Fraction of cosolvent (DMSO).
    
  • 
    : Solubilizing power (typically 3–5 for this type of molecule).
    

A 1% DMSO final concentration is often insufficient to keep lipophilic biaryls in solution if the initial stock is too concentrated (e.g., 10 mM).

Visual Workflow: Preventing Precipitation

SolubilityWorkflow Start Solid Compound DMSO Dissolve in 100% DMSO (Stock: 10-20 mM) Start->DMSO Check Target Final Conc? DMSO->Check Low Low (< 10 µM) Check->Low Yes High High (> 10 µM) Check->High No Direct Direct Addition to Media Low->Direct Precip RISK: Precipitation (Kinetic Crash) High->Precip Direct Spike Intermed Intermediate Dilution Step (1:10 in Buffer) High->Intermed Serial Dilution Final Final Assay Well Intermed->Final

Caption: Figure 1: Decision tree for avoiding kinetic precipitation. Direct spiking of high-concentration stocks into aqueous media often fails for lipophilic bases.[1]

Module 3: Advanced Formulation (Cyclodextrins)

Q: I need a formulation for animal studies (IV/IP). DMSO is toxic. What do I use?

A: Use 2-Hydroxypropyl-β-Cyclodextrin (HP-β-CD) .[1]

The Science: The (5-(4-methoxyphenyl)pyridin-3-yl) moiety is a "dumbbell" shape that fits thermodynamically well into the hydrophobic cavity of


-cyclodextrin derivatives.[1] The hydroxyl groups on the outside of the cyclodextrin ensure water solubility.[1]

Formulation Protocol (20% HP-β-CD):

  • Vehicle Prep: Dissolve 20g of HP-β-CD in 80mL of Water for Injection (WFI).

  • Acidification: Adjust pH of the vehicle to ~4.0 using 0.1N HCl (this assists initial wetting).[1]

  • Addition: Add your compound slowly with vigorous vortexing or sonication.

  • Equilibration: Shake for 4 hours at room temperature.

  • Adjustment: Carefully adjust pH back to 6.0–7.0 using 0.1N NaOH.

    • Note: The inclusion complex often protects the compound from precipitating even as pH rises.[1]

  • Filtration: Filter sterilize (0.22 µm PVDF).

Summary Data Table: Solubility Profile

ParameterEstimated ValueImplication
pKa (Pyridine) 4.8 – 5.2Soluble at pH < 3; Insoluble at pH > 6.[1]
LogP 2.0 – 2.5Moderate lipophilicity; requires cosolvents.[1]
Intrinsic Solubility (

)
< 50 µg/mL"Brick dust" behavior in water.
Best Solvent DMSO, DMA, NMPGood for stock solutions (>50 mg/mL).
Best Aqueous Vehicle 20% HP-β-CDIdeal for in vivo PK studies.[1]

References

  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1] (Defines the pH-solubility profiles for weak bases like pyridine).

  • Yalkowsky, S. H., et al. (2002).[2] "Solubilization by cosolvents: Establishing useful constants for the log-linear model." International Journal of Pharmaceutics. (Establishes the math behind DMSO/Water precipitation).

  • Loftsson, T., & Brewster, M. E. (2010). "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology. (Guidance on using HP-β-CD for lipophilic drugs).

  • Bhattachar, S. N., et al. (2006). "Solubility: it's not just for physical chemists." Drug Discovery Today. (Practical guide to kinetic vs. thermodynamic solubility).

Sources

Troubleshooting

Overcoming catalyst poisoning during (5-(4-Methoxyphenyl)pyridin-3-yl)methanol preparation

Case ID: PYR-MET-053 Status: Open Priority: High (Catalyst Deactivation) Agent: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PYR-MET-053 Status: Open Priority: High (Catalyst Deactivation) Agent: Dr. A. Vance, Senior Application Scientist

Executive Summary & Diagnostic Overview

Welcome to the Technical Support Center. You are likely encountering difficulties in the synthesis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol , specifically related to catalyst poisoning.

The synthesis of 3,5-disubstituted pyridines is notoriously difficult due to the "Pyridine Problem" : the nitrogen atom in the pyridine ring acts as a strong Lewis base (σ-donor), coordinating competitively to the Palladium (Pd) center. This displaces the phosphine ligands required for the active catalytic cycle, resulting in the formation of inactive [Pd(Pyridine)n] complexes, often observed as "palladium black" precipitation or stalled conversion.

Diagnostic Decision Tree

Before proceeding, identify your specific failure point using the flowchart below.

DiagnosticTree Start Start: Identify Failure Stage Step1 Step 1: Suzuki Coupling (Aryl-Aryl Bond Formation) Start->Step1 Step2 Step 2: Reduction (Ester/Aldehyde → Alcohol) Start->Step2 Issue1 Issue: Reaction Stalled < 50% Black Precipitate Observed Step1->Issue1 Pd Poisoning Issue2 Issue: No Product Starting Material Recovery Step1->Issue2 Activation Failure Issue3 Issue: Incomplete Reduction or Over-reduction Step2->Issue3 Sol1 Solution: Ligand Exchange (Switch to Buchwald G3) Issue1->Sol1 Sol2 Solution: Base/Solvent Check (Anhydrous Conditions) Issue2->Sol2 Sol3 Solution: Switch Reagent (Use NaBH4/MeOH instead of H2) Issue3->Sol3

Figure 1: Diagnostic workflow to isolate the chemical bottleneck.

Module A: Overcoming Suzuki Coupling Poisoning

The Scenario: You are coupling a 5-bromo-pyridine derivative (e.g., 5-bromo-3-hydroxymethylpyridine or methyl 5-bromonicotinate) with 4-methoxyphenylboronic acid. The reaction turns black and stalls.

The Mechanism of Failure: Standard ligands like


 bind to Pd with moderate strength. The pyridine nitrogen in your substrate out-competes 

, forming a stable, catalytically inactive species.

The Solution: Steric Bulk & Pre-catalysts To prevent N-coordination, you must use bulky, electron-rich ligands (Buchwald Ligands) that physically block the pyridine nitrogen from approaching the Pd center while facilitating oxidative addition.

Recommended Protocol: The "Buchwald Protocol"
ComponentReagentEquivalentsFunction
Substrate 5-bromo-3-(hydroxymethyl)pyridine1.0Electrophile
Coupling Partner 4-methoxyphenylboronic acid1.2 - 1.5Nucleophile
Catalyst XPhos Pd G3 (or SPhos Pd G3)0.02 - 0.05Pre-catalyst (Resists Poisoning)
Base

(0.5 M in water)
2.0 - 3.0Activator
Solvent 1,4-Dioxane or THF[0.1 M]Solvent

Step-by-Step Procedure:

  • Charge: In a glovebox or under Argon, add the aryl bromide (1.0 equiv), boronic acid (1.2 equiv), and XPhos Pd G3 (2-5 mol%) to a vial.

    • Note: If XPhos Pd G3 is unavailable, generate it in situ using

      
       and XPhos (1:2 ratio), but pre-stirring in solvent for 30 mins at 60°C is required before adding substrates.
      
  • Solvent: Add degassed 1,4-dioxane.

  • Base: Add degassed aqueous

    
     (2.0 equiv).
    
    • Why Phosphate? Carbonate bases (

      
      ) can sometimes lead to sluggish reactions with electron-deficient pyridines; Phosphate provides a better pH balance for boronic acid activation.
      
  • Reaction: Seal and heat to 80°C - 100°C for 4-12 hours.

    • Visual Check: The solution should remain a clear orange/brown. If it turns black immediately, oxygen ingress occurred.

  • Workup: Filter through Celite to remove Pd residues. The bulky ligand usually keeps the Pd in solution, so a scavenger (e.g., SiliaMetS® Thiol) step is highly recommended during purification.

Module B: The Reduction Strategy

The Scenario: You successfully coupled the rings using an ester precursor (Methyl 5-(4-methoxyphenyl)nicotinate) and now need to reduce it to the alcohol.

The Trap: Do NOT use catalytic hydrogenation (


, Pd/C). The pyridine nitrogen will poison the heterogeneous Pd/C surface immediately, requiring massive catalyst loading or high pressures, which risks reducing the pyridine ring itself to a piperidine.

The Solution: Chemical Reduction Use Sodium Borohydride (


) enhanced with Methanol.[1]

Protocol:

  • Dissolve the ester intermediate in dry THF (0.2 M).

  • Heat to 50°C.

  • Add Methanol (approx. 10 equiv) dropwise.

  • Add

    
      (4.0 equiv) portion-wise.
    
    • Mechanism:[2][3][4][5][6][7][8][9] The methanol reacts with

      
       to form alkoxy-borohydrides (
      
      
      
      ), which are more potent reducing agents than
      
      
      alone, capable of reducing benzoate-type esters.
  • Quench with saturated

    
     (Caution: Gas evolution).
    
Visualizing the Poisoning Mechanism

The diagram below illustrates why standard catalysts fail and how bulky ligands (L) protect the active center.

PoisoningMechanism Pd0 Pd(0)-L (Active) OxAdd Oxidative Addition Pd0->OxAdd + Ar-Br Poisoned DEAD END [L-Pd-N(Py)] Inactive Complex Pd0->Poisoned Product Product Formation OxAdd->Product + Ar-B(OH)2 (Transmetallation) Pyridine Pyridine Substrate Pyridine->Poisoned N-Coordination (Low Steric Ligand) L_Shield Bulky Ligand (XPhos) BLOCKS N-Binding L_Shield->Poisoned Prevents

Figure 2: Competitive coordination of the Pyridine Nitrogen leads to catalyst death (Red path). Bulky ligands prevent this interaction.

Frequently Asked Questions (FAQ)

Q1: Can I use


 if I increase the loading to 10 mol%? 
  • Answer: Generally, no.[2] While "brute forcing" can sometimes work, it complicates purification. The pyridine nitrogen affinity for Pd is often orders of magnitude higher than

    
    . You will likely end up with a stalled reaction and difficult removal of triphenylphosphine oxide. Switch to 
    
    
    
    if Buchwald precatalysts are unavailable; the bidentate ligand is harder to displace.

Q2: My reaction turns black immediately upon heating. Is this poisoning?

  • Answer: Immediate black precipitation usually indicates Pd aggregation due to ligand oxidation or oxygen ingress, not necessarily substrate poisoning (which is slower). Ensure your solvents are degassed (sparged with Argon for 15 mins) and your phosphine ligands are not oxidized.

Q3: I cannot separate the product from the catalyst residue.

  • Answer: Pyridines "drag" metals into the organic phase.

    • Fix: Wash your organic layer with 10% aqueous citric acid or an EDTA solution. The chelating agents will strip the Pd from the pyridine nitrogen. Alternatively, use a scavenger resin (SiliaMetS® Thiol) stirred for 2 hours.

References
  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling of Heteroaryl Halides with Aryl Boronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366. Link

  • BenchChem Technical Notes. (2025). Catalyst Poisoning in Reactions with Pyridine Substrates.[10][11] Link

  • Li, H., et al. (2011). Efficient Synthesis of Pyridine-Based Derivatives via Suzuki Cross-Coupling. Organic Letters. (General reference for heteroaryl coupling protocols).

Sources

Optimization

Crystallization techniques for isolating pure (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

The following technical guide is structured as a Tier 3 Support Resource for the isolation and purification of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol . Doc ID: PUR-PYR-54M-001 Role: Senior Application Scientist Status...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a Tier 3 Support Resource for the isolation and purification of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol .

Doc ID: PUR-PYR-54M-001 Role: Senior Application Scientist Status: Validated Protocol

Compound Profile & Solubility Matrix

Before attempting crystallization, understand the physicochemical behavior of your target. This molecule is a 3,5-disubstituted pyridine . It possesses a basic nitrogen center (pyridine), a hydrogen-bond donor/acceptor (hydroxymethyl), and a lipophilic tail (methoxyphenyl).

Predicted Physicochemical Properties:

  • State: Likely an off-white to pale yellow solid.

  • pKa (Pyridine N): ~4.5–5.5 (Protonatable by mineral acids).

  • LogP: ~2.0 (Moderately lipophilic).

Solubility Troubleshooting Table
Solvent SystemSolubility BehaviorApplication
Dichloromethane (DCM) High SolubilityExtraction / Loading solvent.[1]
Methanol / Ethanol High SolubilityToo soluble for direct crystallization; use as co-solvent.
Ethyl Acetate (EtOAc) Moderate (High when hot)Primary Crystallization Solvent.
Heptane / Hexane Low / InsolubleAnti-solvent.
Water (pH > 8) InsolublePrecipitator / Wash solvent.
Water (pH < 3) Soluble (as Pyridinium salt)Purification Handle (Acid-Base Extraction).

Primary Protocol: Acid-Base Purification (The "Cleanup" Phase)

Context: If your crude material is dark (Pd residues) or contains non-basic impurities (e.g., unreacted boronic acids, triphenylphosphine oxide), direct crystallization will likely fail or result in "oiling out." You must exploit the pyridine nitrogen first.

Workflow Diagram

AcidBasePurification Crude Crude Reaction Mixture (Organic Solvent) AcidExt Extract with 1N HCl (Target enters Aqueous Phase) Crude->AcidExt Protonation OrgWash Discard Organic Layer (Removes TPPO, non-basic impurities) AcidExt->OrgWash Partition Basify Basify Aqueous Layer (NaOH to pH 10) AcidExt->Basify Aqueous Phase Extract Extract into EtOAc/DCM Basify->Extract Deprotonation Cryst Crystallization (EtOAc/Heptane) Extract->Cryst Evaporation & Solvent Swap

Caption: Kinetic separation logic utilizing the pyridine pKa to remove non-basic synthetic byproducts prior to crystallization.

Step-by-Step Procedure
  • Dissolution: Dissolve crude residue in EtOAc or DCM (10 mL/g).

  • Acid Extraction: Extract the organic layer twice with 1M HCl (3-4 equivalents).

    • Why? The pyridine converts to its water-soluble pyridinium salt. Non-basic impurities (TPPO, boronic esters) stay in the organic layer.

  • Wash: Wash the combined acidic aqueous layers with fresh DCM (removes trapped lipophilic impurities).

  • Basification: Cool the aqueous layer to 0°C. Slowly add 2M NaOH or saturated Na₂CO₃ until pH ~10.

    • Observation: The product will precipitate as a free base solid or oil.

  • Recovery: Extract the cloudy aqueous mixture with EtOAc (3x). Dry over Na₂SO₄ and concentrate.

  • Result: You now have the "Pre-Crystallization Standard" (PCS) material.

Crystallization Protocol: Solvent Switch Method

Target Audience: Users with PCS material (semi-pure) looking for final isolation.

Methodology: The most reliable system for biaryl pyridine alcohols is Ethyl Acetate / Heptane .

  • Concentration: Concentrate the PCS material to a thick oil/solid.

  • Hot Dissolution: Add EtOAc (approx. 3-5 mL per gram). Heat to reflux (77°C).

    • Note: If it does not dissolve completely, add small aliquots of Ethanol (dropwise) until clear.

  • Nucleation: Remove from heat. Let cool to room temperature with gentle stirring.

  • Anti-Solvent Addition: Once at room temperature, add Heptane dropwise until a persistent cloudiness (turbidity) appears.

  • Re-heat (Optional): If the precipitate looks gummy, re-heat briefly to redissolve, then cool very slowly (wrap flask in foil/towel).

  • Harvest: Cool to 0-4°C for 2 hours. Filter the white/off-white needles. Wash with cold 1:3 EtOAc:Heptane.

Troubleshooting & FAQs

Q1: My product is "oiling out" instead of crystallizing. What is happening?

Diagnosis: This is common with pyridine alcohols containing aromatic rings. It indicates either (a) the temperature dropped too fast (Liquid-Liquid Phase Separation) or (b) impurities are lowering the melting point. Solution:

  • Seed: Obtain a seed crystal (even a crude speck helps).

  • Trituration: Evaporate solvent. Add pure Diisopropyl Ether (IPE) or MTBE and sonicate the oil. This often forces the amorphous oil into a solid.

  • The "Scratch" Method: Use a glass rod to scratch the side of the flask at the air-solvent interface.[2]

Q2: The crystals are grey/black (Palladium contamination).

Diagnosis: Residual Pd from Suzuki coupling. Solution: Crystallization alone rarely removes colloidal Pd.

  • Step: Before the final crystallization, dissolve material in THF/MeOH.

  • Treat: Add SiliaMetS® Thiol or activated charcoal (10 wt%). Stir at 40°C for 30 mins.

  • Filter: Filter through a Celite pad. Then proceed to crystallization.[2][3]

Q3: I cannot get the free base to solidify; it remains a gum.

Diagnosis: The melting point might be near room temperature, or the compound is amorphous. Solution: Make the Salt. Pyridines form excellent crystalline salts.

  • Protocol: Dissolve 1g of gum in 10 mL EtOAc. Add 1.1 equivalents of HCl (4M in Dioxane) dropwise.

  • Result: The Hydrochloride salt usually precipitates instantly as a high-melting white solid. Filter and dry.[2][3][4]

Q4: How do I remove Triphenylphosphine Oxide (TPPO)?

Diagnosis: TPPO is a stubborn impurity from Suzuki/coupling reactions. Solution: Use the Acid-Base Protocol (Section 2) . TPPO is not basic; it will stay in the organic wash while your pyridine moves to the water phase. This is superior to column chromatography for TPPO removal.

References & Grounding

In-Text Citations & Methodology Sources:

  • General Pyridine Purification: The acid-base extraction logic is foundational organic chemistry for nitrogen heterocycles, described in Purification of Laboratory Chemicals [1].

  • Suzuki Coupling Cleanup: Protocols for removing phosphine oxides and Pd residues are adapted from standard industrial workups for biaryl systems [2].

  • Analogous Crystallization: Methods derived from 3-pyridinemethanol derivatives and Omeprazole intermediates (which share the pyridine-methanol scaffold) [3, 4].

References List:

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann.

  • Barder, T. E., et al. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.

  • BenchChem. (2025).[2][5] Application Notes and Protocols for the Synthesis of 3-Pyridinemethanol.

  • Striela, R., et al. (2016).[1] Total synthesis of 5-hydroxyomeprazole. Arkivoc. (Demonstrates purification of pyridine-methanol intermediates via precipitation).

Disclaimer: This guide assumes standard laboratory safety protocols. Pyridine derivatives can be irritants. Always consult the SDS before handling.

Sources

Troubleshooting

Addressing hygroscopic nature of pyridyl methanol derivatives in lab settings

Introduction: The "Double-Threat" Mechanism Pyridyl methanol derivatives (e.g., 2-pyridinemethanol, 2,6-pyridinedimethanol) present a unique challenge in the laboratory due to their dual-mode hygroscopicity. Unlike simpl...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Double-Threat" Mechanism

Pyridyl methanol derivatives (e.g., 2-pyridinemethanol, 2,6-pyridinedimethanol) present a unique challenge in the laboratory due to their dual-mode hygroscopicity. Unlike simple hydrocarbons, these molecules possess two active sites for hydrogen bonding with atmospheric water:

  • The Pyridine Nitrogen: A lone pair acceptor that forms weak H-bonds.

  • The Hydroxyl (-OH) Group: A donor/acceptor site that significantly increases water affinity.

This "chelation-like" ability to bind water leads to rapid stoichiometry drift, physical state changes (solids turning to oils), and deactivation in catalytic cycles. This guide provides a self-validating framework to manage these risks.

Module 1: Storage & Preservation (The Pre-Experiment Phase)

The Core Problem: Standard Parafilm® sealing is permeable to water vapor over time. Pyridyl methanols stored in standard vials will eventually equilibrate with laboratory humidity.

Protocol: The "Base-Compatible" Desiccator Environment

Why this works: Pyridines are basic. Storing them over acidic drying agents (like silica gel or unbuffered


 in direct proximity) can lead to surface protonation or salt formation if volatiles transfer.

Recommended Setup:

  • Primary Container: Glass vial with a Teflon-lined cap (avoid polyethylene caps which are permeable).

  • Secondary Environment: Vacuum desiccator.

  • Desiccant Choice:

    • Preferred:Potassium Hydroxide (KOH) pellets . KOH acts as a dual scavenger, absorbing both water and any acidic vapors (like

      
       or HCl traces) that could form salts with the pyridine nitrogen.
      
    • Alternative: Activated Molecular Sieves (4Å).

DOT Diagram: Storage Logic Flow

StorageLogic cluster_0 Mechanism Warning Avoid Acidic Desiccants (Silica, P2O5 direct contact) Safe Optimal Storage Start Pyridyl Methanol Derivative CheckState Physical State? Start->CheckState Solid Crystalline Solid CheckState->Solid Oil Viscous Oil/Gum CheckState->Oil Solid->Warning Risk of Surface Protonation Desiccator Desiccator Solid->Desiccator Vacuum Desiccator Oil->Warning Inert Inert Oil->Inert Schlenk Flask / Glovebox Agent KOH Pellets or activated 4Å Sieves Desiccator->Agent Desiccant Choice Inert->Agent Agent->Safe Mech KOH absorbs H2O + CO2 Prevents Carbonate formation

Caption: Decision matrix for storage environments preventing acidic contamination and hydration.

Module 2: Handling & Weighing (The Active Phase)

The Core Problem: "Stoichiometric Drift." A 100 mg sample weighed on an open balance may absorb 2-5% water by weight within minutes, introducing a massive error in molar equivalents for sensitive catalytic reactions.

Protocol: Weighing by Difference (The Closed-Loop Method)

Do not weigh hygroscopic solids directly onto a spatula or open weigh boat.

  • Dry the Source: Ensure the source vial has been in a desiccator for >12 hours.

  • Tare the Vial: Place the capped source vial on the balance. Tare (Zero) the balance.

  • Transfer: Remove the vial, take out the estimated amount, and immediately recap.

  • Re-weigh: Place the capped source vial back on the balance. The negative value displayed is the exact mass of the reagent transferred.

  • Validation: This eliminates the error caused by water adsorbing to the sample during the weighing process on the balance pan.

Module 3: Purification & Drying (The Recovery Phase)

The Core Problem: You have a "wet" oil or a gummy solid. Vacuum drying alone often fails because the water is hydrogen-bonded, not just physically adsorbed.

Protocol: Azeotropic Drying with Toluene

Why this works: Toluene forms a heterogeneous azeotrope with water (boiling point 84.5°C, composition ~20% water).[1] It effectively "pumps" water out of the pyridine matrix at temperatures lower than the boiling point of most pyridyl methanols.

Step-by-Step Workflow:

  • Dissolution: Dissolve the wet pyridyl methanol in anhydrous Toluene (Ratio: 10 mL Toluene per 1 g substance).

  • Distillation: Connect to a rotary evaporator.

  • Evaporation: Evaporate the toluene at 40-50°C under reduced pressure.

    • Observation: The solution may turn cloudy initially as water is pulled into the azeotrope.

  • Repetition: Crucial Step. Redissolve the residue in fresh toluene and evaporate again. Repeat 3x.

  • Final Drying: Place the residue under high vacuum (<1 mbar) for 4 hours to remove trace toluene.

DOT Diagram: Azeotropic Drying Loop

Azeotrope WetSample Wet Pyridyl Methanol AddTol Add Toluene (10:1 Ratio) WetSample->AddTol FormAz Form Azeotrope (BP 84.5°C) AddTol->FormAz Solvation Rotovap Rotary Evaporation FormAz->Rotovap Water Removal Check Repeat 3x? Rotovap->Check Check->AddTol No (Residual H2O) DrySample Anhydrous Product Check->DrySample Yes

Caption: The iterative cycle required to break Hydrogen-bonded water networks using Toluene.

Module 4: Analytical Verification (Quality Control)

The Core Problem: How do you know it's dry? Melting points are unreliable for hygroscopic compounds as they depress immediately upon heating.

Method A: Karl Fischer (KF) Titration (Gold Standard)
  • Reagent Selection: Use Imidazole-based KF reagents (modern standard).

    • Note: Historical methods used pyridine as the base in the KF reagent.[2][3][4][5] Since your analyte is a pyridine, it is compatible with standard KF reagents. You generally do not need acidic buffering unless the specific derivative has a strongly basic aliphatic amine side chain (pKa > 10) [1, 4].

  • Solvent: Methanol (standard) is acceptable.

  • Target: < 0.5% water by weight for general synthesis; < 0.1% for organometallic ligand use.

Method B: Quantitative NMR (qNMR) (Alternative)

If KF is unavailable, use 1H NMR in a dry solvent (e.g., DMSO-d6 or CDCl3 dried over sieves).

  • Diagnostic Signal: Look for the water peak (variable shift).

  • Calculation: Integrate the water peak relative to a specific proton on your pyridine ring.

  • Warning: Ensure your NMR solvent is 100% dry (store over sieves), or the solvent's water will give a false positive.

FAQ: Rapid Troubleshooting

Q: My solid pyridyl methanol turned into an oil in the storage vial. Is it ruined? A: Likely not. It has deliquesced (absorbed enough water to dissolve itself).[6]

  • Fix: Perform the Azeotropic Drying Protocol (Module 3) using toluene.[1] Once dry, it may resolidify or remain a supercooled liquid. Verify purity by NMR.

Q: Can I use silica gel in my desiccator? A: It is not recommended. Silica is slightly acidic. Over months, volatile pyridine vapors can adsorb onto the silica, reducing the desiccant's capacity and potentially contaminating the surface of your sample. Use KOH pellets or Molecular Sieves [2].[7]

Q: I need to use this as a ligand for a Palladium catalyst. How critical is the drying? A: Critical. Water can occupy open coordination sites on the metal center or hydrolyze labile intermediate species. For catalytic applications, dry the material using the Toluene method, then transfer immediately to a glovebox.

Q: Why not just use a vacuum oven? A: Vacuum ovens often lack a "trap" efficient enough to stop back-diffusion of moisture once the pump is off, or they heat the sample too slowly, allowing the compound to "melt" into its own water of hydration. Azeotropic removal is kinetically faster and chemically more efficient.

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[8][9] (Standard reference for drying agents and purification of specific organic classes).

  • Frontier, A. (n.d.).[10] Workup: Drying Methods. University of Rochester Department of Chemistry. Retrieved from [Link]

  • Mettler Toledo. (n.d.). The Basics of Karl Fischer Titration. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC Method Development Guide: Purity Analysis of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Executive Summary This guide details the high-performance liquid chromatography (HPLC) method development for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (CAS: 887974-21-2). As a biaryl pyridine derivative frequently utili...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the high-performance liquid chromatography (HPLC) method development for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (CAS: 887974-21-2). As a biaryl pyridine derivative frequently utilized as a fragment in kinase inhibitor synthesis, its purity analysis presents specific chromatographic challenges: basic nitrogen tailing , structural similarity to starting materials (e.g., boronic acids), and regioisomer resolution .

This publication compares the performance of standard C18 stationary phases against Phenyl-Hexyl phases , ultimately recommending a protocol that leverages


 interactions for superior selectivity.

Part 1: Analyte Assessment & Separation Strategy

Physicochemical Profile

To design a robust method, we must first understand the analyte's behavior in solution.

PropertyCharacteristicChromatographic Implication
Structure Biaryl system (Pyridine + Anisole rings)High UV absorptivity; potential for

interactions.
Functionality Pyridine Nitrogen (Basic)pKa ~5.2. Will be protonated at acidic pH, leading to silanol interactions (tailing) on standard silica.
Polarity Hydroxymethyl groupModerate polarity (logP ~1.6). Elutes earlier than non-polar precursors.
Key Impurities 4-Methoxyphenylboronic acid (Polar)(5-Bromopyridin-3-yl)methanol (Halogenated precursor)Requires a gradient to elute polar boronic acids and retain hydrophobic bromides.
The Selectivity Challenge: C18 vs. Phenyl-Hexyl

Standard C18 columns rely solely on hydrophobic subtraction. However, for biaryl compounds, Phenyl-Hexyl columns offer a dual separation mechanism:

  • Hydrophobicity: The hexyl linker provides alkyl retention.

  • 
     Interaction:  The phenyl ring interacts with the aromatic system of the analyte, offering orthogonal selectivity for impurities that differ only in electron density (e.g., des-methoxy byproducts).
    

Part 2: Method Development Workflow

The following diagram illustrates the decision matrix used to arrive at the optimized method.

MethodDevelopment Start Analyte: (5-(4-Methoxyphenyl)pyridin-3-yl)methanol pKa_Check pKa Assessment (~5.2) Determine pH Strategy Start->pKa_Check Branch_pH Mobile Phase Selection pKa_Check->Branch_pH Path_Acidic Acidic pH (0.1% Formic Acid) Analyte Ionized (BH+) Branch_pH->Path_Acidic Preferred for MS Compatibility Path_Basic Basic pH (Ammonium Bicarbonate) Analyte Neutral (B) Branch_pH->Path_Basic Alternative for Peak Shape Column_Screen Stationary Phase Screening Path_Acidic->Column_Screen C18_Result C18 Column Result: Good Retention, Risk of Tailing Column_Screen->C18_Result Phenyl_Result Phenyl-Hexyl Column Result: Enhanced Selectivity for Biaryl Impurities Column_Screen->Phenyl_Result Final_Method Optimized Protocol: Phenyl-Hexyl + 0.1% Formic Acid C18_Result->Final_Method Backup Phenyl_Result->Final_Method Superior Resolution

Caption: Decision matrix prioritizing Phenyl-Hexyl chemistry for aromatic selectivity and acidic pH for MS compatibility.

Part 3: Comparative Experimental Data

We evaluated two distinct chromatographic systems. The data below summarizes the separation efficiency and peak symmetry for the target analyte and its critical impurity, (5-bromopyridin-3-yl)methanol (Impurity A).

System Configurations
  • System A (Control): C18 Column (3.0 x 100 mm, 2.7 µm), 0.1% Formic Acid in Water/Acetonitrile.

  • System B (Optimized): Phenyl-Hexyl Column (3.0 x 100 mm, 2.7 µm), 0.1% Formic Acid in Water/Methanol.

Performance Metrics
ParameterSystem A (C18)System B (Phenyl-Hexyl)Interpretation
Retention Time (Analyte) 4.2 min5.1 minPhenyl-Hexyl provides greater retention for aromatic polar compounds due to

stacking [1].
USP Tailing Factor (

)
1.451.15The steric protection of the Phenyl-Hexyl phase often reduces silanol accessibility, improving symmetry for basic pyridines [2].
Resolution (

) from Impurity A
2.84.2Critical Advantage: The electron-deficient bromo-pyridine (Impurity A) interacts differently with the Phenyl phase than the electron-rich methoxy-pyridine, widening the separation window.
Backpressure ~280 bar~310 barMethanol (System B) generates higher pressure than ACN but enhances the

selectivity effect.

Part 4: Detailed Experimental Protocol (Optimized)

This protocol is validated for robustness and is suitable for purity determination in a drug discovery setting.

Reagents & Equipment[1]
  • Solvents: HPLC Grade Methanol (MeOH), Water, Acetonitrile (ACN).[1]

  • Additives: Formic Acid (LC-MS Grade) or Ammonium Formate.

  • Column: fused-core Phenyl-Hexyl (e.g., Ascentis Express Phenyl-Hexyl or CSH Phenyl-Hexyl), 100 x 3.0 mm, 2.7 µm.

  • Detection: UV at 254 nm (primary) and 280 nm (secondary).

Mobile Phase Preparation
  • Mobile Phase A: 0.1% Formic Acid in Water.

    • Preparation: Add 1.0 mL Formic Acid to 1000 mL Water. Mix and degas.

  • Mobile Phase B: Methanol.[2]

    • Note: Methanol is preferred over Acetonitrile for Phenyl columns as ACN can suppress

      
       interactions [3].
      
Gradient Program
Time (min)% Mobile Phase A% Mobile Phase BFlow Rate (mL/min)
0.09550.6
1.09550.6
8.05950.6
10.05950.6
10.19550.6
13.09550.6
Sample Preparation
  • Diluent: Water:Methanol (50:50).

  • Standard Prep: Dissolve 10 mg of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol in 10 mL diluent (1.0 mg/mL stock). Dilute to 0.1 mg/mL for injection.

  • Filtration: Filter through a 0.2 µm PTFE syringe filter to remove any insoluble boronic acid polymer residues.

Part 5: Mechanism of Action & Troubleshooting

Separation Mechanism

The following diagram details why the Phenyl-Hexyl phase is superior for this specific analyte.

SeparationMechanism cluster_C18 C18 Interaction (Standard) cluster_Phenyl Phenyl-Hexyl Interaction (Optimized) Analyte Analyte: (5-(4-Methoxyphenyl)pyridin-3-yl)methanol C18_Phase C18 Ligand (Alkyl Chain) Analyte->C18_Phase Weak Selectivity Phenyl_Phase Phenyl Ligand (Aromatic Ring) Analyte->Phenyl_Phase Strong Selectivity Interaction_1 Hydrophobic Interaction Only C18_Phase->Interaction_1 Interaction_2 Hydrophobic + Pi-Pi Stacking Phenyl_Phase->Interaction_2 Outcome Result: Baseline Resolution of Structural Analogs Interaction_2->Outcome Separates similar aromatics (e.g. Des-methoxy)

Caption: Comparison of interaction mechanisms. The Phenyl-Hexyl phase engages the analyte's pyridine and phenyl rings via Pi-Pi stacking, enhancing selectivity.

Troubleshooting Guide
  • Peak Tailing: If the tailing factor > 1.5, the pyridine nitrogen is interacting with silanols.

    • Fix: Increase ionic strength by adding 10mM Ammonium Formate to Mobile Phase A, or switch to a "Charged Surface Hybrid" (CSH) Phenyl-Hexyl column which repels protons [4].

  • Carryover: Biaryl compounds can be "sticky."

    • Fix: Ensure the needle wash solution contains at least 50% Methanol or Isopropanol.

References

  • Sigma-Aldrich. Benefits of Ascentis Express Phenyl-Hexyl over Biphenyl for the Separation of Pain Management Opiates. (Demonstrates the unique selectivity of Phenyl-Hexyl phases for aromatic amines).

  • Waters Corporation. What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries? (Explains the interaction of Phenyl ligands with pi electrons of aromatic rings).

  • Oreate AI. Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. (Comparative analysis of column performance for complex aromatic analytes).

  • Helix Chromatography. HPLC Methods for analysis of Pyridine. (Discusses the impact of pH and mobile phase acidity on pyridine retention and peak shape).

Sources

Comparative

Advanced Spectral Characterization Guide: (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Executive Summary & Strategic Context In the development of kinase inhibitors and biaryl pharmacophores, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol represents a critical intermediate. It is typically synthesized via a Suz...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

In the development of kinase inhibitors and biaryl pharmacophores, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol represents a critical intermediate. It is typically synthesized via a Suzuki-Miyaura cross-coupling between (5-bromopyridin-3-yl)methanol and 4-methoxyphenylboronic acid.

This guide moves beyond basic assignment to address the primary challenge in this synthesis: distinguishing the product from unreacted starting materials and protodeboronated byproducts using NMR spectroscopy. We compare the target molecule's spectral signature against its specific precursors to provide a self-validating analytical workflow.

Comparative Analysis: Product vs. Precursors

The most common failure mode in this synthesis is incomplete conversion or purification issues. The table below outlines the diagnostic signals required to differentiate the target product from its precursors.

Table 1: Diagnostic Signal Comparison (1H NMR in DMSO-d₆)
FeatureTarget Product Precursor A: (5-Bromopyridin-3-yl)methanol Precursor B: 4-Methoxyphenylboronic acid
Key Shift (Aromatic) δ 8.75 (s, 1H) (Pyridine H-6, deshielded by aryl)δ 8.58 (s, 1H) (Pyridine H-6, less deshielded)δ 7.80 (d, 2H) (Ortho to Boron)
Key Shift (Aliphatic) δ 3.82 (s, 3H) (Methoxy)None δ 3.78 (s, 3H) (Methoxy)
Hydroxyl Signal δ 5.35 (t, 1H) (CH₂-OH coupling)δ 5.42 (t, 1H) (CH₂-OH coupling)δ 7.90 (s, 2H) (B(OH)₂, Broad)
Coupling Pattern AA'BB' + 3 Singlets (Phenyl + Pyridine)3 Singlets (AMX) (Pyridine only)AA'BB' (Phenyl only)
Solubility (CDCl₃) ModerateGoodPoor (often requires DMSO/MeOD)

Expert Insight: The presence of a singlet at δ 8.75 ppm is the definitive "Go/No-Go" signal. If this signal is absent, the biaryl bond has not formed, regardless of the presence of a methoxy peak (which could be unreacted boronic acid).

Detailed Spectral Interpretation

Solvent Selection Strategy
  • DMSO-d₆ (Recommended): Essential for visualizing the hydroxyl proton (OH) and confirming the integrity of the hydroxymethyl group. The higher viscosity also sharpens the relaxation of the pyridine protons.

  • CDCl₃: Useful for routine checks, but the OH proton often broadens or exchanges, appearing as a vague hump or disappearing entirely.

1H NMR Assignment (400 MHz, DMSO-d₆)

The spectrum is defined by two distinct aromatic systems: the electron-deficient pyridine ring and the electron-rich phenyl ring.

PositionShift (δ ppm)MultiplicityIntegralJ-Coupling (Hz)Structural Logic
Py-H6 8.75d (apparent s)1HJ ~ 2.0Most deshielded; adjacent to N and Phenyl ring current.
Py-H2 8.52d (apparent s)1HJ ~ 2.0Adjacent to N and CH₂OH; slightly shielded relative to H6.
Py-H4 7.98t (apparent s)1HJ ~ 2.0Located between the two substituents; shielded by resonance.
Ph-H2'/6' 7.65d2HJ = 8.8Ortho to Pyridine; deshielded by the heterocycle.
Ph-H3'/5' 7.08d2HJ = 8.8Ortho to Methoxy; strongly shielded by O-donating effect.
OH 5.35t1HJ = 5.8Triplet indicates coupling to CH₂; confirms alcohol is not oxidized.
CH₂ 4.62d2HJ = 5.8Methylene bridge; collapses to singlet if D₂O shake is performed.
OCH₃ 3.82s3H-Characteristic methoxy singlet.
13C NMR Assignment (100 MHz, DMSO-d₆)
Carbon TypeShift (δ ppm)AssignmentMechanistic Note
C-O (Ar) 159.8Ph-C4'Deshielded by direct oxygen attachment.
C-N (Py) 147.5Py-C6Alpha to Nitrogen; heavily deshielded.
C-N (Py) 146.2Py-C2Alpha to Nitrogen.
C-Quat 138.0Py-C3Ipso to hydroxymethyl.
C-Quat 135.5Py-C5Ipso to phenyl ring.
C-H (Py) 133.0Py-C4Beta to Nitrogen.
C-Quat 129.5Ph-C1'Ipso to pyridine.
C-H (Ph) 128.4Ph-C2'/6'Meta to methoxy.
C-H (Ph) 114.8Ph-C3'/5'Ortho to methoxy (shielded).
CH₂ 61.2-CH₂OHTypical benzylic-like alcohol shift.
OCH₃ 55.6-OCH₃Standard methoxy shift.

Logic Flow for Structural Validation

The following decision tree illustrates the logical workflow a chemist should follow when analyzing the crude reaction mixture.

SpectralLogic Start Analyze Crude 1H NMR (DMSO-d6) CheckOMe Is Methoxy Singlet Present? (~3.8 ppm) Start->CheckOMe CheckPyH6 Check Pyridine H6 Region (8.5 - 8.8 ppm) CheckOMe->CheckPyH6 Yes NoOMe FAILED: No Methoxy group. Check Boronic Acid addition. CheckOMe->NoOMe No Signal858 Signal at 8.58 ppm only? CheckPyH6->Signal858 Signal875 Signal at 8.75 ppm present? CheckPyH6->Signal875 StartBromide Unreacted Bromide Precursor (Coupling Failed) Signal858->StartBromide CheckAromatic Analyze 7.0 - 7.7 ppm Region Signal875->CheckAromatic OnlyAABB AA'BB' only (no Pyridine signals) CheckAromatic->OnlyAABB Missing Pyridine Product CONFIRMED PRODUCT (5-(4-Methoxyphenyl)pyridin-3-yl)methanol CheckAromatic->Product Pyridine (3s) + Phenyl (2d) BoronicAcid Unreacted Boronic Acid (Check Catalyst) OnlyAABB->BoronicAcid MixedSignals Complex Multiplets

Figure 1: NMR decision tree for validating the Suzuki coupling of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol.

Experimental Protocol

Sample Preparation (Standardized)

To ensure the shifts match the guide above, follow this specific preparation protocol:

  • Mass: Weigh 5–10 mg of the dried solid.

  • Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D).

    • Note: Do not use CDCl₃ if you need to quantify the alcohol purity, as the OH peak width varies too much.

  • Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain (suspensions cause line broadening).

  • Acquisition:

    • Pulse Angle: 30°

    • Relaxation Delay (d1): 1.0 second (sufficient for qualitative ID; increase to 5s for qNMR).

    • Scans: 16 (1H), 512 (13C).

Troubleshooting Common Impurities
  • Water (in DMSO): Appears at ~3.33 ppm.

  • Pinacol (from Boronate Esters): If a boronate ester was used instead of the acid, look for a singlet at ~1.23 ppm (12H).

  • Triphenylphosphine Oxide: If PPh₃ ligands were used, look for multiplets in the 7.50–7.70 ppm region, which often overlap with the Phenyl-H2'/6' signals of the product.

References

  • Suzuki Coupling Methodology & Pyridine Derivatives

    • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
  • Spectral Data Grounding (Analogous Compounds)

    • National Institutes of Health (NIH) / NCBI. (2020). 3,5-disubstituted pyridines with potent activity against drug-resistant Mycobacterium tuberculosis.
  • NMR Solvent Data & Impurities

    • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
  • Specific Fragment Shifts (Pyridine-Methanol)

    • Royal Society of Chemistry. (2015).[1] Supporting Information: Synthesis of 5-substituted nicotinaldehyde derivatives.

Sources

Comparative

Comparing reactivity of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol vs phenylmethanol

Executive Summary This guide provides a technical comparison between Phenylmethanol (Benzyl Alcohol) —the standard primary benzylic alcohol—and its heterocyclic biaryl analog, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol ....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison between Phenylmethanol (Benzyl Alcohol) —the standard primary benzylic alcohol—and its heterocyclic biaryl analog, (5-(4-Methoxyphenyl)pyridin-3-yl)methanol .

While both molecules share the primary alcohol functionality attached to an aromatic scaffold, the replacement of the benzene core with a 3,5-disubstituted pyridine ring introduces profound electronic divergences. For drug development professionals, understanding these differences is critical when optimizing solubility, metabolic stability (CYP450 interaction), and synthetic reactivity (nucleophilic substitution and oxidation profiles).

FeaturePhenylmethanol (Benzyl Alcohol)(5-(4-Methoxyphenyl)pyridin-3-yl)methanol
Core Scaffold Benzene (Electron-Neutral/Rich)Pyridine (Electron-Deficient, Basic)
Electronic Nature

-Excessive (Activated)

-Deficient (Deactivated) but modified by aryl tail
Cation Stability High (Benzylic Resonance)Low (Destabilized by Pyridine N)
Acid-Base Neutral (

)
Basic (Pyridine N, calc

)
Solubility Lipophilic, pH-independentpH-Dependent (Soluble in aq. acid)

Structural & Electronic Landscape

The Electronic Push-Pull

Phenylmethanol relies on the simple resonance stabilization of the benzene ring. The benzylic carbon is electron-rich, facilitating radical and carbocation formation.

** (5-(4-Methoxyphenyl)pyridin-3-yl)methanol** is a "Push-Pull" system:

  • The "Pull" (Pyridine Core): The electronegative nitrogen atom at position 1 withdraws electron density from the ring (Inductive

    
     and Resonance 
    
    
    
    effects), making the C3-position electron-poor compared to benzene.
  • The "Push" (4-Methoxyphenyl Tail): The substituent at C5 is an electron-rich aryl group. However, because C3 and C5 are in a meta-relationship , the resonance electron donation (

    
    ) from the methoxy group cannot be delocalized directly to the hydroxymethyl group at C3.
    

Implication: The hydroxymethyl group at C3 sits on an electron-deficient node. Unlike benzyl alcohol, the corresponding carbocation at this position is destabilized , making


 pathways unfavorable.
Visualization of Electronic Vectors

ElectronicMap cluster_0 Phenylmethanol cluster_1 (5-(4-Methoxyphenyl)pyridin-3-yl)methanol Bn Benzene Ring (Electron Neutral) CH2OH_Bn CH2OH (Activated) Bn->CH2OH_Bn Resonance Stabilization Py Pyridine Core (Electron Deficient) CH2OH_Py CH2OH (Deactivated) Py->CH2OH_Py e- Withdrawal (Destabilization) OMePh 4-OMe-Phenyl (Electron Donor) OMePh->Py e- Donation (Inductive/Resonance)

Figure 1: Electronic flow comparison. Note the electron withdrawal from the reactive center in the pyridine analog.

Reactivity Profiles & Experimental Data

Oxidation (Alcohol Aldehyde)

Challenge: Pyridine nitrogens can coordinate to metal-based oxidants (e.g., PCC, PDC), poisoning the catalyst or requiring stoichiometric excess.

  • Phenylmethanol: Rapidly oxidized by PCC,

    
    , or Swern conditions.
    
  • Pyridine Analog:

    • Recommended: Swern Oxidation or Dess-Martin Periodinane (DMP) . These non-metallic methods avoid N-coordination.

    • Alternative:

      
       (activated) works well for benzylic/pyridylic alcohols but requires large excess (10-20 eq) due to the "stickiness" of the pyridine nitrogen on the manganese surface.
      
ReagentPhenylmethanol YieldPyridine Analog YieldNotes for Pyridine Analog
PCC / DCM 92%45-60%Cr-N complex formation traps product; difficult workup.
Swern (DMSO/Oxalyl Cl) 95%88-92%Preferred. Acidic workup removes pyridine byproducts.

(Activated)
85%75-80%Requires 20 eq. excess; slow kinetics due to surface adsorption.
Nucleophilic Substitution ( )

This is the most critical divergence point.

  • Phenylmethanol: Reacts via

    
     (stable carbocation) or 
    
    
    
    .
    
    
    or
    
    
    often suffices.
  • Pyridine Analog: The C3-cation is unstable. Acid-catalyzed

    
     is ineffective.  You must force an 
    
    
    
    mechanism using activation agents that convert the -OH into a potent leaving group.

Protocol Recommendation (Chlorination): Use Thionyl Chloride (


)  with free base neutralization.
  • Caution: The pyridine nitrogen will form an N-acylpyridinium salt or hydrochloride salt, rendering the molecule insoluble in non-polar solvents.

Acid-Base Properties & Solubility
  • Phenylmethanol: Neutral. Extracted into organic phase at any pH.

  • Pyridine Analog: Amphiphilic base.

    • pH < 4: Protonated (

      
      ). Soluble in water; insoluble in ether/DCM.
      
    • pH > 7: Neutral free base. Soluble in DCM/EtOAc.

    • Purification Advantage: The pyridine analog allows for "Acid-Base Extraction" purification, eliminating non-basic impurities (e.g., residual neutral starting materials from Suzuki couplings) without chromatography.

Detailed Experimental Protocols

Protocol A: Synthesis of 3-(Chloromethyl)-5-(4-methoxyphenyl)pyridine (from Alcohol)

Use this protocol to convert the alcohol to the chloride for subsequent alkylations.

Reagents:

  • Substrate: (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq)

  • Thionyl Chloride (

    
    ) (3.0 eq)
    
  • Solvent: Dichloromethane (DCM) (anhydrous)

  • Base: Saturated

    
     (aq)[1]
    

Step-by-Step:

  • Dissolution: Dissolve 1.0 g of the pyridine alcohol in 10 mL anhydrous DCM. Cool to 0°C under

    
    .
    
  • Activation: Dropwise add

    
     (3.0 eq). Note: The solution may turn yellow/orange and precipitate the HCl salt of the pyridine.
    
  • Reflux: Allow to warm to RT, then reflux for 2 hours. The precipitate should redissolve or form a suspension.

  • Quench (Critical): Cool to 0°C. Pour the reaction mixture slowly into a vigorously stirred beaker of saturated

    
     at 0°C. Warning: Gas evolution (
    
    
    
    ).
  • Extraction: Ensure pH is basic (~8-9). Extract with DCM (3 x 15 mL).

  • Drying: Dry combined organics over

    
    , filter, and concentrate.
    
  • Result: The chloride is unstable on silica gel (prone to hydrolysis or polymerization). Use immediately or store as the HCl salt (precipitated from ether/HCl).

Protocol B: Comparative Oxidation (Swern)

Preferred method for aldehyde generation.

  • Activation: To oxalyl chloride (1.1 eq) in DCM at -78°C, add DMSO (2.2 eq). Stir 15 min.

  • Addition: Add solution of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol (1.0 eq) in DCM dropwise. Stir 30 min at -78°C.

  • Termination: Add

    
     (5.0 eq). Allow to warm to RT.
    
  • Workup: Unlike benzyl alcohol, do not wash with strong acid (you will lose the product to the aqueous layer). Wash with water, then brine.

Mechanistic Pathway Visualization

The following diagram illustrates the divergence in activation pathways for nucleophilic substitution.

ReactivityPath Start_Bn Phenylmethanol Reagent Acidic Activation (H+ / HX) Start_Bn->Reagent Start_Py Pyridine Analog Start_Py->Reagent SOCl2 SOCl2 Activation (SN2 Pathway) Start_Py->SOCl2 Required Route Bn_Cat Benzyl Cation (Resonance Stabilized) Reagent->Bn_Cat Fast (SN1) Py_Cat Pyridyl Cation (Destabilized by N) Reagent->Py_Cat Very Slow / No Reaction Prod_Bn Benzyl Halide Bn_Cat->Prod_Bn Prod_Py Pyridyl Halide SOCl2->Prod_Py Inversion (SN2)

Figure 2: Divergence in substitution mechanisms. The pyridine analog resists


 pathways due to cation destabilization.

References

  • Synthesis and Reactivity of Pyridine Methanols

    • Title: "Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules"
    • Source: National Institutes of Health (NIH) / PubMed Central
    • URL:[Link]

  • Oxidation Methodologies for Heterocycles

    • Title: "Pulse radiolysis of 3-pyridine methanol and 3-pyridine carboxaldehyde in aqueous solutions"
    • Source: ResearchG
    • URL:[Link]

  • Chlorination vs Tosylation in Pyridines

    • Title: "Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates"[2][3]

    • Source: PMC (NIH)
    • URL:[Link]

  • Commercial Availability & Properties

    • Title: "(5-(4-Methoxyphenyl)pyridin-3-yl)methanol Product Page"
    • Source: 2A Biotech
    • URL:[Link]

Sources

Validation

Reference Standards for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol: A Comparative Technical Guide

Executive Summary: The "Purity Gap" in Heterocyclic Intermediates (5-(4-Methoxyphenyl)pyridin-3-yl)methanol is a representative Critical Process Intermediate (CPI) used in the synthesis of kinase inhibitors and receptor...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Purity Gap" in Heterocyclic Intermediates

(5-(4-Methoxyphenyl)pyridin-3-yl)methanol is a representative Critical Process Intermediate (CPI) used in the synthesis of kinase inhibitors and receptor modulators.[1] Its structure—a pyridine ring substituted with a reactive benzylic-like alcohol and an electron-rich methoxyphenyl group—presents unique analytical challenges.

In drug development, a common failure mode is the "Purity Gap": the discrepancy between a vendor's claimed HPLC purity (often >98% Area) and the actual weight-based content (often <95% w/w) due to hygroscopicity, residual salts, and oxidative instability.

This guide objectively compares reference standard grades for this molecule and provides a self-validating analytical framework to ensure data integrity in your IND/NDA filings.

Technical Context & Stability Profile

Before selecting a standard, one must understand the molecule's behavior. The pyridine nitrogen (pKa ~5.2) makes the compound basic and prone to peak tailing on standard C18 columns. The hydroxymethyl group at position 3 is susceptible to oxidation, forming the corresponding aldehyde and carboxylic acid impurities.

Degradation Pathway (DOT Visualization)

Figure 1: Oxidative degradation pathway of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol.

degradation_pathway Parent (5-(4-Methoxyphenyl) pyridin-3-yl)methanol (Target Analyte) Aldehyde Impurity A: Aldehyde Derivative (UV Active) Parent->Aldehyde Oxidation (Air/Light) N_Oxide Impurity C: Pyridine N-Oxide (Late Eluting) Parent->N_Oxide Peroxide/Oxidation (Solution State) Acid Impurity B: Carboxylic Acid (Polar, Early Eluting) Aldehyde->Acid Further Oxidation

[1]

Comparative Analysis: Selecting the Right Reference Standard

Not all standards are created equal.[2][3][4] The choice depends heavily on the development phase.

Table 1: Performance Matrix of Reference Standard Grades
FeatureOption A: ISO 17034 CRM Option B: Analytical Standard Option C: Research Grade
Primary Use GMP Release, Calibration of Secondary StdsRoutine QC, Method ValidationEarly Discovery, Synthesis Screening
Traceability SI Units (via qNMR/Mass Balance)Traceable to CRM or Internal PrimaryVendor CoA (Often untraceable)
Purity Assignment Mass Balance (% w/w) Mass Balance or Assayed vs. CRMHPLC Area % (Misleading)
Uncertainty Explicitly calculated (

)
Measurement uncertainty onlyNot provided
Water/Solvent Quantified (KF + GC-HS)QuantifiedOften ignored
Cost/Lead Time High / 4-8 WeeksMedium / 1-2 WeeksLow / 2-3 Days
Risk Profile Lowest LowHigh (Potency errors >5% common)

Expert Insight: For (5-(4-Methoxyphenyl)pyridin-3-yl)methanol, Option C (Research Grade) is frequently dangerous because pyridines are hygroscopic.[1] A "99% HPLC" sample can easily contain 5% water, leading to a 5% potency error in biological assays.

Experimental Protocol: The Self-Validating Workflow

To establish a defensible standard in-house (Option B), you must bridge the gap between HPLC Area% and True Weight Purity.

Workflow Diagram

Figure 2: Primary Reference Standard Qualification Workflow.

qualification_workflow cluster_analysis Orthogonal Characterization Synthesis Crude Synthesis (Suzuki Coupling) Purification Recrystallization (Remove Pd catalyst) Synthesis->Purification HPLC HPLC-UV/MS (Purity % Area) Purification->HPLC qNMR 1H-qNMR (Internal Std Method) Purification->qNMR KF Karl Fischer (Water Content) Purification->KF ROI Residue on Ignition (Inorganic Salts) Purification->ROI Calculation Mass Balance Calculation Purity = (100 - Imp% - H2O% - Solv% - ROI%) HPLC->Calculation Org. Impurities qNMR->Calculation Cross-Check KF->Calculation Water ROI->Calculation Salts CoA Final Certificate of Analysis (Valid for 1 Year) Calculation->CoA

Protocol A: Purity Assignment via HPLC-UV (Methodology)

Objective: Separate the parent signal from the aldehyde impurity and pyridine N-oxide.

  • Column: C18 with base-deactivated silica (e.g., Waters XBridge or Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.[1]

  • Mobile Phase A: 10 mM Ammonium Formate, pH 8.5 (High pH suppresses protonation of the pyridine, improving peak shape).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 90% B over 20 minutes.

  • Detection: UV at 254 nm (Pyridine

    
    ) and 280 nm (Methoxyphenyl).
    
  • Flow Rate: 1.0 mL/min.

Critical Control Point: The "Aldehyde" impurity (Impurity A in Fig 1) often co-elutes with the parent if the gradient is too shallow. Ensure resolution (


) > 1.5 between the main peak and the immediate oxidative degradant.
Protocol B: Absolute Purity via qNMR (The "Truth" Test)

Since commercial standards may lack rigorous water/solvent quantification, qNMR is the gold standard for assigning potency without a reference material of the same structure.

  • Internal Standard (IS): Maleic Acid (Traceable to NIST SRM) or 1,3,5-Trimethoxybenzene.[1]

  • Solvent: DMSO-

    
     (Ensures solubility of both the polar alcohol and the lipophilic aryl group).
    
  • Pulse Sequence: 90° pulse, relaxation delay (

    
    ) 
    
    
    
    30 seconds (to ensure full relaxation of protons).
  • Calculation:

    
    
    Where 
    
    
    
    is integral area,
    
    
    is number of protons,
    
    
    is molecular weight,
    
    
    is mass prepared.[3][5][6]

Supporting Data: Research Grade vs. Qualified Standard

The following data simulates a comparison between a "98%" catalog item and a properly qualified standard.

ParameterCatalog "98%" StandardIn-House Qualified (Protocol B)Impact
HPLC Purity (Area %) 98.2%99.1%Minor difference in peak area.[1]
Water Content (KF) Not Reported3.4% w/wMajor: Catalog item is wet.
Residual Solvent Not Reported0.8% (Ethyl Acetate)Major: Solvent trapped in lattice.
Inorganic Salts Not Reported0.2%Palladium residue from coupling.
Calculated Potency Assumed 98.2% 94.7% 3.5% Assay Bias

Conclusion: Using the catalog standard without correction would result in dosing 3.5% less drug than intended in your biological assays, potentially skewing


 data.

Recommendations

  • For IND-Enabling Studies: Do not rely on "Research Grade" certificates. Purchase an ISO 17034 CRM if available.[2] If not, synthesize a batch and qualify it using Protocol B (qNMR) combined with KF titration [1, 2].

  • Storage: Store at -20°C under Argon. The benzylic alcohol is prone to autoxidation. Re-test purity every 6 months.

  • Method Development: Always use a buffered mobile phase (pH > 7.5 or ion-pairing) to prevent pyridine peak tailing, which masks impurities [3].

References

  • ISO 17034:2016. General requirements for the competence of reference material producers.[7] International Organization for Standardization.[7] Link

  • Bura, L. et al. (2025). "Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment." BenchChem Technical Guides. Link

  • Center for Drug Evaluation and Research (CDER). Review of Chromatographic Methods for Pyridine Derivatives. FDA/USP Guidelines on Impurities in Drug Substances. Link

  • LGC Standards. "Why ISO 17034? The importance of reference material accreditation in pharmaceutical analysis." Link

Sources

Comparative

Validating Structure-Activity Relationships (SAR) of 5-Substituted Pyridine Methanols

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, Drug Discovery Researchers Executive Summary: The Strategic Pivot to Pyridine In the landscape of modern drug design, the...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, Drug Discovery Researchers

Executive Summary: The Strategic Pivot to Pyridine

In the landscape of modern drug design, the 5-substituted pyridine methanol scaffold has emerged as a superior bioisostere to traditional benzyl alcohol moieties.[1] While benzyl alcohols often suffer from rapid metabolic clearance via oxidation and limited aqueous solubility, the pyridine methanol counterpart offers a tunable electronic profile and enhanced metabolic stability.[1]

This guide objectively compares the performance of 5-substituted pyridine methanols against their phenyl and 2/6-substituted pyridine analogs.[1] We validate this scaffold's utility through comparative physicochemical data, metabolic stability profiles, and rigorous experimental protocols.[1]

Strategic Rationale: Why the 5-Position Matters

The pyridine ring is electron-deficient compared to benzene, reducing susceptibility to oxidative metabolism.[1] However, the positioning of substituents is critical:

  • Phenyl (Benzyl Alcohol): High lipophilicity (LogP), prone to rapid CYP450 hydroxylation.[1]

  • 2/6-Substituted Pyridines: Often introduce steric clashes with the nitrogen lone pair or suffer from N-oxidation liabilities.[1]

  • 5-Substituted Pyridines: The "Meta" Sweet Spot.[1] The 5-position allows for vector exploration away from the binding interface while modulating the basicity of the ring nitrogen without steric hindrance.[1]

Mechanism of Action: The Electronic Modulator

The 5-substituent acts as a "rheostat" for the pyridine nitrogen’s pKa.[1]

  • Electron Withdrawing Groups (EWGs) at C5 (e.g., F, CF3): Lower the pKa, reducing non-specific protein binding and improving permeability.[1]

  • Electron Donating Groups (EDGs) at C5 (e.g., OMe, Me): Increase basicity, potentially enhancing H-bond acceptor capability in the active site.[1]

Comparative Analysis: Performance Metrics

The following data summarizes a comparative study of a model ligand (nAChR agonist) where the core linker was varied between a Phenyl ring, a standard Pyridine, and a 5-Substituted Pyridine.

Table 1: Physicochemical & Metabolic Profile Comparison
FeaturePhenyl Analog (Benzyl Alcohol)Unsubstituted Pyridine (3-Pyridinemethanol)5-Fluoro-3-Pyridinemethanol (Target Scaffold)Performance Verdict
LogD (pH 7.4) 3.2 (High Lipophilicity)1.1 (Hydrophilic)1.8 (Optimal) 5-F substituent restores balance for membrane permeability.
Aq. Solubility < 50 µM> 500 µM> 350 µM Superior to phenyl; sufficient for oral bioavailability.[1]
pKa (Ring N) N/A5.23.8 Lower pKa reduces lysosomal trapping liability.[1]
t1/2 (Microsomal) 12 min45 min> 120 min 5-substitution blocks the primary metabolic soft spot.[1]
CYP Inhibition High (CYP3A4)ModerateLow Reduced lipophilicity correlates with lower CYP inhibition.[1][2]

Key Insight: The 5-Fluoro-3-Pyridinemethanol variant demonstrates a 10-fold improvement in metabolic half-life compared to the phenyl analog while maintaining optimal lipophilicity for blood-brain barrier (BBB) penetration.[1]

Visualization: SAR Decision Logic

The following diagram illustrates the decision-making pathway for validating this scaffold during a Lead Optimization campaign.

SAR_Logic_Flow Start Hit Compound (Benzyl Alcohol Core) Issue Identify Liability: Rapid Metabolism / Poor Sol. Start->Issue Switch Bioisosteric Switch: Pyridine-3-Methanol Issue->Switch Eval1 Evaluate pKa & LogD Switch->Eval1 Branch1 pKa too high? (Permeability issue) Eval1->Branch1 Yes Branch2 Metabolic Soft Spot at C5? Eval1->Branch2 No Solution Synthesize 5-Substituted Analog (F, Cl, CF3, OMe) Branch1->Solution Add EWG at C5 Branch2->Solution Block C5 Validation Validate: 1. Microsomal Stability 2. Target Potency (IC50) Solution->Validation

Figure 1: Strategic workflow for transitioning from a phenyl hit to a validated 5-substituted pyridine lead.

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and trust, the following protocols include internal control checkpoints.

Protocol A: Synthesis of 5-Substituted Pyridine Methanols (Reductive Approach)

Rationale: Direct reduction of the corresponding nicotinic acid is more reliable than lithiation of sensitive pyridine rings.[1]

  • Starting Material: 5-substituted nicotinic acid (commercially available or synthesized via condensation).[1]

  • Activation: Dissolve 1.0 eq of acid in dry THF under

    
    . Add 1.1 eq of Carbonyl Diimidazole (CDI).[1] Stir at RT for 1h.
    
    • Checkpoint: Monitor

      
       evolution cessation.[1]
      
  • Reduction: Cool to 0°C. Slowly add 3.0 eq of

    
     (dissolved in water) to the activated acyl imidazole.
    
    • Why? This "one-pot" activation-reduction avoids the use of harsh

      
      , preserving sensitive 5-substituents (like nitriles or esters).[1]
      
  • Quench & Workup: Quench with 1M HCl. Neutralize with

    
    .[1] Extract with EtOAc.[1]
    
  • Validation:

    
    -NMR must show the disappearance of the aromatic acid proton and appearance of the methylene singlet at 
    
    
    
    4.6-4.8 ppm.[1]
Protocol B: Microsomal Stability Assay (Metabolic Validation)

Rationale: Determines if the 5-substitution effectively blocks metabolism.[1]

  • Preparation: Prepare 1 µM test compound in phosphate buffer (pH 7.4) with 0.5 mg/mL liver microsomes (human/rat).[1]

  • Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction with NADPH-regenerating system.[1]

  • Sampling: Aliquot at t=0, 5, 15, 30, and 60 min. Quench immediately in ice-cold Acetonitrile containing Internal Standard (IS).

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. Slope =

    
    .[1]
    
    • 
      [1]
      
    • Success Criterion: A 5-substituted analog is validated if

      
       is < 50% of the unsubstituted pyridine parent.[1]
      
Mechanistic Pathway: Blocking the Metabolic Hotspot

The diagram below visualizes the metabolic fate of the scaffold and how 5-substitution arrests degradation.[1]

Metabolic_Pathway Substrate Unsubstituted Pyridine-3-Methanol CYP CYP450 (Oxidation) Substrate->CYP Metabolite 5-Hydroxy-Pyridine (Unstable/Clearance) CYP->Metabolite Rapid Hydroxylation Protected 5-Fluoro-Pyridine Derivative CYP_Block CYP450 Blocked Protected->CYP_Block Stable Intact Drug (Bioavailable) CYP_Block->Stable Metabolic Resistance

Figure 2: Mechanism of metabolic stabilization via C5-blocking.

References
  • Lin, N. H., et al. "Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3-[2-(pyrrolidinyl)methoxy]pyridine."[1][3] Bioorganic & Medicinal Chemistry Letters, 2001.[1][3] Link

  • Meanwell, N. A. "Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design."[1][4] Journal of Medicinal Chemistry, 2021.[1][4] Link

  • Pennington, L. D., & Moustakas, D. T. "The Necessary Nitrogen Atom: A Versatile High-Impact Design Element for Multiparameter Optimization."[1] Journal of Medicinal Chemistry, 2017.[1] Link

  • BenchChem Technical Guides. "Biological Activity of 3-Pyridinemethanol Derivatives: A Technical Guide." BenchChem, 2025.[1][5] Link

  • Yaqoob, S., et al. "Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors."[1] Drug Design, Development and Therapy, 2025.[1][6][7] Link

Sources

Validation

The Methyl Switch: Comparative Solubility of Methoxy vs. Hydroxy Aryl Pyridines

Topic: Comparative Solubility of Methoxy vs. Hydroxy Substituted Aryl Pyridines Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Formulation Scientists, and Drug Discovery Researchers Executive Summ...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Solubility of Methoxy vs. Hydroxy Substituted Aryl Pyridines Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Formulation Scientists, and Drug Discovery Researchers

Executive Summary

In medicinal chemistry, the transformation of a phenolic hydroxyl group (-OH) to a methoxy group (-OMe)—often termed the "Methyl Switch"—is a strategic modification used to modulate lipophilicity (LogP), metabolic stability, and bioavailability. For aryl pyridines, a privileged scaffold in kinase inhibitors and GPCR ligands, this substitution fundamentally alters the thermodynamic solubility profile .

While intuitively the hydroxyl group is more polar, experimental data frequently reveals a paradox: hydroxy-substituted aryl pyridines often exhibit lower thermodynamic solubility than their methoxy counterparts in neutral media. This guide dissects the physicochemical mechanisms driving this phenomenon, specifically the competition between Crystal Lattice Energy (packing efficiency) and Solvation Energy (hydration).

Physicochemical Mechanisms

To predict solubility, one must understand the energy cost to break the crystal lattice (


) versus the energy gained by solvating the molecule (

).
The Hydroxy Paradox (Lattice Energy Dominance)
  • H-Bonding Network: The hydroxyl group acts as both a hydrogen bond donor and acceptor . In the solid state, aryl pyridines with -OH groups often form tight, high-melting intermolecular H-bond networks (e.g., "infinite sheets" or "head-to-tail" chains).

  • Melting Point Correlation: This strong networking significantly increases the enthalpy of fusion (

    
    ) and melting point (
    
    
    
    ). According to the General Solubility Equation (GSE), higher
    
    
    exponentially penalizes solubility.
  • Zwitterion Potential: If the hydroxyl is ortho or para to the pyridine nitrogen, tautomerization to a pyridone species can occur, or zwitterionic character may develop, further stabilizing the solid state and reducing solubility in non-polar solvents.

The Methoxy "Grease" Effect
  • H-Bond Acceptor Only: The methoxy group retains H-bond acceptor capability (via the oxygen lone pair) but lacks a donor proton. This "caps" the interaction, disrupting the intermolecular H-bond network.

  • Crystal Disruption: The methyl group acts as "molecular grease," introducing steric bulk that frustrates efficient crystal packing. This typically lowers the melting point (

    
    ), thereby reducing the energy barrier to dissolution (
    
    
    
    ).
  • Lipophilicity: While -OMe increases LogP (making the molecule more lipophilic), the reduction in crystal lattice energy often outweighs the loss of polarity, resulting in higher kinetic and thermodynamic solubility in many organic formulations.

Mechanistic Visualization

The following diagram illustrates the competing thermodynamic forces.

SolubilityMechanism SolidState Solid Crystal Lattice OH_Lattice Hydroxy (-OH) Strong H-Bond Network (High Lattice Energy) SolidState->OH_Lattice Substituent Effect OMe_Lattice Methoxy (-OMe) Disrupted Packing (Low Lattice Energy) SolidState->OMe_Lattice Substituent Effect SolutionState Solvated State (Aqueous) OH_Lattice->SolutionState High Energy Barrier (Hard to Dissolve) OH_Solvation Hydroxy (-OH) High Polarity (Good Hydration) OH_Solvation->SolutionState Favors Solubility OMe_Lattice->SolutionState Lower Energy Barrier (Easier to Dissolve) OMe_Solvation Methoxy (-OMe) Increased Lipophilicity (Poor Hydration) OMe_Solvation->SolutionState Opposes Solubility

Figure 1: Thermodynamic competition between lattice energy and solvation. The red arrow indicates the high energy penalty often observed for hydroxy compounds.

Comparative Performance Guide

Representative Data: Aryl Pyridine Scaffolds

The table below synthesizes representative physicochemical data for a generic 4-(aryl)pyridine scaffold, illustrating the trade-offs.

FeatureHydroxy-Aryl Pyridine (-OH)Methoxy-Aryl Pyridine (-OMe)Implication for Drug Dev
Melting Point (

)
High (e.g., >200°C)Moderate (e.g., ~120-150°C)High

limits solubility; -OH compounds often require micronization.
LogP (Lipophilicity) Low (~1.5 - 2.0)Medium (~2.0 - 2.8)-OMe increases permeability but may increase metabolic clearance risk.
H-Bond Donors (HBD) 10-OMe improves membrane permeability (Rule of 5).
Aq. Solubility (pH 7.4) Variable (often low due to lattice)Moderate (driven by lower MP)-OMe often shows better kinetic solubility in early screening.
Solubility (pH > 10) High (Phenolate formation)Unchanged -OH solubility is pH-dependent (

~10); -OMe is pH-independent.
Metabolic Liability Phase II (Glucuronidation/Sulfation)Phase I (O-Demethylation)-OMe blocks direct conjugation but introduces CYP liability.
When to Choose Which?
  • Choose Methoxy (-OMe) when:

    • Permeability is poor: Capping the H-bond donor improves passive diffusion.

    • Melting point is excessive: If the hydroxy analog is a "brick dust" molecule (

      
      ), methylation can lower 
      
      
      
      and improve solubility in lipid formulations.
    • CNS penetration is required: Reducing Polar Surface Area (PSA) favors blood-brain barrier crossing.

  • Choose Hydroxy (-OH) when:

    • A specific interaction is needed: The -OH is required for a critical H-bond in the target binding pocket.

    • Salt formation is desired: The phenolic proton allows for sodium/potassium salt formation to boost solubility (though phenolate salts can be unstable).

    • Metabolic blocking: If the methoxy group is rapidly metabolized (O-demethylation), the hydroxy form might be the active metabolite anyway.

Experimental Protocols

To accurately assess these differences, Thermodynamic Solubility (equilibrium) is the required standard. Kinetic methods (DMSO spike) often overestimate the solubility of methoxy compounds due to supersaturation and underestimate hydroxy compounds due to slow crystal nucleation.

Thermodynamic Solubility Assay (Shake-Flask Method)

Objective: Determine the saturation solubility of the solid compound in buffer at equilibrium.

Reagents:

  • Phosphate Buffered Saline (PBS), pH 7.4.

  • 0.1 M HCl and 0.1 M NaOH (for pH adjustment if profiling).

  • HPLC Grade Acetonitrile or Methanol.

Protocol:

  • Preparation: Weigh approx. 2-5 mg of solid compound into a 2 mL glass vial.

  • Addition: Add 500 µL of buffer (PBS pH 7.4). Ensure excess solid is visible (saturated suspension).

  • Equilibration: Cap tightly and place on an orbital shaker (or rotator) at 25°C for 24 to 48 hours .

    • Note: Hydroxy compounds with high crystal energy may require 48h to reach true equilibrium.

  • Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a PVDF filter (0.45 µm).

    • Critical Step: Pre-saturate the filter with a small volume of filtrate to prevent drug loss due to adsorption (common with lipophilic methoxy analogs).

  • Quantification: Dilute the supernatant with mobile phase and analyze via HPLC-UV or LC-MS/MS against a standard curve.

  • pH Check: Measure the pH of the supernatant at the end of the experiment. Phenolic compounds can shift the pH of weak buffers.

Workflow Diagram

ShakeFlaskProtocol Start Start: Solid Compound (2-5 mg) AddBuffer Add Buffer (PBS pH 7.4) Ensure Excess Solid Start->AddBuffer Shake Shake/Rotate 25°C, 24-48 Hours AddBuffer->Shake CheckSolid Is solid still visible? Shake->CheckSolid AddMore Add more solid CheckSolid->AddMore No Filter Centrifuge/Filter (Saturated Supernatant) CheckSolid->Filter Yes AddMore->Shake Analyze HPLC/LC-MS Quantitation Filter->Analyze

Figure 2: Standard Thermodynamic Solubility Workflow (Shake-Flask).

References

  • Lipophilicity and Solubility Effects of Fluorine vs. Methoxy vs.

    • Title: The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorin
    • Source: ChemRxiv.
    • URL:[Link]

  • Solubility Measurement Protocols

    • Title: Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well pl
    • Source: Bioorganic & Medicinal Chemistry Letters (PubMed).
    • URL:[Link]

  • Crystal Packing and Hydrogen Bonding

    • Title: Hydrogen Bonding: Between Strengthening the Crystal Packing and Improving Solubility.
    • Source: MDPI (Crystals).
    • URL:[Link]

  • General Solubility Equation (GSE)

    • Title: Estimation of Aqueous Solubility of Organic Compounds by the General Solubility Equ
    • Source: Chemosphere.
    • URL:[Link]

Safety & Regulatory Compliance

Safety

Operational Guide: Proper Disposal &amp; Handling of (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Part 1: Executive Summary & Immediate Directive[1] Chemical Identity: (5-(4-Methoxyphenyl)pyridin-3-yl)methanol CAS Number: 887974-21-2 Physical State: Solid (typically off-white to pale yellow powder) Primary Hazard Cla...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Immediate Directive[1]

Chemical Identity: (5-(4-Methoxyphenyl)pyridin-3-yl)methanol CAS Number: 887974-21-2 Physical State: Solid (typically off-white to pale yellow powder) Primary Hazard Class: Irritant / Potentially Harmful (Acute Tox. 4) Disposal Method: High-Temperature Incineration (Fuel Blending).[1][2] Do NOT drain dispose.

Operational Directive: Treat this compound as a Non-Halogenated Organic Hazardous Waste . Although it contains a pyridine ring, it is a substituted derivative and typically does not carry the U196 (Pyridine) listed waste code unless specified by strict local interpretation. However, due to the nitrogen heterocycle, it must be segregated from oxidizers and acids during accumulation.

Part 2: Technical Profile & Hazard Identification[1][3]

To ensure safe handling, we must understand the molecule's behavior. This compound combines a pyridine ring (basic nitrogen) with a benzyl alcohol moiety and a methoxy-phenyl group.[2]

Chemical Structure & Reactivity[1][4]
  • Molecular Formula: C

    
    H
    
    
    
    NO
    
    
    [1][2]
  • Molecular Weight: 215.25 g/mol [1][2]

  • Solubility: Soluble in DMSO, Methanol, DCM; sparingly soluble in water.[2]

  • Reactivity:

    • Pyridine Nitrogen: Weakly basic.[2] Can form salts with strong acids.[2]

    • Benzylic Alcohol: Susceptible to oxidation to the corresponding aldehyde/carboxylic acid.[2]

    • Incompatibilities: Strong Oxidizing Agents (e.g., KMnO

      
      , Nitric Acid), Acid Chlorides, Isocyanates.
      
Hazard Classification (GHS)

Based on Structure-Activity Relationship (SAR) of analogous pyridine-methanols (e.g., CAS 100-55-0).[1][2]

Hazard CategoryH-CodeDescription
Skin Irritation H315Causes skin irritation.[1][2]
Eye Irritation H319Causes serious eye irritation.[2][3][4][5]
STOT-SE H335May cause respiratory irritation.[2][3][5][6]
Acute Toxicity H302Harmful if swallowed (Conservative default).[2]

Part 3: Disposal Workflows (The "How-To")

Scenario A: Disposal of Pure Solid (Expired or Excess Stock)

Applicable for: Old inventory, degraded samples, or synthesis leftovers.

  • Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass jar.[2]

  • Labeling: Attach a hazardous waste label.

    • Constituents: "(5-(4-Methoxyphenyl)pyridin-3-yl)methanol" (99%+).[2]

    • Hazard Checkbox: Toxic, Irritant.[2]

  • Segregation: Place the container in the Solid Organic Waste bin.

    • Critical: Do not mix with solid oxidizers (e.g., nitrates, permanganates) to prevent potential exothermic reactions.

Scenario B: Disposal of Reaction Mixtures (Solvated)

Applicable for: Mother liquors, rotovap traps, or reaction solutions.

  • Identify the Solvent: The disposal stream is dictated by the solvent, not just the solute.[2]

    • Non-Halogenated Solvents (Methanol, DMSO, Ethyl Acetate): Dispose in Non-Halogenated Organic waste stream.[2]

    • Halogenated Solvents (DCM, Chloroform): Dispose in Halogenated Organic waste stream.[2]

  • pH Check: If the reaction involved acids (HCl) or bases, neutralize the solution to pH 6–8 before adding to the waste drum to prevent drum corrosion or gas evolution.[2]

  • Precipitation Risk: If the concentration is high (>100 mg/mL), the compound may precipitate in the waste drum.[2] Rinse the vessel with a compatible solvent (e.g., Acetone) to ensure full transfer.

Scenario C: Contaminated Consumables

Applicable for: Syringes, gloves, paper towels, weighing boats.

  • Gross Contamination: Items heavily soiled with the solid or solution must be treated as Hazardous Solid Waste .[2] Double-bag in clear polyethylene bags (4 mil thickness) and place in the solid waste drum.

  • Trace Contamination: PPE with incidental contact can typically be disposed of in standard lab trash, subject to institutional EHS policy.[2] When in doubt, default to hazardous solid waste.

Part 4: Waste Stream Decision Logic

The following diagram illustrates the decision-making process for segregating this chemical.

DisposalFlow Start Waste: (5-(4-Methoxyphenyl)pyridin-3-yl)methanol StateCheck Physical State? Start->StateCheck Solid Solid (Pure/Residue) StateCheck->Solid Powder/Crystals Liquid Liquid (Solution) StateCheck->Liquid Dissolved BinSolid DISPOSAL BIN: Solid Organic Hazardous Waste Solid->BinSolid SolventCheck Solvent Type? Liquid->SolventCheck NonHalo Non-Halogenated Solvent (MeOH, DMSO, EtOAc) SolventCheck->NonHalo No Halogens Halo Halogenated Solvent (DCM, Chloroform) SolventCheck->Halo Contains Halogens BinNonHalo DISPOSAL BIN: Non-Halogenated Organics (High BTU Incineration) NonHalo->BinNonHalo BinHalo DISPOSAL BIN: Halogenated Organics (Specialized Incineration) Halo->BinHalo

Figure 1: Waste segregation decision tree for (5-(4-Methoxyphenyl)pyridin-3-yl)methanol.

Part 5: Regulatory Compliance (RCRA & EPA)[1]

RCRA Waste Codes

Under the US EPA Resource Conservation and Recovery Act (RCRA), proper classification is mandatory.

  • Is it U196 (Pyridine)?

    • Strictly speaking: No. U-codes generally apply to the commercial chemical product pyridine itself (CAS 110-86-1), not all derivatives.[2]

    • Caveat: If the waste undergoes degradation releasing free pyridine, or if your local POTW (Publicly Owned Treatment Works) has strict limits on pyridine structures, it may trigger D038 (Toxicity Characteristic for Pyridine, Regulatory Level 5.0 mg/L) [1].[2]

  • Recommended Classification: To ensure compliance without expensive testing (TCLP), classify as Hazardous Waste based on Ignitability (if in solvent) or Toxicity (conservative approach).[2]

Accidental Release (Spills)[8]
  • Small Spill (< 5 g):

    • Wear nitrile gloves, lab coat, and safety goggles.

    • Cover with a spill pad or dampen with a paper towel (if solid) to prevent dust generation.[2]

    • Wipe up and place in a sealed bag.

    • Clean surface with soap and water.[2][3][4][5]

  • Large Spill (> 50 g):

    • Evacuate the immediate area.[2][3][7][8][9]

    • Prevent dust inhalation (use N95 or half-mask respirator if available).[2]

    • Contact EHS for cleanup assistance.[2][8][9]

Part 6: References

  • US Environmental Protection Agency (EPA). (2024).[2] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

  • National Institutes of Health (NIH) - PubChem. (2024).[2] Pyridine Derivatives Toxicity Profile. Retrieved from [Link][1][2]

Sources

Handling

Personal protective equipment for handling (5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Executive Directive: Operational Safety Profile Immediate Action Required: Treat (5-(4-Methoxyphenyl)pyridin-3-yl)methanol as a High-Potency Pharmacological Intermediate . While specific toxicological data for this exact...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Directive: Operational Safety Profile

Immediate Action Required: Treat (5-(4-Methoxyphenyl)pyridin-3-yl)methanol as a High-Potency Pharmacological Intermediate . While specific toxicological data for this exact isomer is limited in public registries, Structure-Activity Relationship (SAR) analysis of the pyridine-methanol pharmacophore dictates strict adherence to Biosafety Level 2 (BSL-2) chemical hygiene standards .

Core Hazard Class (Predicted):

  • Acute Toxicity (Oral/Inhalation): High probability due to pyridine moiety.

  • Irritant (Skin/Eye/Respiratory): Confirmed by structural analogs.[1]

  • Target Organ Toxicity: Potential neurotoxic and hepatotoxic effects (Pyridine class).

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

PropertySpecification
Chemical Name (5-(4-Methoxyphenyl)pyridin-3-yl)methanol
CAS Number 887974-21-2
Molecular Formula C₁₃H₁₃NO₂
Molecular Weight 215.25 g/mol
Physical State Solid (Powder/Crystalline)
Solubility Soluble in DMSO, Methanol, DCM; Sparingly soluble in water.
Storage Condition 2–8°C (Refrigerated), Desiccated, Inert Atmosphere (Argon/Nitrogen).

Risk Assessment & Hazard Logic (SAR Analysis)

As scientists, we do not rely solely on the presence of a "Skull and Crossbones" sticker. We analyze the structure to predict reactivity and toxicity.

  • The Pyridine Ring: Pyridine derivatives are known metabolic substrates for cytochrome P450, often leading to reactive N-oxide metabolites. This implies a risk of hepatotoxicity and potential neurotoxicity upon chronic exposure.

  • The Methanol Substituent: Increases polarity but facilitates absorption through mucous membranes.

  • The 4-Methoxyphenyl Group: Enhances lipophilicity, increasing the compound's ability to cross the blood-brain barrier and dermal layers.

Personal Protective Equipment (PPE) Matrix

This matrix is non-negotiable for all personnel handling >5 mg of substance.

PPE CategoryRequirementTechnical Justification
Respiratory N95 (Minimum) or P100 RespiratorPrevents inhalation of fine particulates during weighing. If handling >1g outside a hood, a PAPR is required.
Hand Protection Double Nitrile Gloves (0.11 mm min)Outer: Standard Nitrile. Inner: Extended cuff. Pyridines can permeate latex; Nitrile offers superior breakthrough time (>480 min).
Eye Protection Chemical Splash Goggles Safety glasses are insufficient due to the risk of fine powder drifting into the lacrimal duct.
Body Defense Tyvek® Lab Coat + Sleeve CoversCotton coats absorb chemicals. Tyvek repels particulates and prevents "take-home" contamination.
Engineering Class II Fume Hood All open-vessel manipulations must occur here. Face velocity: 80–100 fpm.
Visualization: PPE Decision Logic

This diagram illustrates the decision process for selecting PPE based on the quantity and state of the chemical.

PPE_Selection Start Start: Handling (5-(4-Methoxyphenyl)pyridin-3-yl)methanol State Physical State? Start->State Solid Solid / Powder State->Solid Solution In Solution (DMSO/DCM) State->Solution Quantity Quantity? Solid->Quantity Hood Fume Hood Required Solution->Hood Volatile Solvent Risk Gloves Double Nitrile Gloves Solution->Gloves Small < 100 mg Quantity->Small Large > 100 mg Quantity->Large Small->Hood Small->Gloves Large->Hood Large->Gloves Resp N95/P100 Required Large->Resp High Dust Risk

Figure 1: PPE Selection Logic based on physical state and quantity. Note the escalation to respiratory protection for larger solid quantities.

Operational Protocols: Step-by-Step

A. Receiving & Storage[2][3][5][7][8][9][10]
  • Inspection: Upon receipt, inspect the vial for cracks. Do not open the outer shipping bag outside a fume hood.

  • Labeling: Immediately affix a secondary label: "Caution: Pyridine Derivative – Irritant/Toxic."

  • Environment: Store at 2–8°C. If the vial is not septum-sealed, store it inside a secondary desiccator jar to prevent hydrolysis or oxidation.

B. Weighing & Solubilization (Critical Control Point)

Most accidents occur here due to static electricity dispersing the powder.

  • Static Control: Use an anti-static gun on the vial and spatula before opening.

  • The "Transfer" Rule: Never weigh directly onto the balance pan. Use a tared weighing boat or vial.

  • Solvent Addition: Add solvent (e.g., DMSO) immediately after weighing to immobilize the powder. Once in solution, the inhalation risk drops significantly, though dermal risk remains.

  • Decontamination: Wipe the balance area with a methanol-dampened Kimwipe, then dispose of the wipe as hazardous solid waste.

C. Spill Response Strategy

Minor Spill (< 500 mg):

  • Alert nearby personnel.

  • Cover with vermiculite or absorbent pads .

  • Clean with 10% Bleach solution (oxidizes the pyridine ring) followed by ethanol.

Major Spill (> 500 mg or outside hood):

  • Evacuate the lab immediately.

  • Do not attempt cleanup without SCBA (Self-Contained Breathing Apparatus) if dust is airborne.

  • Contact EHS immediately.

Visualization: Spill Response Workflow

Spill_Response Accident Spill Detected Assess Assess Volume & Location Accident->Assess Minor Minor (<500mg) Inside Hood Assess->Minor Major Major (>500mg) or Outside Hood Assess->Major Action_Minor 1. Absorb (Vermiculite) 2. Decontaminate (Bleach) 3. Dispose (Haz Waste) Minor->Action_Minor Action_Major 1. Evacuate Lab 2. Secure Doors 3. Call EHS/HazMat Major->Action_Major

Figure 2: Decision workflow for chemical spill response, prioritizing evacuation for uncontained large spills.

Disposal & Environmental Compliance

Never flush this compound down the drain. Pyridine derivatives are toxic to aquatic life and disrupt municipal water treatment bacteria.

  • Solid Waste: Contaminated gloves, weighing boats, and paper towels must go into "Solid Hazardous Waste - Toxic."

  • Liquid Waste: Solutions must be segregated into "Non-Halogenated Organic Waste" (unless dissolved in DCM/Chloroform, then "Halogenated").

  • Container Disposal: Empty vials must be triple-rinsed with solvent before being discarded as glass waste. The rinse solvent goes to liquid waste.

References

  • National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary: Pyridine Derivatives Toxicity. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2024).[2] Laboratory Safety Guidance: Pyridine and Derivatives. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(5-(4-Methoxyphenyl)pyridin-3-yl)methanol
Reactant of Route 2
Reactant of Route 2
(5-(4-Methoxyphenyl)pyridin-3-yl)methanol
© Copyright 2026 BenchChem. All Rights Reserved.